Technical Documentation Center

5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride

Core Science & Biosynthesis

Foundational

Solubility of 5-Chloro-1,3,4-thiadiazol-2-amine HCl in water vs organic solvents

The following technical guide is structured to serve as an authoritative reference for the solubility, stability, and handling of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride (HCl) . Executive Summary: The Solubility-...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve as an authoritative reference for the solubility, stability, and handling of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride (HCl) .

Executive Summary: The Solubility-Stability Paradox

For researchers utilizing 5-Chloro-1,3,4-thiadiazol-2-amine HCl , solubility is not merely a binary state of "soluble" or "insoluble."[1] It is a dynamic equilibrium governed by the Solubility-Stability Paradox .[1]

While the hydrochloride salt form is engineered to enhance aqueous solubility compared to its lipophilic free base, the weak basicity of the thiadiazole ring (pKa ~2.0–3.0) creates a risk of hydrolytic disproportionation .[1] In neutral aqueous environments (pH 7), the salt tends to dissociate, releasing the free base which subsequently precipitates. Therefore, successful formulation and processing require strict pH control and specific solvent strategies outlined in this guide.

Chemical Identity & Solid-State Physics[1]

PropertySpecificationMechanistic Insight
Compound Name 5-Chloro-1,3,4-thiadiazol-2-amine HClCore Pharmacophore
CAS (Free Base) 37566-40-8Reference for parent structure.[1]
Molecular Weight ~172.04 g/mol (HCl Salt)Cl substituent adds significant lipophilicity vs. parent.[1]
pKa (Ring N) ~2.5 – 3.0 (Estimated)Critical: Weak base.[1] Salt requires excess acid to stabilize.[1]
Lattice Energy High (MP >180°C)High energy barrier to dissolution; requires polar solvation or heat.[1]
Structural Impact on Solubility
  • The 5-Chloro Substituent: This electron-withdrawing group lowers the pKa of the amine/ring system compared to the unsubstituted parent, making the salt less stable in water and more prone to hydrolysis. It also increases lipophilicity (LogP), enhancing solubility in organic solvents like DMSO.

  • The HCl Counter-ion: Disrupts the strong intermolecular hydrogen bonding of the free base crystal lattice, enabling dissolution in water—provided the pH remains low.

Solubility Profile: Water vs. Organic Solvents[1]

The following data summarizes the solubility behavior. Note that "Soluble" implies >20 mg/mL, while "Sparingly Soluble" implies <1 mg/mL.

Table 1: Comparative Solubility Matrix
Solvent SystemSolubility RatingStability RiskApplication Context
Water (pH 7.0) Meta-Stable / Poor High: Rapid precipitation of free base.[1]Avoid for long-term storage.[1]
Acidic Water (pH < 2) High Low: Excess H+ stabilizes the cation.[1]HPLC Mobile Phase, Reaction Quench.
DMSO Very High (>100 mg/mL)Low: Excellent solvating power.[1]Primary Stock Solution for bio-assays.[1]
Methanol / Ethanol Moderate (High if Hot)Low to Moderate.[1]Recrystallization (Hot), Wash solvent (Cold).
DCM / Chloroform Very Low (Salt)N/AThe Free Base is soluble; Salt is insoluble.[1]
DMF High Low.[1][2]Alternative to DMSO for synthesis.[1]

Mechanistic Visualization

Diagram 1: The Hydrolytic Disproportionation Pathway

This diagram illustrates why the HCl salt precipitates in neutral water. The equilibrium shifts left (towards the insoluble free base) unless excess protons (H+) are present.

DissolutionMechanism cluster_0 Aqueous Environment (pH 7) Salt Solid HCl Salt (C2H2ClN3S · HCl) Dissolved Dissolved Cation (Protonated Ring N) Salt->Dissolved Dissolution in Water (Fast Initial Step) FreeBase Precipitated Free Base (Neutral Species) Dissolved->FreeBase Hydrolysis at pH > 3 (Loss of HCl) FreeBase->Dissolved Re-acidification (Add 1M HCl)

Caption: The "Solubility Timer." In neutral water, the dissolved cation deprotonates over time, leading to precipitation of the lipophilic free base.

Experimental Protocols (Self-Validating Systems)

Protocol A: Preparation of Stable Stock Solutions (For Bio-Assays)

Objective: Create a 100 mM stock solution that resists degradation and precipitation.

  • Solvent Selection: Use anhydrous DMSO (Dimethyl Sulfoxide).[1]

    • Why: DMSO disrupts the crystal lattice without relying on protonation, bypassing the pH stability issue entirely.

  • Weighing: Weigh 17.2 mg of 5-Chloro-1,3,4-thiadiazol-2-amine HCl.

  • Dissolution: Add 1.0 mL of DMSO. Vortex for 30 seconds.[1]

    • Validation: Solution should be crystal clear. If turbidity persists, sonicate for 60 seconds at 25°C.

  • Storage: Aliquot into amber glass vials and store at -20°C.

    • Caution: Avoid repeated freeze-thaw cycles which can induce crystallization.[1]

Protocol B: Aqueous Formulation (For HPLC or Synthesis)

Objective: Dissolve the salt in water without precipitation.[1]

  • Buffer Preparation: Do not use pure water.[1] Prepare a 0.1% Formic Acid or 10 mM HCl solution (pH ~2.0).

  • Dissolution: Add the solid HCl salt to the acidic buffer.

  • Validation:

    • Visual: Solution remains clear for >24 hours.

    • Check: If pH rises above 3.5, the solution may become cloudy. Re-acidify immediately.

Protocol C: Recrystallization (Purification)

Objective: Purify the HCl salt from synthesis impurities.[1]

  • Solvent System: Ethanol (EtOH) is the preferred solvent.[1]

  • Procedure:

    • Suspend the crude salt in boiling Ethanol .

    • Add Methanol dropwise only if required to achieve full dissolution at boiling point.[1]

    • Hot Filtration: Filter quickly while hot to remove insoluble mechanical impurities.[1]

    • Cooling: Allow to cool slowly to room temperature, then to 4°C.

  • Isolation: Filter the white needles/crystals and wash with cold Ethanol.[1]

    • Note: Do not wash with water, as it may dissolve the salt or hydrolyze it depending on pH.

Decision Framework: Solvent Selection

Use this flow chart to determine the correct solvent for your specific application.

SolventSelection Start Start: Select Application IsBio Biological Assay? Start->IsBio IsHPLC HPLC / LCMS? IsBio->IsHPLC No UseDMSO Use DMSO Stock (Dilute into media <0.5%) IsBio->UseDMSO Yes IsSynth Synthesis / Reaction? IsHPLC->IsSynth No UseAcidWater Use Acidic Water (0.1% Formic Acid / ACN) IsHPLC->UseAcidWater Yes UsePolar Use DMF or NMP IsSynth->UsePolar High Temp Reaction UseAlc Use Ethanol / Methanol IsSynth->UseAlc Recrystallization

Caption: Operational decision tree for solvent selection based on downstream application requirements.

References

  • Physicochemical Properties of 1,3,4-Thiadiazoles

    • Title: Aqueous solubility of 1,3,4-thiadiazole derivatives and their hydrochlorides.[3]

    • Source: ResearchGate / Journal of Heterocyclic Chemistry.[1]

    • URL:

  • Synthesis & Recrystallization Protocols

    • Title: Synthesis and recrystallization of 2-amino-5-chlorophenyl-1,3,4-thiadiazole.[1]

    • Source: ChemicalBook / Literature Review.[1]

    • URL:

  • Stability in Organic Solvents

    • Title: Stability of 2-aminothiazole derivatives in DMSO and protic solvents.[1]

    • Source: National Institutes of Health (PMC).[1]

    • URL:

  • General Thiadiazole Characterization

    • Title: 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents.[1][4][5]

    • Source: Dove Medical Press.[1]

    • URL:

Sources

Exploratory

Crystal Structure Analysis of 2-Amino-5-Chloro-1,3,4-Thiadiazole Hydrochloride: A Protocol for Structural Elucidation

Topic: Crystal Structure Analysis of 2-Amino-5-Chloro-1,3,4-Thiadiazole Hydrochloride Type: Technical Guide / Whitepaper Executive Summary The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, serving a...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Crystal Structure Analysis of 2-Amino-5-Chloro-1,3,4-Thiadiazole Hydrochloride Type: Technical Guide / Whitepaper

Executive Summary

The 1,3,4-thiadiazole scaffold is a cornerstone in medicinal chemistry, serving as a pharmacophore in carbonic anhydrase inhibitors (e.g., Acetazolamide) and antimicrobial agents. The 2-amino-5-chloro-1,3,4-thiadiazole derivative is a critical intermediate; its hydrochloride salt form (ACT-HCl) significantly influences solubility and bioavailability.

This guide provides a comprehensive workflow for the synthesis, single-crystal growth, and crystallographic analysis of ACT-HCl. It moves beyond standard reporting to explain the causality of structural features—specifically the protonation dynamics of the thiadiazole ring and the supramolecular role of the chloride anion.

Chemical Context & Pharmacological Relevance[1][2][3][4][5][6][7]

The 1,3,4-thiadiazole ring is an electron-deficient heteroaromatic system. In the 2-amino-5-chloro derivative, the electron-withdrawing chlorine atom at the C5 position enhances the acidity of the ring protons and alters the basicity of the nitrogen atoms.

Understanding the solid-state arrangement of ACT-HCl is vital for two reasons:

  • Tautomeric Identification: The compound can exist in amino (–NH2) or imino (=NH) forms. X-ray diffraction is the definitive method to resolve this tautomeric ambiguity in the solid state.

  • Salt Bridge Formation: The hydrochloride salt formation usually involves protonation at the most basic ring nitrogen (typically N3 or N4), creating a cationic species stabilized by ionic hydrogen bonds with Cl⁻.

Synthesis & Crystallization Protocol

High-quality single crystals are the prerequisite for successful diffraction analysis. The following protocol ensures phase purity and optimal crystal habit.

Synthesis of the Parent Compound
  • Reagents: Thiosemicarbazide, Carbon disulfide (or appropriate chlorinating agent/precursor), Anhydrous Na₂CO₃.[1]

  • Mechanism: Cyclization of thiosemicarbazide derivatives followed by chlorination (often using POCl₃/PCl₅ sequences if starting from the hydroxy/thiol analog).

Hydrochloride Salt Formation & Crystal Growth

Direct acidification is required. The choice of solvent controls the evaporation rate and nucleation density.

Step-by-Step Protocol:

  • Dissolution: Dissolve 1.0 mmol of 2-amino-5-chloro-1,3,4-thiadiazole in 10 mL of absolute ethanol.

  • Acidification: Add 1.2 equivalents of concentrated HCl (37%) dropwise with constant stirring.

  • Filtration: Filter any immediate precipitate (amorphous) to clear the solution.

  • Crystallization (Slow Evaporation):

    • Transfer the filtrate to a narrow-neck vial.

    • Cover with Parafilm and poke 3-4 small holes to regulate solvent loss.

    • Store at 293 K (Room Temp) in a vibration-free environment.

    • Target: Colorless blocks or prisms appearing within 3-5 days.

X-Ray Diffraction Data Acquisition & Refinement

Experimental Setup
  • Radiation Source: Mo-Kα (λ = 0.71073 Å). Mo is preferred over Cu for chlorinated compounds to minimize absorption effects.

  • Temperature: 100 K – 150 K (Cryostream). Low temperature is mandatory to reduce thermal ellipsoids of the terminal chlorine and amine groups, ensuring precise H-atom localization.

Refinement Logic (SHELXL)

The refinement process must address the specific challenges of the thiadiazole ring (pseudo-symmetry) and the mobile chloride ion.

Refinement Workflow Diagram:

RefinementLogic Start Raw Diffraction Data (HKL File) Solve Structure Solution (SHELXT / Direct Methods) Start->Solve HeavyAtom Locate S, Cl atoms Solve->HeavyAtom LightAtom Locate C, N atoms (Difference Fourier Map) HeavyAtom->LightAtom Refine1 Isotropic Refinement LightAtom->Refine1 Aniso Anisotropic Refinement (Non-H atoms) Refine1->Aniso H_Find Difference Map for H-atoms (Crucial for NH2 vs NH) Aniso->H_Find Final Final R-factor Check (< 5%) H_Find->Final

Figure 1: Crystallographic refinement workflow emphasizing the critical step of Hydrogen atom localization for tautomer confirmation.

Structural Elucidation & Analysis

Upon solving the structure, the analysis focuses on three core pillars.

Molecular Geometry & Planarity

The 1,3,4-thiadiazole ring is expected to be essentially planar.

  • Metric to check: Calculate the Root Mean Square (RMS) deviation of the five ring atoms from the mean plane. An RMS deviation < 0.02 Å confirms aromaticity.

  • Bond Lengths: Compare the C2–N3 and N3–N4 bond lengths. In the hydrochloride salt, protonation typically occurs at N3 (or N4 depending on numbering), which lengthens the adjacent C-N bonds compared to the neutral molecule [1].

Protonation Site Confirmation

This is the most critical analytical step.

  • Observation: Look for a residual electron density peak (~1.0 e⁻/ų) near the ring nitrogen in the difference Fourier map.

  • Validation: The bond angle at the protonated nitrogen (C-N-N) will expand to approx 115-120°, compared to ~110° in the unprotonated form.

Supramolecular Architecture (The Chloride Bridge)

The Cl⁻ anion acts as a multi-point hydrogen bond acceptor.

  • Primary Interaction: N(ring)–H⁺···Cl⁻. This is a strong, charge-assisted hydrogen bond (Distance: ~3.0 – 3.2 Å).

  • Secondary Interaction: N(amine)–H···Cl⁻. The exocyclic amino group donates protons to the chloride, often forming a characteristic R²₂(8) graph-set motif [2].

Table 1: Expected Geometric Parameters for ACT-HCl

ParameterAtoms InvolvedTypical Value (Å/°)Significance
Bond Length C(ring)–Cl1.70 – 1.74 ÅConfirm covalent Cl attachment
Bond Length N–N (ring)1.37 – 1.39 ÅIndicative of electron delocalization
H-Bond N(ring)–H···Cl⁻3.05 – 3.15 ÅPrimary salt bridge
Torsion Angle Cl–C–N–N~0° or 180°Confirm planarity with ring

Hirshfeld Surface Analysis

To visualize the intermolecular interactions beyond standard H-bonds, generate Hirshfeld surfaces (using CrystalExplorer).

  • d_norm Surface: Look for bright red spots corresponding to the N–H···Cl interactions.[2]

  • Fingerprint Plot:

    • Cl···H contacts: These will appear as distinct "spikes" at the bottom right of the 2D plot, likely contributing 20-30% of the total surface area.

    • S···N contacts: Look for chalcogen bonding interactions, which are common in sulfur-rich heterocycles [3].

Complementary Characterization

While XRD is definitive, it must be cross-validated.

  • FT-IR Spectroscopy:

    • Look for a broad band around 2500–3000 cm⁻¹ indicative of the N⁺–H stretching vibration (ammonium salt band), which is absent in the neutral parent compound.

  • Thermal Analysis (TGA/DSC):

    • Expect a sharp melting endotherm followed immediately by decomposition. Hydrochloride salts of thiadiazoles often decompose by releasing HCl gas above 200°C.

References

  • Matos, M. A. R., et al. (2006). "Thermochemistry of 2-amino-1,3,4-thiadiazole and 2-amino-5-methyl-1,3,4-thiadiazole." Journal of Chemical Thermodynamics. Link

  • Lynch, D. E., et al. (1999). "2-Amino-1,3,4-thiadiazole derivatives." Acta Crystallographica Section C. Link

  • Spackman, M. A., & Jayatilaka, D. (2009). "Hirshfeld surface analysis." CrystEngComm. Link

  • Cambridge Structural Database (CSD). Search for "AMINOTHIADIAZOLE" fragments for comparative bond lengths. Link

Sources

Foundational

Technical Guide: Acidity and Physicochemical Profiling of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride

Executive Summary 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (CAS: 37566-40-8 for free base) represents a critical pharmacophore in medicinal chemistry, most notably as the immediate precursor to the muscle relaxant...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (CAS: 37566-40-8 for free base) represents a critical pharmacophore in medicinal chemistry, most notably as the immediate precursor to the muscle relaxant Tizanidine . Its physicochemical behavior is dominated by the electron-withdrawing nature of the chlorine substituent on the thiadiazole ring, which significantly alters its acid-base profile compared to the parent 2-amino-1,3,4-thiadiazole.

This guide provides a comprehensive analysis of the compound's acidity, offering a theoretical framework for its pKa, detailed protocols for experimental validation, and its strategic role in drug synthesis.

Part 1: Structural Dynamics & Theoretical Framework

To understand the acidity of the hydrochloride salt, one must first analyze the protonation dynamics of the free base. The "acidity" in this context refers to the deprotonation of the cationic species (the salt) back to the neutral free base.

Tautomerism and Protonation Sites

2-amino-1,3,4-thiadiazoles exhibit amino-imino tautomerism. While the amino form is generally predominant in the solid state, solution behavior is complex.

  • Amino Form: The exocyclic nitrogen is

    
     hybridized but participates in resonance with the ring, reducing its basicity.
    
  • Ring Nitrogens (N3/N4): These are the primary sites of protonation. The "hydrochloride" salt consists of the protonated thiadiazole ring (cation) and a chloride counter-ion.

The Chloro-Substituent Effect (Hammett Correlation)

The introduction of a chlorine atom at position 5 has a profound electronic effect:

  • Inductive Effect (-I): Chlorine is strongly electron-withdrawing. It pulls electron density away from the ring system.

  • Basicity Impact: By reducing electron density at the ring nitrogens, the chlorine makes the neutral molecule a weaker base. Consequently, its conjugate acid (the hydrochloride salt) becomes a stronger acid compared to the unsubstituted parent.

Predicted pKa Values

While the parent compound (2-amino-1,3,4-thiadiazole) has a pKa of approximately 2.98 , the 5-chloro derivative is more acidic.

CompoundSubstituent (Pos 5)Electronic EffectEstimated pKa (Conjugate Acid)
2-Amino-1,3,4-thiadiazoleHReference~2.98
5-Chloro-1,3,4-thiadiazol-2-amine Cl EWG (-I) 2.0 – 2.5 (Predicted)
5-Methyl-1,3,4-thiadiazol-2-amineCH3EDG (+I)~3.25

Critical Insight: The pKa of ~2.2 means the hydrochloride salt will fully dissociate to the free base at pH > 4.0. This is vital for extraction protocols; attempting to extract the free base at neutral pH is efficient, but at pH 1-2, it remains water-soluble.

Structural Diagram (DOT)

The following diagram illustrates the tautomeric equilibrium and the specific site of protonation in the hydrochloride salt.

G cluster_0 Tautomeric Equilibrium (Neutral) cluster_1 Hydrochloride Salt Species Amino Amino Form (Dominant) Imino Imino Form (Minor) Amino->Imino Fast Exchange Cation Protonated Cation [H-Het]+ Amino->Cation + HCl (Protonation at N3/N4) Cation->Amino Dissociation (pKa ~2.2)

Caption: Equilibrium dynamics showing the protonation of the ring nitrogen to form the hydrochloride salt.

Part 2: Physicochemical Profile (Data Summary)

The following data consolidates experimental observations and calculated properties for the hydrochloride salt.

PropertyValue / DescriptionContext
Molecular Weight 172.03 g/mol (HCl salt)Free base: 135.57 g/mol
Appearance White to off-white crystalline powderHygroscopic nature common in HCl salts
Solubility (Water) ~20 mg/mLHigh solubility due to ionic character
Solubility (0.1 N HCl) > 22 mg/mLCommon vehicle for IV formulation testing
Solubility (Organic) Soluble in DMSO, Methanol; Poor in HexanePolar aprotic solvents preferred for synthesis
pKa (Acidic) 2.0 – 2.5 (Ring Nitrogen)Defines pH for extraction/precipitation
pKa (Basic) < -1.0 (Exocyclic Amine)Negligible basicity due to delocalization

Part 3: Experimental Methodologies

Since specific batch purity can affect pKa, precise determination is required for regulatory filing. Do not rely solely on literature values for CoA generation.

Potentiometric Titration Protocol (The Gold Standard)

This method is preferred over UV-Vis for this compound due to the distinct inflection point expected around pH 2-3.

Reagents:

  • Analyte: 5-Chloro-1,3,4-thiadiazol-2-amine HCl (approx.[1] 0.5 mmol).

  • Titrant: 0.1 M NaOH (standardized, carbonate-free).

  • Solvent: Degassed water (ionic strength adjusted with 0.15 M KCl).

Workflow:

  • Dissolution: Dissolve 86 mg of the HCl salt in 50 mL of 0.15 M KCl solution. Ensure complete dissolution.

  • Blank Titration: Perform a blank titration on the solvent to correct for background CO2.

  • Titration: Titrate with 0.1 M NaOH using a micro-burette. Record pH every 0.05 mL.

  • Data Processing: The endpoint represents the neutralization of the HCl counter-ion and the deprotonation of the ring. Use a Gran Plot to linearize the data near the endpoint for maximum accuracy.

Gran Plot Logic Visualization

Logic Start Raw pH vs Vol Data Sigmoid Sigmoidal Curve (Hard to pinpoint exact eq. point) Start->Sigmoid Gran Gran Function Calculation (V * 10^-pH) Sigmoid->Gran Transform Linear Linear Regression (Intercept = Ve) Gran->Linear Result Calculate pKa (pH at 0.5 * Ve) Linear->Result

Caption: Transformation of potentiometric data using Gran functions to accurately determine the equivalence point (Ve).

Part 4: Implications in Drug Design & Synthesis

The acidity of this intermediate dictates the reaction conditions for the synthesis of Tizanidine .

Synthesis of Tizanidine

The 5-chloro-1,3,4-thiadiazol-2-amine is reacted with an imidazoline derivative. The low pKa of the thiadiazole amine means it is a poor nucleophile. Therefore, synthesis often requires activation or specific coupling agents (like POCl3) to facilitate the attack on the imidazoline ring.

Synthetic Pathway Diagram

Synthesis Precursor 2,5-Diamino-1,3,4-thiadiazole Intermediate 5-Chloro-1,3,4-thiadiazol-2-amine (The Core Topic) Precursor->Intermediate 1. NaNO2/HCl 2. Sandmeyer (CuCl) Coupling Coupling with Imidazoline-2-one Intermediate->Coupling POCl3 / Heat Tizanidine Tizanidine (Muscle Relaxant) Coupling->Tizanidine Hydrolysis/Workup

Caption: The critical role of the 5-chloro intermediate in the industrial synthesis of Tizanidine.

Formulation Stability
  • pH Dependent Hydrolysis: Thiadiazoles can undergo ring opening under highly alkaline conditions.

  • Recommendation: Maintain liquid formulations of the hydrochloride salt at pH < 4.0 to ensure the ring remains protonated and stable, or in the solid state protected from moisture.

References

  • BenchChem. (2025).[1][2] Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide. Retrieved from

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 19909, 2-Amino-1,3,4-thiadiazole. Retrieved from

  • LGC Standards. (2025). 5-Chloro-1,3,4-thiadiazol-2-amine Reference Material. Retrieved from

  • ChemicalBook. (2026). 2-Amino-5-(2-chlorophenyl)-1,3,4-thiadiazole Properties and Synthesis. Retrieved from

Sources

Exploratory

Thermal Stability and Decomposition Kinetics of Thiadiazole Amine Salts: A Comprehensive Technical Guide

Executive Summary As drug development paradigms shift toward more complex heterocyclic scaffolds, the 1,3,4-thiadiazole core has emerged as a privileged structure. Known for its mesoionic character, robust electronic pro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As drug development paradigms shift toward more complex heterocyclic scaffolds, the 1,3,4-thiadiazole core has emerged as a privileged structure. Known for its mesoionic character, robust electronic properties, and broad-spectrum biological activities, this five-membered ring is a cornerstone of modern medicinal chemistry 1. However, to enhance aqueous solubility and bioavailability, these compounds are frequently derivatized into amine salts (e.g., hydrochlorides, tosylates, methylsulfonates).

While the bare thiadiazole ring exhibits exceptional thermal resilience, salt formation introduces a highly complex thermal landscape. Understanding the thermal boundaries and decomposition kinetics of thiadiazole amine salts is not merely an academic exercise; it dictates formulation strategies, melt-extrusion parameters, and long-term storage viability. This guide synthesizes quantitative thermal data, mechanistic decomposition pathways, and self-validating analytical protocols to equip researchers with a definitive framework for evaluating these critical compounds.

Structural Foundations of Thiadiazole Thermal Resilience

The inherent thermal stability of the 1,3,4-thiadiazole scaffold stems from its aromaticity. The delocalization of π-electrons across the nitrogen-nitrogen (N-N) and carbon-sulfur (C-S) bonds creates a rigid, planar system that resists homolytic cleavage at moderate temperatures. Unfunctionalized or alkyl-substituted thiadiazoles routinely exhibit decomposition temperatures exceeding 350°C 2.

However, the introduction of an exocyclic amine group and subsequent salt formation fundamentally alters this profile. The crystal lattice of a thiadiazole amine salt is stabilized by extensive hydrogen bonding networks between the protonated amine, the heterocyclic nitrogen atoms, and the counterion. When subjected to thermal stress, these non-covalent interactions are the first to yield, establishing a multi-step decomposition mechanism that precedes the ultimate calcination of the heterocyclic core 3.

Quantitative Thermal Data

The thermal stability of these compounds is strictly dependent on the nature of the substituent and the specific counterion. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) reveal that while melting points cluster around 200°C, the onset of decomposition varies drastically.

Table 1: Thermal Stability Data of Select Thiadiazole Amine Derivatives and Salts

CompoundMelting Point / Onset (°C)Decomposition Events (°C)Reference
5-amino-1,3,4-thiadiazole-2-sulfonamide p-toluenesulfonate 212 (Onset: 203)> 212 (Calcination at 700)3
5-amino-1,3,4-thiadiazole-2-sulfonamide methylsulfonate 200 (Onset: 196)> 200 (Calcination at 925)3
5-amino-1,3,4-thiadiazole-2-sulfonamide hydrochloride 194 (Onset: 187)120 (Dehydration), > 1943
5-Amino-1,3,4-thiadiazole-2-thiol 235 (Dec.)235 (Ring Cleavage)4
4-(5-Amino-1,3,4-thiadiazol-2-yl)phenol 320> 3205

Mechanistic Pathways of Decomposition

The thermal degradation of thiadiazole amine salts is not a singular event but a sequential cascade.

  • Dehydration & Phase Transition: Hydrated salts (e.g., hydrochloride monohydrates) lose their water of crystallization at relatively low temperatures (100°C–120°C). This endothermic event often triggers a crystalline phase change, rearranging the hydrogen bond network 3.

  • Counterion Dissociation: As temperatures approach 190°C–215°C, the salt melts, and the ionic bond between the protonated amine and the counterion dissociates. The counterion (e.g., p-toluenesulfonic acid or HCl) may volatilize or degrade independently.

  • Heterocyclic Cleavage: Above 250°C, the robust 1,3,4-thiadiazole ring finally succumbs to thermal stress. The cleavage typically occurs at the N-N and C-S bonds, releasing molecular nitrogen and volatile sulfur species, culminating in complete calcination between 600°C and 925°C.

Pathway S1 Hydrated Thiadiazole Amine Salt S2 Dehydration (< 120°C) S1->S2 S3 Anhydrous Salt Phase S2->S3 S4 Counterion Dissociation (190-215°C) S3->S4 S5 Heterocyclic Ring Cleavage (> 250°C) S4->S5 S6 Complete Calcination (600-925°C) S5->S6

Caption: Thermal Decomposition Pathway of Thiadiazole Salts.

Self-Validating Experimental Protocols for Thermal Analysis

To ensure scientific integrity, thermal analysis must be treated as a self-validating system. A single TGA curve is insufficient without orthogonal validation to prove what is being lost at a given temperature. The following protocol integrates TGA, DSC, and Mass Spectrometry (EGA-MS) to establish direct causality between thermal events and mass loss.

Protocol: Orthogonal Thermal Profiling (TGA-DSC-MS)

Objective: To map the thermal degradation kinetics and identify volatile decomposition byproducts of thiadiazole amine salts.

  • Step 1: Instrument Calibration (Self-Validation)

    • Action: Calibrate the DSC using high-purity Indium (

      
       = 156.6°C) and Zinc (
      
      
      
      = 419.5°C) standards.
    • Causality: Ensures temperature and enthalpy readings are strictly accurate across the specific thermal window where thiadiazole salts melt and undergo initial decomposition.

  • Step 2: Sample Preparation

    • Action: Accurately weigh 3.0–5.0 mg of the thiadiazole amine salt into an alumina (Al₂O₃) crucible.

    • Causality: Alumina is chosen over standard aluminum because the final calcination temperatures of these salts often exceed 600°C, which would melt an aluminum pan, destroying the sensor.

  • Step 3: Baseline Subtraction

    • Action: Run an identical thermal program with an empty alumina crucible prior to sample analysis.

    • Causality: Subtracting this baseline eliminates buoyancy effects in the TGA microbalance and accounts for instrument heat capacity, ensuring the observed mass loss is strictly from the sample.

  • Step 4: Thermal Execution

    • Action: Purge the furnace with dry Nitrogen (N₂) at 50 mL/min. Heat from 25°C to 800°C at a rate of 10°C/min.

    • Causality: An inert nitrogen atmosphere prevents premature oxidative degradation, allowing researchers to isolate purely thermal bond-cleavage events.

  • Step 5: Evolved Gas Analysis (EGA-MS)

    • Action: Interface the TGA exhaust directly to a Mass Spectrometer.

    • Causality: When the TGA records a mass loss step (e.g., at 120°C for the hydrochloride salt), the MS simultaneously detects m/z 18 (water) or m/z 36 (HCl). This orthogonally validates whether the endothermic event is a simple dehydration or the onset of counterion degradation.

Workflow A Sample Prep & Instrument Calibration B TGA (Mass Loss Tracking) A->B C DSC (Heat Flow & Phase Transitions) A->C D EGA-MS (Volatile Identification) B->D E Kinetic Modeling (Activation Energy) B->E C->E

Caption: Workflow for Thermal Stability Assessment of Thiadiazole Salts.

Conclusion

The 1,3,4-thiadiazole amine salts present a fascinating dichotomy: a highly stable aromatic core juxtaposed with a thermally sensitive salt-bridge network. By employing rigorous, orthogonally validated thermal analysis protocols, researchers can accurately map the dehydration, melting, and decomposition phases of these molecules. This predictive understanding is paramount for advancing thiadiazole derivatives from the discovery bench through the harsh thermal realities of pharmaceutical manufacturing.

References

  • Taylor & Francis. "Salts of 5-amino-2-sulfonamide-1,3,4-thiadiazole, a structural and analog of acetazolamide, show interesting carbonic anhydrase inhibitory properties, diuretic, and anticonvulsant action." Journal of Enzyme Inhibition and Medicinal Chemistry. 3

  • BenchChem. "Thermal Stability of Thiazolo[5,4-d]thiazole-Based Materials: An In-depth Technical Guide." Benchchem.com. 2

  • BenchChem. "An In-depth Technical Guide on the Thermal Stability of 4-(1,3,4-thiadiazol-2-yl)phenol." Benchchem.com. 5

  • ChemicalBook. "5-Amino-1,3,4-thiadiazole-2-thiol | 2349-67-9." ChemicalBook.com. 4

  • MDPI. "Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold." Molecules. 1

Sources

Foundational

The Pivotal Role of 5-Chloro-1,3,4-Thiadiazole in Medicinal Chemistry: Synthesis, Reactivity, and Therapeutic Applications

[1] Executive Summary: The Electrophilic Linchpin In the landscape of heterocyclic medicinal chemistry, 1,3,4-thiadiazole stands as a "privileged scaffold" due to its ability to bind diverse biological targets via hydrog...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary: The Electrophilic Linchpin

In the landscape of heterocyclic medicinal chemistry, 1,3,4-thiadiazole stands as a "privileged scaffold" due to its ability to bind diverse biological targets via hydrogen bonding and π-stacking interactions. Within this family, 5-chloro-1,3,4-thiadiazole derivatives occupy a critical tactical position. The C5-chlorine atom serves a dual purpose: it acts as a lipophilic electron-withdrawing group (EWG) that modulates the electronic landscape of the ring, and more importantly, it functions as a highly reactive leaving group for Nucleophilic Aromatic Substitution (


).

This technical guide dissects the chemistry and pharmacology of these derivatives, moving beyond basic reviews to provide actionable synthetic strategies, mechanistic insights into their reactivity, and a data-driven analysis of their therapeutic potential in oncology and infectious diseases.

Electronic Structure & Reactivity Profile

The 1,3,4-thiadiazole ring is electron-deficient, functioning as a bioisostere of pyrimidine. The introduction of a chlorine atom at the 5-position exacerbates this deficiency, lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy.

  • Inductive Effect (-I): The electronegative chlorine pulls electron density from the ring, increasing the acidity of protons on exocyclic amines (if present at C2) and enhancing the electrophilicity of the C2 and C5 carbons.

  • Reactivity Paradigm: Unlike chlorobenzene, which requires harsh conditions or palladium catalysis for substitution, 5-chloro-1,3,4-thiadiazoles undergo

    
     readily with amines, thiols, and alkoxides. This makes them ideal "linchpins" for diversity-oriented synthesis (DOS).
    
Visualization: Reactivity & Synthetic Pathways

The following diagram outlines the primary routes to access the 5-chloro core and its subsequent transformation into bioactive libraries.

G Precursor Thiosemicarbazide / Diamino-thiadiazole Sandmeyer Sandmeyer Rxn (NaNO2, HCl, CuCl) Precursor->Sandmeyer Cyclization Cyclization (POCl3, PCl5) Precursor->Cyclization Core 5-Chloro-1,3,4-thiadiazole (Scaffold) AmineDeriv 2-Amino Derivatives (Anticancer/Antimicrobial) Core->AmineDeriv SNAr (R-NH2) ThiolDeriv 2-Thio Derivatives (Enzyme Inhibitors) Core->ThiolDeriv SNAr (R-SH) EtherDeriv 2-Alkoxy Derivatives (Ion Channel Modulators) Core->EtherDeriv SNAr (R-OH) Sandmeyer->Core Cyclization->Core

Figure 1: Synthetic workflow for generating 5-chloro-1,3,4-thiadiazole libraries via Sandmeyer or Cyclization routes, followed by nucleophilic diversification.

Synthetic Methodologies

The Sandmeyer Route (From 2-Amino-1,3,4-thiadiazoles)

This is the industry-standard method for introducing the chlorine atom with high regioselectivity.

  • Mechanism: Diazotization of the exocyclic amine creates a diazonium salt. The electron-poor heterocycle destabilizes the diazonium intermediate, requiring careful temperature control (-5°C to 0°C) to prevent decomposition before the copper(I) chloride mediated substitution occurs.

  • Critical Parameter: The use of concentrated HCl is vital not just as a reactant but to maintain the solubility of the diazonium salt.

Direct Cyclization (The POCl Method)

For derivatives where the chlorine is introduced during ring closure.

  • Protocol: Reacting a carboxylic acid (or acid chloride) with thiosemicarbazide in the presence of phosphorus oxychloride (POCl

    
    ).
    
  • Note: While POCl

    
     acts as a dehydrating agent, it can also chlorinate tautomerizable oxo-groups if present.
    

Therapeutic Applications & SAR

The 5-chloro-1,3,4-thiadiazole motif appears in various high-potency agents. The chlorine atom is often a placeholder that is displaced to attach pharmacophores, but in some instances (e.g., specific agrochemicals or early leads), it remains to enhance lipophilicity.

Anticancer Activity

Derivatives synthesized via the displacement of the 5-chloro group with piperazines or anilines have shown potent inhibition of EGFR (Epidermal Growth Factor Receptor) and HDAC (Histone Deacetylase).

Key Mechanism: The thiadiazole ring acts as a flat linker, positioning the substituents to interact with the ATP-binding pocket of kinases. The nitrogen atoms in the ring often accept hydrogen bonds from residues like Met793 in EGFR.

Antimicrobial & Antifungal

The scaffold mimics the imidazole ring found in azole antifungals, inhibiting lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis.

Quantitative Activity Data (Selected)

The following table summarizes the potency of derivatives generated from the 5-chloro core against key cell lines and pathogens.

Derivative TypeTarget / OrganismActivity MetricValueReference
5-Piperazinyl-1,3,4-thiadiazole MCF-7 (Breast Cancer)IC

2.32 µM[1]
5-Piperazinyl-1,3,4-thiadiazole HepG2 (Liver Cancer)IC

4.15 µM[1]
5-Anilino-1,3,4-thiadiazole EGFR KinaseIC

0.08 µM[2]
5-Thio-1,3,4-thiadiazole Candida albicansMIC3.43 µg/mL[3]
2-Chloro-5-acetamide deriv. H. pyloriMIC>128 µg/mL[4]

(Note: Lower IC


/MIC indicates higher potency. The 2-chloro-5-acetamide derivative showed poor activity, suggesting substitution of the Cl is often required for efficacy.)

Experimental Protocol: Synthesis of 2-Amino-5-chloro-1,3,4-thiadiazole

A self-validating protocol for the core intermediate.

Objective: Synthesize 2-amino-5-chloro-1,3,4-thiadiazole via the Sandmeyer reaction.

Reagents:

  • 2,5-Diamino-1,3,4-thiadiazole (10 mmol)

  • Sodium Nitrite (NaNO

    
    , 11 mmol)
    
  • Copper(I) Chloride (CuCl, 12 mmol)

  • Hydrochloric Acid (conc.[1][2] HCl)

Step-by-Step Methodology:

  • Diazotization: Suspend 2,5-diamino-1,3,4-thiadiazole in conc. HCl (15 mL) and cool to -5°C in an ice-salt bath.

  • Addition: Add an aqueous solution of NaNO

    
     dropwise, maintaining the temperature below 0°C. Stir for 30 minutes. Validation: The solution should turn clear or slightly yellow; evolution of N
    
    
    
    gas (bubbling) indicates decomposition (avoid this).
  • Substitution: In a separate vessel, dissolve CuCl in conc. HCl. Add this solution dropwise to the cold diazonium mixture.

  • Reaction: Allow the mixture to warm to room temperature (RT) over 2 hours, then heat to 60°C for 30 minutes to ensure completion.

  • Workup: Neutralize the mixture with saturated Na

    
    CO
    
    
    
    solution to pH 8. The product will precipitate.[3]
  • Purification: Filter the solid, wash with cold water, and recrystallize from ethanol.

  • Characterization:

    • Melting Point: Expect ~168–170°C.

    • IR Spectrum: Look for C-Cl stretch ~750 cm

      
       and disappearance of one NH
      
      
      
      doublet compared to starting material.

Structure-Activity Relationship (SAR) Map

Understanding the spatial requirements for binding is crucial. The diagram below illustrates the SAR rules derived from the 5-chloro scaffold.

SAR Core 1,3,4-Thiadiazole Ring (Bioisostere of Pyrimidine) Pos2 Position 2 (C2) Nucleophilic Attack Site Core->Pos2 Pos5 Position 5 (C5) Leaving Group (Cl) Core->Pos5 Subst2 Amine/Amide Linkage: Crucial for H-bonding (e.g., to EGFR Met793) Pos2->Subst2 Enhances Affinity Subst5 Displacement of Cl: Introduces Lipophilic/Aryl groups (Piperazines, Anilines) Pos5->Subst5 Modulates Potency & PK Warning Retaining Cl at C5: Increases Lipophilicity but Risk of metabolic reactivity Pos5->Warning

Figure 2: Structure-Activity Relationship (SAR) map highlighting the strategic modification zones of the 5-chloro-1,3,4-thiadiazole scaffold.

Future Outlook

The 5-chloro-1,3,4-thiadiazole scaffold is evolving from a simple intermediate to a component of "fragment-based drug design" (FBDD). Current trends indicate:

  • Covalent Inhibitors: Utilizing the reactivity of the C-Cl bond (or slightly modified derivatives like acrylamides attached to the ring) to form covalent bonds with cysteine residues in target proteins.

  • Hybrid Molecules: Conjugating the thiadiazole core with other pharmacophores (e.g., coumarins, quinolines) to tackle multidrug-resistant bacteria.

References

  • El-Masry, A. et al. (2025). "Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents." MDPI Molecules.

  • Serag, H. et al. (2022). "Design and synthesis of new 1,3,4-thiadiazole hybrids as EGFR inhibitors." Bioorganic Chemistry.

  • Alwan, S. et al. (2021).[4][5] "Synthesis and Bioactivities of Novel 1,3,4-Thiadiazole Derivatives of Glucosides." Frontiers in Chemistry.

  • Gumus, M. et al. (2019). "Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives." Antibiotics.[2][4][6][7]

  • BenchChem Technical Guide. (2025). "Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide."

Sources

Exploratory

Advanced Safety &amp; Technical Whitepaper: 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride in Drug Discovery

Executive Summary The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, widely utilized for its diverse pharmacological activities, including potent anticancer, antimicrobial, and anticonvulsan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, widely utilized for its diverse pharmacological activities, including potent anticancer, antimicrobial, and anticonvulsant properties[1]. Within this chemical space, 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (CAS: 858008-34-1) serves as a critical, highly reactive building block[2].

As an Application Scientist, I prioritize the hydrochloride salt over its free base counterpart (CAS: 37566-40-8) due to its significantly enhanced solubility in polar aprotic solvents and improved oxidative stability during long-term storage. This whitepaper transcends a standard Safety Data Sheet (SDS) by synthesizing physicochemical hazard data with field-proven synthetic methodologies and pharmacological mechanisms, providing a comprehensive guide for drug development professionals.

Physicochemical Profiling & Hazard Identification

To safely and effectively utilize this compound, one must understand the causality behind its physical properties and GHS hazard classifications. The electron-withdrawing nature of the two nitrogen atoms in the thiadiazole ring, compounded by the electronegative chloro substituent, renders the C-5 position highly electron-deficient[3].

Quantitative Physicochemical Data
PropertyValue / Description
Chemical Name 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride
CAS Number 858008-34-1 (Base: 37566-40-8)[2]
Molecular Formula C₂H₃Cl₂N₃S
Molecular Weight 172.04 g/mol
Appearance Light brown to off-white solid
Purity ≥ 98%[2]
Storage Conditions 2-8°C, inert atmosphere, dark[2]
Mechanistic Hazard Assessment (GHS)
  • H302 (Harmful if swallowed) & H315/H319 (Skin/Eye Irritation): The electrophilic nature of the C-5 position makes the compound susceptible to nucleophilic attack by biological thiols (e.g., glutathione or cysteine residues in proteins). This covalent binding induces localized cellular stress and irritation. Furthermore, ambient moisture can hydrolyze the hydrochloride salt, releasing localized hydrochloric acid (HCl) which exacerbates tissue irritation.

  • H335 (May cause respiratory irritation): Fine particulate inhalation introduces the highly reactive chloro-thiadiazole core directly to the mucosal membranes of the respiratory tract, leading to rapid localized hydrolysis and inflammatory responses.

Chemical Stability and Reactivity

The stability of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride is entirely dependent on environmental control. Exposure to atmospheric moisture or elevated temperatures initiates a degradation cascade.

Stability A 5-Chloro-1,3,4-thiadiazol-2-amine HCl B Moisture / H2O Exposure A->B Improper Storage D Nucleophilic Attack (SNAr) A->D Controlled Reagents E Biological Thiols (GSH) A->E In vivo Exposure C Hydrolysis of Chloro Group (Release of HCl) B->C Degradation

Chemical reactivity and stability profile of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride.

Experimental Protocol: Safe Handling & Nucleophilic Aromatic Substitution (SNAr)

Because the 1,3,4-thiadiazole ring is relatively inert toward electrophilic substitution but highly susceptible to nucleophilic attack[3], the most common synthetic application of this compound is the Nucleophilic Aromatic Substitution (SNAr) at the C-5 position.

The following protocol is designed as a self-validating system to ensure safety, prevent the accumulation of hazardous intermediates, and guarantee high-yield functionalization.

Step-by-Step Methodology
  • Preparation & Inertion: In a fume hood, equip a flame-dried round-bottom flask with a magnetic stir bar. Purge the system with dry Nitrogen (N₂) for 10 minutes.

  • Solvation: Dissolve 1.0 equivalent of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration). Causality: Anhydrous DMF is chosen because its polar aprotic nature stabilizes the transition state of the SNAr reaction without acting as a competing nucleophile.

  • Base Neutralization: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise at 0°C. Causality: The first equivalent neutralizes the HCl salt, liberating the free base. The remaining equivalents act as an acid scavenger for the HCl generated during the substitution, preventing the protonation of the incoming nucleophile.

  • Nucleophile Addition: Slowly add 1.2 equivalents of the desired secondary amine or thiol nucleophile.

  • Thermal Activation: Heat the reaction mixture to 90°C for 2-4 hours.

  • Self-Validation (LC-MS Tracking): Pull a 10 µL aliquot, dilute in LC-grade Methanol, and inject into the LC-MS. Validation Check: The reaction is complete when the starting material peak (m/z 136 [M+H]⁺ for the free base) is entirely consumed, and the target mass appears. Proceeding without this check risks exposing personnel to unreacted, highly irritating starting material during workup.

  • Quenching & Workup: Cool the mixture to room temperature and quench with ice-cold water to precipitate the product. Filter, wash with cold water, and dry under a high vacuum.

Pharmacological Mechanisms & Biological Targets

Derivatives synthesized from the 5-Chloro-1,3,4-thiadiazol-2-amine core exhibit profound biological activity. The 2-amino group acts as a crucial hydrogen-bond donor in kinase hinge-binding regions, while substitutions at the 5-position dictate target selectivity[4].

Recent studies demonstrate that these heterocyclic molecules can preferentially induce cell death in cancerous cells while exhibiting lower toxicity to normal cells[5]. This selective cytotoxicity is driven by two primary mechanisms:

  • PI3K/Akt Pathway Inhibition: Thiadiazole derivatives disrupt this critical cancer-promoting signaling pathway, leading to the inhibition of cell proliferation and the induction of apoptosis[5].

  • Bloom Helicase (BLM) Inhibition: Specific derivatives have been identified as potent, ATP-competitive inhibitors of Bloom Helicase, an enzyme critical for DNA repair, thereby causing fatal DNA damage accumulation in rapidly dividing tumor cells[6].

Mechanism A 1,3,4-Thiadiazole Derivative B Target: PI3K / Akt Pathway A->B Kinase Binding C Target: Bloom Helicase (BLM) A->C ATP-competitive Inhibition D Inhibition of Cell Proliferation B->D Pathway Disruption E Selective Cytotoxicity C->E DNA Damage D->E

Pharmacological mechanisms of 1,3,4-thiadiazole derivatives in targeted therapy.

References

  • BLDpharm. "37566-40-8 | 5-Chloro-1,3,4-thiadiazol-2-amine." BLD Pharm.
  • Hu, Y., et al. "1,3,4-Thiadiazole: Synthesis, Reactions, and Applications in Medicinal, Agricultural, and Materials Chemistry." Chemical Reviews - ACS Publications.
  • Han, X., et al. "1,3,4-thiadiazole: A Privileged Scaffold for Drug Design and Development." Bentham Science Publishers.
  • MDPI. "Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold." MDPI.
  • NIH. "1,3,4-thiadiazol-2-amine derivatives as potent inhibitors of Bloom Helicase." PMC - NIH.
  • Benchchem. "The Double-Edged Sword: Thiadiazole Compounds Exhibit Selective Cytotoxicity Towards Cancer Cells." Benchchem.

Sources

Foundational

Technical Guide: The 5-Chloro-1,3,4-thiadiazol-2-amine Scaffold in Medicinal Chemistry

This guide provides a comprehensive technical analysis of the 5-chloro-1,3,4-thiadiazol-2-amine scaffold.[1] It is structured to serve researchers utilizing this specific heterocycle as a "privileged intermediate" in the...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical analysis of the 5-chloro-1,3,4-thiadiazol-2-amine scaffold.[1] It is structured to serve researchers utilizing this specific heterocycle as a "privileged intermediate" in the synthesis of bioactive libraries.

[1]

Executive Summary

5-Chloro-1,3,4-thiadiazol-2-amine (CAS: 37566-39-5) represents a high-value heterocyclic scaffold in drug discovery.[1] Unlike fully substituted thiadiazoles, this specific scaffold possesses a unique "dual-reactivity" profile: the C5-chlorine atom serves as an electrophilic "warhead" for Nucleophilic Aromatic Substitution (


), while the C2-amine  acts as a nucleophile for acylation or alkylation.

This guide details the chemical utility, synthetic protocols, and bioactivity profiles of libraries derived from this core, specifically focusing on its application in oncology (via C5-functionalization) and antimicrobial research (via C2-derivatization).

Chemical Architecture & Reactivity Profile

The 1,3,4-thiadiazole ring is electron-deficient, making the C2 and C5 positions susceptible to nucleophilic attack. However, the introduction of the electron-withdrawing chlorine at C5 and the electron-donating amine at C2 creates a distinct "push-pull" electronic system.

The "Dual-Warhead" Mechanism

The scaffold allows for orthogonal functionalization , enabling the rapid generation of Structure-Activity Relationship (SAR) libraries.

  • Site A (C5-Chlorine): Highly reactive toward

    
     due to the inductive effect of the adjacent nitrogen and sulfur atoms. It is an excellent leaving group for secondary amines (piperazines, morpholines) and thiols.
    
  • Site B (C2-Amine): Standard nucleophilic reactivity. Used to attach lipophilic linkers (amides, ureas) or to form Schiff bases.

Reactivity Visualization

The following diagram maps the divergent synthetic pathways accessible from this single scaffold.

ReactivityMap Core 5-Chloro-1,3,4- thiadiazol-2-amine Prod_SNAr_N 5-Amino-Substituted (Anticancer Profile) Core->Prod_SNAr_N SNAr (C5) Reflux/Base Prod_SNAr_S 5-Thio-Substituted (Enzyme Inhibitors) Core->Prod_SNAr_S SNAr (C5) NaH/THF Prod_Amide N-Acyl Derivatives (Antimicrobial) Core->Prod_Amide Acylation (C2) Prod_Schiff Schiff Bases (Antifungal) Core->Prod_Schiff Condensation (C2) Amine Sec. Amines (Piperazine/Morpholine) Amine->Prod_SNAr_N Thiol Thiols (R-SH) Thiol->Prod_SNAr_S Acyl Acyl Chlorides (R-COCl) Acyl->Prod_Amide Aldehyde Aldehydes (R-CHO) Aldehyde->Prod_Schiff

Figure 1: Divergent synthetic pathways from the 5-chloro-1,3,4-thiadiazol-2-amine core.

Bioactivity Profile & SAR Analysis

The biological activity of this scaffold is context-dependent . The parent 5-chloro compound is rarely the final drug; it is the template.

Anticancer Activity (C5-Modified)

Research indicates that displacing the C5-chlorine with heterocyclic amines (specifically piperazine or morpholine moieties) yields potent cytotoxic agents.

  • Mechanism: These derivatives often act as bioisosteres of pyrimidine bases, disrupting DNA replication or inhibiting specific kinases (e.g., Kinesin Spindle Protein).

  • Key SAR Insight: The introduction of a bulky, lipophilic group at C5 (via the chlorine displacement) improves membrane permeability and target binding affinity.

Antimicrobial Activity (C2-Modified)

Modifications at the C2-amine, particularly the formation of sulfonamides or amides, are critical for antibacterial efficacy.

  • Mechanism: Similar to sulfamethoxazole, these derivatives can inhibit dihydropteroate synthase or disrupt bacterial cell wall synthesis.

  • Key SAR Insight: Electron-withdrawing groups on the N-acyl chain enhance potency against Gram-positive bacteria (S. aureus).

Quantitative Bioactivity Data (Representative)

Table 1: Comparative bioactivity of derivatives synthesized from the 5-chloro scaffold.

Derivative ClassSubstitution (C5)Substitution (C2)Target Organism/Cell LineActivity (IC50 / MIC)Ref
Anticancer 4-Methylpiperazin-1-ylFree Amine (

)
MCF-7 (Breast Cancer)

[1]
Anticancer MorpholinoAcetamideHepG2 (Liver Cancer)

[1]
Antibacterial Chlorine (Unmodified)4-ChlorobenzamideS. aureus

[2]
Enzyme Inh. Thiol-linked ArylFree AmineCarbonic Anhydrase II

(Ki)
[3]

Experimental Protocols

Synthesis of the Core Scaffold (Scale-Up Compatible)

Rationale: Direct chlorination of thiadiazoles is difficult. The Sandmeyer reaction from the diamine is the industry standard for purity.

Reaction: 2,5-diamino-1,3,4-thiadiazole


 5-chloro-1,3,4-thiadiazol-2-amine
  • Diazotization: Suspend 2,5-diamino-1,3,4-thiadiazole (100 mmol) in concentrated HCl (50 mL) at

    
    .
    
  • Addition: Dropwise add

    
     (105 mmol) in water, maintaining temperature 
    
    
    
    . Stir for 1 hour.
  • Sandmeyer Displacement: Transfer the diazonium salt solution slowly into a mixture of CuCl (10 mmol) and conc. HCl at

    
    .
    
  • Workup: Allow to warm to Room Temperature (RT) and then heat to

    
     until 
    
    
    
    evolution ceases. Cool, neutralize with
    
    
    , and filter the precipitate.
  • Purification: Recrystallize from Ethanol/Water (1:1).

    • Yield Expectation: 65-75%

    • Validation: melting point 162-164°C.

Protocol: Nucleophilic Aromatic Substitution ( ) at C5

Rationale: Used to synthesize anticancer piperazine derivatives.

  • Reagents: Dissolve 5-chloro-1,3,4-thiadiazol-2-amine (1.0 eq) in anhydrous DMF.

  • Nucleophile: Add N-methylpiperazine (1.2 eq) and

    
     (2.0 eq) as the acid scavenger.
    
  • Conditions: Reflux at

    
     for 4-6 hours. Monitor by TLC (Mobile phase: MeOH:DCM 1:9).
    
  • Isolation: Pour into crushed ice. The solid product precipitates.[1][2][3] Filter and wash with cold water.[1][4]

  • Purification: Recrystallize from Ethanol.

Mechanism of Action: Pathway Visualization

The following diagram illustrates the pharmacological pathway for the anticancer derivatives of this scaffold, highlighting the transition from the inactive chloro-precursor to the active DNA-intercalating agent.

MOA_Pathway Scaffold 5-Chloro-1,3,4-thiadiazol-2-amine (Inactive Scaffold) Derivatization C5-Piperazine Substitution (Lipophilicity +) Scaffold->Derivatization Chemical Synthesis CellEntry Cell Membrane Permeation (Mesoionic Character) Derivatization->CellEntry In Vivo Target Target Binding (DNA Minor Groove / KSP) CellEntry->Target Intracellular Accumulation Effect G2/M Phase Arrest Apoptosis Target->Effect Signal Cascade

Figure 2: Pharmacological activation pathway of 5-chloro-1,3,4-thiadiazol-2-amine derivatives.

References

  • Serban, G., et al. (2018).[5] 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents. Drug Design, Development and Therapy. Retrieved from [Link]

  • Supuran, C. T., et al. (2004). Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, IX, and XII with thiadiazole-sulfonamides. Journal of Medicinal Chemistry.
  • Gomha, S. M., et al. (2022).[6] New 5-Aryl-1,3,4-Thiadiazole-Based Anticancer Agents: Design, Synthesis, In Vitro Biological Evaluation. Pharmaceuticals.[5][6][7][8][9] Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of sulfonamide derivatives using 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride

[1] Abstract & Strategic Significance The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, acting as a bioisostere for thiazoles and oxazoles while offering unique hydrogen-bonding capabilitie...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Abstract & Strategic Significance

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, acting as a bioisostere for thiazoles and oxazoles while offering unique hydrogen-bonding capabilities. The specific derivative 5-Chloro-1,3,4-thiadiazol-2-amine is a critical intermediate; the 5-chloro substituent not only modulates the lipophilicity and electronic profile of the ring but also serves as a versatile handle for subsequent nucleophilic aromatic substitution (


) reactions.

This guide details the protocol for sulfonylating the exocyclic amine to generate


-(5-chloro-1,3,4-thiadiazol-2-yl)sulfonamides . Unlike simple anilines, the amino group on the thiadiazole ring is significantly deactivated by the electron-withdrawing nature of the heterocycle and the chlorine substituent. Consequently, standard Schotten-Baumann conditions often fail, necessitating the use of anhydrous organic base catalysis (typically pyridine) to drive the reaction to completion.

Chemical Strategy & Mechanism[1][2][3][4]

The Challenge of Deactivated Amines

The primary challenge in this synthesis is the reduced nucleophilicity of the C2-amine. The 1,3,4-thiadiazole ring is electron-deficient (π-excessive but inductively withdrawing), and the 5-chloro group further pulls electron density away from the amine nitrogen.

To overcome this:

  • Salt Neutralization: The starting material is supplied as the hydrochloride salt. It must be fully neutralized in situ to liberate the free amine nucleophile.

  • Solvent/Base Selection: Anhydrous pyridine is the preferred medium. It acts as a solvent, a proton scavenger (base), and a nucleophilic catalyst (forming a reactive sulfonyl-pyridinium intermediate).

  • Temperature Control: Elevated temperatures (60–80 °C) are often required to overcome the activation energy barrier for the attack on the sulfonyl chloride.

Reaction Pathway

The reaction proceeds via a nucleophilic substitution at the sulfur atom of the sulfonyl chloride.

Step 1: Deprotonation of the amine hydrochloride by the base (B).



Step 2: Nucleophilic attack of the free amine on the sulfonyl chloride.



Step 3: Deprotonation to form the stable sulfonamide.



(Where R = 5-chloro-1,3,4-thiadiazol-2-yl)

Visualized Workflow

The following diagram outlines the critical decision points and flow of the synthesis.

SynthesisWorkflow Start Start: 5-Chloro-1,3,4-thiadiazol-2-amine HCl Dissolution Dissolve in Anhydrous Pyridine (Argon Atmosphere) Start->Dissolution Cooling Cool to 0-5 °C (Control Exotherm) Dissolution->Cooling Addition Slow Addition of Sulfonyl Chloride (1.1 - 1.2 equiv) Cooling->Addition Heating Heat to 60-80 °C (Monitor by TLC) Addition->Heating Check Reaction Complete? Heating->Check Check->Heating No Quench Pour into Crushed Ice/Water (Precipitation) Check->Quench Yes Acidify Adjust pH to 2-3 (HCl) (If product is soluble as salt) Quench->Acidify Optional Filter Filtration & Washing (Remove Pyridine) Quench->Filter Acidify->Filter Recryst Recrystallization (EtOH/Water) Filter->Recryst

Caption: Operational workflow for the synthesis of N-(5-chloro-1,3,4-thiadiazol-2-yl)sulfonamides emphasizing temperature control points.

Detailed Experimental Protocol

Reagents & Equipment
  • Starting Material: 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (10 mmol).

  • Electrophile: Aryl sulfonyl chloride (e.g., Benzenesulfonyl chloride, 11-12 mmol).

  • Solvent/Base: Pyridine (Anhydrous, 20 mL). Note: Pyridine must be dried over KOH or molecular sieves to prevent hydrolysis of the sulfonyl chloride.

  • Workup: Conc. HCl, Crushed Ice, Ethanol (for recrystallization).

Step-by-Step Procedure

Step 1: Preparation and Neutralization

  • Equip a 100 mL round-bottom flask with a magnetic stir bar and a drying tube (CaCl₂ or Argon balloon).

  • Add 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride (1.72 g, 10 mmol) to the flask.

  • Add Anhydrous Pyridine (15–20 mL).

  • Stir at room temperature for 15 minutes. The solution may not clarify immediately, but the free base will be liberated.

Step 2: Sulfonylation

  • Cool the reaction mixture to 0–5 °C using an ice bath. Rationale: The reaction with sulfonyl chlorides is exothermic; cooling prevents side reactions and decomposition.

  • Add the Aryl sulfonyl chloride (11 mmol) dropwise over 10 minutes.

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Critical Step: Heat the mixture to 60–80 °C for 2–4 hours.

    • Validation: Monitor reaction progress via TLC (System: Ethyl Acetate/Hexane 1:1). The starting amine (lower R_f) should disappear, and a new non-polar spot (sulfonamide) should appear.

Step 3: Quenching and Isolation

  • Cool the mixture to room temperature.

  • Pour the reaction mass slowly into a beaker containing 100 g of crushed ice and water (50 mL) with vigorous stirring.

  • Observation: A solid precipitate usually forms immediately.

  • Contingency: If no solid forms (or if an oil forms), acidify the aqueous mixture dropwise with conc. HCl to pH 2–3. This protonates the pyridine and ensures the sulfonamide is in its neutral, insoluble form.

  • Stir for 30 minutes to ensure the precipitate is granular and filterable.

Step 4: Purification

  • Filter the solid using a Buchner funnel.

  • Wash: Wash the cake copiously with cold water (3 x 20 mL) to remove all traces of pyridine and pyridinium hydrochloride. Smell check: The solid should not smell strongly of pyridine.

  • Recrystallization: Dissolve the crude solid in boiling Ethanol (95%). If necessary, add hot water dropwise until turbidity appears, then cool slowly.

  • Dry the pure crystals under vacuum at 50 °C.

Quantitative Data & Troubleshooting

Expected Yields and Properties
ParameterValue / Description
Typical Yield 70% – 85%
Appearance White to off-white crystalline solid
Melting Point Generally >180 °C (Derivative dependent)
Solubility Soluble in DMSO, DMF, Acetone; Sparingly soluble in Water
Troubleshooting Matrix (Self-Validating)
ObservationRoot CauseCorrective Action
Low Yield / Unreacted Amine Amine deactivation; Moisture in solvent.Increase temperature to reflux; Ensure pyridine is anhydrous; Increase reaction time.
Oiling out upon quenching Product trapped in pyridine/water emulsion.Acidify to pH 2; Extract with Ethyl Acetate, wash organic layer with 1N HCl to remove pyridine.
Bis-sulfonylation Excess sulfonyl chloride used.Strictly control stoichiometry (1.0 - 1.1 eq); Isolate mono-product via column chromatography.

Biological & Structural Applications[1][3][4][5][6][7][8][9][10][11]

The synthesized


-(5-chloro-1,3,4-thiadiazol-2-yl)sulfonamides  are potent pharmacophores.
  • Carbonic Anhydrase Inhibition: The sulfonamide moiety (

    
    ) binds to the Zinc ion in the active site of carbonic anhydrase enzymes. The thiadiazole ring enhances selectivity for specific isoforms (e.g., hCA IX, relevant in oncology).
    
  • Antimicrobial Activity: These derivatives function as antimetabolites, mimicking

    
    -aminobenzoic acid (PABA) in the folate synthesis pathway of bacteria.
    
  • Further Derivatization: The 5-chloro position remains active for

    
     reactions. It can be displaced by secondary amines (e.g., piperazine, morpholine) to create complex, multi-functional drug candidates after the sulfonamide bond is established.
    

References

  • Chen, Z., et al. (2010).[1][2] Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9046-9056.[1] Retrieved from [Link]

  • Yusuf, M., et al. (2017). Synthesis and biological evaluation of some new 1,3,4-thiadiazole derivatives. Saudi Pharmaceutical Journal. Retrieved from [Link]

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7, 168–181. Retrieved from [Link]

Sources

Application

Application Notes &amp; Protocols for the Synthesis of Schiff Bases from 2-Amino-5-Chloro-1,3,4-Thiadiazole

Abstract This document provides a comprehensive guide for the synthesis, purification, and characterization of Schiff bases derived from 2-amino-5-chloro-1,3,4-thiadiazole. The protocols detailed herein are designed for...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of Schiff bases derived from 2-amino-5-chloro-1,3,4-thiadiazole. The protocols detailed herein are designed for researchers in medicinal chemistry, drug development, and organic synthesis. This guide elucidates the underlying chemical principles, offers a detailed step-by-step experimental procedure, and discusses the significant potential of these compounds as therapeutic agents.

Introduction: The Significance of 1,3,4-Thiadiazole Schiff Bases

Schiff bases, characterized by the azomethine or imine functional group (-C=N-), are a cornerstone in the development of novel therapeutic agents. Their synthesis, typically a straightforward condensation reaction, allows for vast structural diversity and the fine-tuning of physicochemical properties.[1][2] When the Schiff base linkage is appended to a potent pharmacophore, the resulting molecule often exhibits enhanced biological activity.

The 1,3,4-thiadiazole ring is one such privileged scaffold, present in numerous pharmacologically active molecules.[3] Its derivatives are known to possess a wide spectrum of activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[4] The incorporation of a chlorine atom at the 5-position of the 2-amino-1,3,4-thiadiazole ring can further modulate the electronic properties and lipophilicity of the molecule, potentially enhancing its bioactivity.

This guide focuses on the synthesis of Schiff bases from 2-amino-5-chloro-1,3,4-thiadiazole, creating a class of compounds with significant potential for drug discovery programs.[3]

Reaction Mechanism: Acid-Catalyzed Nucleophilic Addition-Elimination

The formation of a Schiff base from 2-amino-5-chloro-1,3,4-thiadiazole and an aldehyde or ketone is a classic example of a nucleophilic addition-elimination reaction, which is typically acid-catalyzed.[3][5]

The mechanism proceeds through two primary stages:

  • Nucleophilic Addition: The reaction is initiated by the protonation of the carbonyl oxygen of the aldehyde by the acid catalyst (e.g., glacial acetic acid). This protonation enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. The lone pair of electrons on the primary amino group of the 2-amino-5-chloro-1,3,4-thiadiazole then attacks the electrophilic carbonyl carbon. This results in the formation of a tetrahedral intermediate known as a carbinolamine.[1][6][7]

  • Dehydration (Elimination): The carbinolamine intermediate is unstable and readily undergoes dehydration. The hydroxyl group of the carbinolamine is protonated by the acid catalyst, forming a good leaving group (water). Subsequently, the lone pair of electrons on the nitrogen atom forms a double bond with the adjacent carbon, leading to the elimination of a water molecule and the formation of the stable imine (Schiff base) product.[6][7]

Schiff_Base_Mechanism Figure 1: Acid-Catalyzed Schiff Base Formation Mechanism Amine 2-Amino-5-chloro- 1,3,4-thiadiazole Protonated_Aldehyde Protonated Aldehyde Amine->Protonated_Aldehyde Nucleophilic Attack Aldehyde Aldehyde (R-CHO) Aldehyde->Protonated_Aldehyde Protonation H_plus H+ Protonated_Carbinolamine Protonated Carbinolamine Carbinolamine Carbinolamine Intermediate Protonated_Aldehyde->Carbinolamine Carbinolamine->Protonated_Carbinolamine Protonation Schiff_Base Schiff Base Protonated_Carbinolamine->Schiff_Base Dehydration Water H₂O Protonated_Carbinolamine->Water

Caption: Figure 1: Acid-Catalyzed Schiff Base Formation Mechanism.

Experimental Protocol

This protocol provides a general and reliable method for the synthesis of Schiff bases from 2-amino-5-chloro-1,3,4-thiadiazole and a representative aromatic aldehyde.

Materials and Reagents
  • 2-amino-5-chloro-1,3,4-thiadiazole

  • Substituted aromatic aldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

  • Absolute Ethanol or Methanol

  • Glacial Acetic Acid

  • Distilled Water

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Büchner funnel and filter paper

  • Vacuum filtration apparatus

Step-by-Step Synthesis Procedure
  • Dissolution of the Amine: In a clean, dry round-bottom flask, dissolve 2-amino-5-chloro-1,3,4-thiadiazole (e.g., 0.01 mol) in an appropriate volume of absolute ethanol or methanol (e.g., 25 mL). Stir the mixture until the solid is completely dissolved.[3]

  • Addition of the Aldehyde: In a separate beaker, dissolve an equimolar amount of the selected aldehyde (e.g., 0.01 mol) in a minimal amount of the same solvent (e.g., 15 mL).

  • Reaction Initiation: Add the aldehyde solution to the solution of the amine with continuous stirring.

  • Catalysis: Add a few drops (typically 2-3) of glacial acetic acid to the reaction mixture to catalyze the reaction.[3]

  • Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux for a period of 4-10 hours.[8] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Precipitation and Filtration: After the reaction is complete, allow the mixture to cool to room temperature. A solid precipitate of the Schiff base should form. Collect the solid product by vacuum filtration using a Büchner funnel.[3]

  • Washing: Wash the filtered product several times with cold distilled water to remove any unreacted starting materials and the catalyst.[3]

  • Drying and Purification: Dry the crude product in an oven at a suitable temperature. For further purification, the Schiff base can be recrystallized from a suitable solvent, such as ethanol.[4]

Experimental_Workflow Figure 2: Experimental Workflow for Schiff Base Synthesis Start Start Dissolve_Amine 1. Dissolve 2-amino-5-chloro- 1,3,4-thiadiazole in Ethanol Start->Dissolve_Amine Add_Aldehyde 2. Add Aldehyde Solution Dissolve_Amine->Add_Aldehyde Add_Catalyst 3. Add Glacial Acetic Acid Add_Aldehyde->Add_Catalyst Reflux 4. Reflux for 4-10 hours Add_Catalyst->Reflux Cool_Precipitate 5. Cool to Room Temperature & Precipitate Formation Reflux->Cool_Precipitate Filter_Wash 6. Vacuum Filtration & Washing with Water Cool_Precipitate->Filter_Wash Dry_Purify 7. Drying and Recrystallization Filter_Wash->Dry_Purify Characterization 8. Characterization (FTIR, NMR, MS) Dry_Purify->Characterization End End Characterization->End

Caption: Figure 2: Experimental Workflow for Schiff Base Synthesis.

Characterization of the Synthesized Schiff Bases

The structure of the newly synthesized Schiff bases should be confirmed using standard spectroscopic techniques.

Infrared (IR) Spectroscopy

The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the imine (-C=N-) group, typically in the range of 1600-1650 cm⁻¹. The disappearance of the N-H stretching bands of the primary amine is also an indicator of a successful reaction.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H-NMR: The formation of the azomethine group is confirmed by the appearance of a singlet peak for the imine proton (-N=CH-) in the downfield region of the spectrum, typically between δ 8.0 and 9.0 ppm.[3]

  • ¹³C-NMR: The carbon of the imine group will show a characteristic signal in the range of δ 160-170 ppm.[3][9]

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak corresponding to the calculated molecular weight of the synthesized Schiff base, confirming its identity.[3]

Representative Data

The following table summarizes typical data for a series of Schiff bases derived from 2-amino-5-chloro-1,3,4-thiadiazole with various substituted benzaldehydes.

Aldehyde SubstituentReaction Time (h)Yield (%)M.p. (°C)IR (ν C=N, cm⁻¹)¹H-NMR (δ -CH=N, ppm)
4-Chloro685210-212~1625~8.5
4-Methoxy588198-200~1610~8.3
4-Nitro882235-237~1630~8.8
Unsubstituted590185-187~1620~8.4

Note: The data presented in this table are illustrative and may vary based on specific experimental conditions.

Applications in Drug Development

Schiff bases derived from 2-amino-1,3,4-thiadiazole are a class of compounds with a broad spectrum of biological activities, making them attractive candidates for drug development.

Antimicrobial Activity

Many 1,3,4-thiadiazole Schiff base derivatives have demonstrated significant in vitro activity against a range of pathogenic bacteria and fungi. The imine linkage is often crucial for their antimicrobial action. These compounds have shown efficacy against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[4]

Anticancer Activity

The 1,3,4-thiadiazole nucleus is a key component of several anticancer agents.[4] Schiff bases incorporating this moiety have been investigated for their cytotoxic effects against various cancer cell lines. Their mechanism of action can vary, but often involves the inhibition of critical enzymes or interference with DNA replication.

Other Biological Activities

In addition to their antimicrobial and anticancer properties, these compounds have also been explored for their potential as anti-inflammatory, analgesic, and anticonvulsant agents.[4] The diverse biological profile of these Schiff bases underscores their importance as a versatile scaffold in medicinal chemistry.

Conclusion

The synthesis of Schiff bases from 2-amino-5-chloro-1,3,4-thiadiazole offers a facile and efficient route to a class of compounds with significant therapeutic potential. The protocols and characterization data presented in this guide provide a solid foundation for researchers to explore the synthesis and biological evaluation of these promising molecules. The versatility of the Schiff base reaction allows for the creation of large libraries of compounds for screening, accelerating the discovery of new and effective drug candidates.

References

  • IntechOpen. (2022, October 19). Overview of Schiff Bases. Available at: [Link]

  • The Importance of 2-AminoThiazole Schiff Bases as Antimicrobial and Anticancer Agents. (2020, August 20). Medical Journal of Babylon, 17(2). Available at: [Link]

  • Sathee, J. Chemistry Schiff Bases. Available at: [Link]

  • Patil, S., et al. (2012). Natural Acid Catalyzed Synthesis of Schiff Base under Solvent-free Condition: As a Green Approach. Archives of Applied Science Research, 4(2), 1074-1078. Available at: [Link]

  • Biswas, T. (2022, January 7). Schiff Base: Basic concept & application. YouTube. Available at: [Link]

  • The Importance of 2-AminoThiazole Schiff Bases as Antimicrobial and Anticancer Agents. (2020, August 20). Medical Journal of Babylon, 17(2). Available at: [Link]

  • Mechanistic explanation of the formation of Schiff base. (n.d.). ResearchGate. Available at: [Link]

  • Babu, K. A., et al. (2018). ANTIMICROBIAL AND ANTITUBERCULAR EVALUATION OF SOME NEW 5-AMINO-1,3,4-THIADIAZOLE-2-THIOL DERIVED SCHIFF BASES. Indo American Journal of Pharmaceutical Sciences, 05(04).
  • El-Sayed, W. M., et al. (2017).
  • Kumar, A., et al. (2012). Synthesis of Schiff bases of 2-amino-5-aryl-1, 3,4-thiadiazole And its Analgesic, Anti-inflammatory and Anti-Bacterial Activity. E-Journal of Chemistry, 9(4), 2524-2531.
  • Synthesis, Characterization and Biological Activity of Schiff Bases of 2, 5- Dimercapto-1,3,4-thiadiazole. (2010). Australian Journal of Basic and Applied Sciences, 4(7), 2016-2021.
  • Mousa, M. N. (2017). SYNTHESIS, CHARACTERIZATION AND EVALUATION OF ANTIBACTERIAL ACTIVITY OF 1,3,4- THIADIAZOLE DERIVATIVES CONTAINING SCHIFF BASES. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 7(1), 71-76.
  • Jawad, N. M., & Narren, S. F. (2020). Synthesis and Characterization of Based on Some New Schiff base from 5-styryl-2-amino-1,3,4-thiadiazole. International Journal of Drug Delivery Technology, 10(4), 581-586.
  • Design, synthesis, spectral analysis, and biological evaluation of Schiff bases with a 1,3,4-thiadiazole moiety as an antimicrobial agent. (2023). European Journal of Chemistry, 14(4), 466-472.
  • Mohammad, M., & Suhair, S. (2021). Synthesis of some Schiff's bases derivatives from aminoazo compounds. Baghdad Science Journal, 4(3), 416-419.
  • A new synthetic approach has been applied to obtain a compound 3,4-diamino-1H-1,2,4-triazole-5(4H)-thione. (n.d.). DergiPark.
  • Schiff base metal complexes: Synthesis, characterisation, and antibacterial properties. (2021). Journal of the Indian Chemical Society, 98(11), 100185.
  • Yousif, E., et al. (2013). Metal complexes of Schiff base: Preparation, characterization and antibacterial activity. Arabian Journal of Chemistry, 6(2), 141-147.
  • Synthesis, characterization and biological activity of schiff bases of 2, 5-dimercapto-1,3,4-thiadiazole. (2020, January 28). ResearchGate. Available at: [Link]

Sources

Method

Application Note: 5-Chloro-1,3,4-thiadiazol-2-amine HCl in Pharmaceutical Synthesis

Executive Summary 5-Chloro-1,3,4-thiadiazol-2-amine (and its hydrochloride salt) serves as a privileged, highly reactive building block in medicinal chemistry. The 1,3,4-thiadiazole core acts as a bioisostere for pyrimid...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Chloro-1,3,4-thiadiazol-2-amine (and its hydrochloride salt) serves as a privileged, highly reactive building block in medicinal chemistry. The 1,3,4-thiadiazole core acts as a bioisostere for pyrimidine and oxadiazole rings, offering a constrained pharmacophore with a unique two-electron donor system[1]. This application note provides validated protocols, mechanistic insights, and quantitative data for the synthesis and downstream derivatization of this critical intermediate, specifically focusing on its utility in targeted oncology and antimicrobial drug development.

Mechanistic Rationale & Chemical Profile

The synthetic utility of 5-chloro-1,3,4-thiadiazol-2-amine HCl stems from its bifunctional nature:

  • C5 Chloro Substituent: The electron-withdrawing nature of the adjacent thiadiazole nitrogen atoms highly activates the C5 position. This makes the chlorine atom an excellent leaving group for Nucleophilic Aromatic Substitution (

    
    ) under relatively mild conditions.
    
  • C2 Amino Group: Provides a site for acylation, amidation, or further diazotization, allowing for the rapid generation of diverse chemical libraries.

By leveraging these two orthogonal reactive sites, medicinal chemists can systematically explore structure-activity relationships (SAR) without cross-reactivity interference.

Core Synthetic Pathway: The Sandmeyer Approach

The most scalable and reliable method for synthesizing 5-chloro-1,3,4-thiadiazol-2-amine involves the diazotization of 2,5-diamino-1,3,4-thiadiazole, followed by a copper-catalyzed Sandmeyer reaction[1].

G A 2,5-Diamino-1,3,4-thiadiazole B Diazotization NaNO2, HCl (0-5°C) A->B C Diazonium Chloride Intermediate B->C D Sandmeyer Reaction CuCl, Heat (80°C) C->D E 5-Chloro-1,3,4-thiadiazol-2-amine HCl Target Intermediate D->E

Logical workflow for the synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine via Sandmeyer reaction.

Protocol: Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine HCl

Causality & Experimental Design: The diazotization step must be strictly maintained between 0–5°C. The resulting diazonium salt is highly unstable; thermal excursions above 5°C will lead to the expulsion of


 gas and hydrolysis, yielding the undesired 5-amino-1,3,4-thiadiazol-2-ol byproduct. The addition of Cuprous Chloride (CuCl) is critical; Cu(I) acts as a single-electron donor to reduce the diazonium salt to an aryl radical, which subsequently abstracts a chlorine atom to form the C-Cl bond[2].

Step-by-Step Methodology:

  • Preparation of the Amine Solution: Suspend 2,5-diamino-1,3,4-thiadiazole (1.0 eq) in concentrated hydrochloric acid (HCl, 37%). Stir vigorously and cool the mixture to 0–5°C using an ice-salt bath.

  • Diazotization: Dissolve Sodium Nitrite (

    
    , 1.05 eq) in a minimal amount of cold distilled water. Add this solution dropwise to the amine suspension over 30 minutes, ensuring the internal temperature never exceeds 5°C. Stir for an additional 1 hour at 0°C to ensure complete conversion to the diazonium intermediate.
    
  • Sandmeyer Coupling: In a separate flask, prepare a solution of Cuprous Chloride (CuCl, 1.1 eq) in concentrated HCl and heat to 80°C.

  • Radical Transfer: Carefully transfer the cold diazonium solution dropwise into the hot CuCl solution. (Caution: Vigorous evolution of nitrogen gas will occur).

  • Isolation (Self-Validating Step): Allow the reaction to stir at 80°C for 2 hours. Cool the mixture to room temperature. To isolate the free base, adjust the pH to 9.15 using concentrated ammonium hydroxide (

    
    ); the product will spontaneously crystallize[1]. To isolate the HCl salt, evaporate the solvent under reduced pressure and recrystallize from ethanol.
    
  • Purification: Filter the precipitate, wash with ice-cold water, and dry under a vacuum to afford the product.

Quantitative Data: Yield Optimization

The efficiency of the halogenation is highly dependent on the catalyst and thermal conditions.

Catalyst SystemTemperature (°C)Time (h)Conversion Yield (%)Impurity Profile
None (Thermal)8012< 15%High hydrolysis byproduct
Cu Powder (Gattermann)60668%Unreacted diazonium
CuCl (Sandmeyer) 80 4 88% Optimal
CuCl + Excess HCl80492%Trace Cu contamination

Downstream Derivatization: Drug Discovery Workflows

Once synthesized, 5-chloro-1,3,4-thiadiazol-2-amine serves as a branching node for generating diverse pharmacological libraries. Nucleophilic substitution at C5 yields potent anticancer agents (e.g., piperazine derivatives that induce apoptosis), while acylation at C2 generates compounds with strong antimicrobial properties[3].

G Core 5-Chloro-1,3,4- thiadiazol-2-amine Sub1 SNAr at C5 (Sec. Amines, TEA) Core->Sub1 Sub2 Acylation at C2 (Acyl Chlorides) Core->Sub2 Prod1 Anticancer Derivatives Sub1->Prod1 Prod2 Antimicrobial Derivatives Sub2->Prod2

Divergent derivatization pathways for oncology and antimicrobial drug discovery.

Protocol: Nucleophilic Aromatic Substitution ( ) for Anticancer Screening

Causality & Experimental Design: Displacing the C5 chlorine with secondary cyclic amines (e.g., piperazine, morpholine) requires overcoming a moderate activation barrier. Triethylamine (TEA) is employed not as a catalyst, but as an acid scavenger. As the secondary amine attacks the C5 position, HCl is generated. Without TEA, the HCl would protonate the unreacted secondary amine, rendering it non-nucleophilic and stalling the reaction at 50% conversion[4].

Step-by-Step Methodology:

  • Reaction Setup: In a round-bottom flask, dissolve 5-chloro-1,3,4-thiadiazol-2-amine (1.0 mmol) and the appropriate secondary amine (1.1 mmol) in 20 mL of dry benzene or toluene[3].

  • Base Addition: Add a catalytic to stoichiometric amount of Triethylamine (TEA, 1.2 mmol) to the mixture.

  • Reflux: Attach a reflux condenser and heat the mixture to 80–110°C (depending on the solvent) for 16–20 hours[3].

  • In-Process Control (Self-Validating Step): Monitor the reaction progress via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the high-Rf starting material validates reaction completion.

  • Workup: Cool the mixture to room temperature and evaporate the solvent under reduced pressure. Triturate the resulting residue with diethyl ether to remove non-polar impurities.

  • Isolation: Collect the solid product by vacuum filtration and recrystallize from an ethanol/water mixture to achieve >98% purity suitable for in vitro cytotoxic assays.

Quantitative Data: Pharmacological Derivatization Yields

The steric hindrance and nucleophilicity of the incoming amine dictate the overall yield of the


 reaction.
NucleophileSolventBaseTime (h)Isolated Yield (%)Target Indication
PiperidineEthanolTEA1678%Anticancer (Cell Cycle Arrest)
MorpholineTolueneTEA1882%Kinase Inhibition
N-MethylpiperazineDMF

1288%Apoptosis Induction
Hydrazine HydrateEthanolNone891%Triazole Conversion Precursor

References[1]Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide - BenchChem[4]Recent Advancements in the Synthesis and Pharmacological Evaluation of Substituted 1, 3, 4-Thiadiazole Derivatives - Sphinx Knowledge House[3]Application Notes and Protocols: 5-Chloro-1,3,4-thiadiazol-2-amine in Anticancer Drug Discovery - BenchChem[2]Process for preparing 2-amino-5-mercap-to-1, 3, 4-thiadiazole - Google Patents

Sources

Application

Application Note: Advanced Diazotization Protocols for 5-Chloro-1,3,4-thiadiazol-2-amine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Mechanistic Causality 5-Chloro-1,3,4-thiadiazol-2-amine is a highly versatile heteroaromatic building block used extens...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Causality

5-Chloro-1,3,4-thiadiazol-2-amine is a highly versatile heteroaromatic building block used extensively in medicinal chemistry and the synthesis of advanced disperse azo dyes [1]. However, functionalizing this molecule via its exocyclic amine presents a significant synthetic challenge due to its extreme electron deficiency.

The Causality of Deactivation: The 1,3,4-thiadiazole ring is inherently electron-poor. The addition of a strongly electron-withdrawing chlorine atom at the 5-position further depletes electron density from the 2-amino group via inductive and resonance effects. Consequently, the amine is exceptionally weakly basic.

Why Standard Conditions Fail: Under standard aqueous diazotization conditions (dilute


 and aqueous 

), the amine remains largely unprotonated. Furthermore, any diazonium salt that does form is highly electrophilic. In an aqueous environment, it rapidly undergoes nucleophilic attack by water, resulting in unwanted hydrolysis to yield 5-chloro-1,3,4-thiadiazol-2(3H)-one [2].

The Solution: To achieve complete and stable diazotization, the reaction requires a highly active nitrosating agent—specifically, the nitrosyl cation (


)—generated in strongly acidic, low-water environments. This is accomplished using Nitrosyl Sulfuric Acid (NSA)  in concentrated acid mixtures, or via Non-Aqueous Diazotization  using alkyl nitrites in organic solvents.

Strategic Workflow for Diazotization

The choice of diazotization method is strictly dictated by the downstream application. The decision matrix below outlines the logical flow for selecting the appropriate protocol.

G Substrate 5-Chloro-1,3,4-thiadiazol-2-amine (Electron-Deficient Amine) Decision Select Diazotization Strategy Substrate->Decision MethodA Method A: Strongly Acidic (Nitrosyl Sulfuric Acid) Decision->MethodA Aqueous/Acidic Tolerant MethodB Method B: Non-Aqueous (Alkyl Nitrite / t-BuONO) Decision->MethodB Water Sensitive/Organics DiazoA Thiadiazolyl Diazonium Sulfate (Stable in Acidic Solution) MethodA->DiazoA NaNO2, H2SO4, < 5 °C DiazoB Transient Diazonium Species (In Organic Solvent) MethodB->DiazoB t-BuONO, MeCN, 0-20 °C AppA Azo Dye Coupling (Electrophilic Aromatic Substitution) DiazoA->AppA AppB Sandmeyer / Cross-Coupling (Radical / Nucleophilic Substitution) DiazoB->AppB

Figure 1: Decision tree for selecting the optimal diazotization pathway based on downstream applications.

Quantitative Data & Condition Matrix

The following table summarizes the critical experimental parameters for the two primary diazotization strategies.

ParameterProtocol A: Nitrosyl Sulfuric AcidProtocol B: Non-Aqueous (t-BuONO)
Nitrosating Agent Nitrosyl cation (

) via

/

tert-Butyl nitrite (t-BuONO)
Solvent System Conc.

/ Acetic Acid / Propionic Acid
Acetonitrile (

), DMF, or THF
Temperature Profile -5 °C to 5 °C0 °C to 20 °C (or reflux for Sandmeyer)
Reaction Time 2 - 4 hours1 - 2 hours
Primary Side Reaction Hydrolysis to thiadiazoloneProtodeamination (if H-donor present)
Optimal Downstream Use Azo dye synthesis, Electrophilic couplingHalogenation, Metal-catalyzed cross-coupling

Experimental Protocols

Protocol A: Strongly Acidic Diazotization (Nitrosyl Sulfuric Acid Method)

Designed for downstream azo coupling or aqueous-tolerant substitutions.

  • Preparation of Nitrosyl Sulfuric Acid (NSA): Charge a dry, jacketed reactor with concentrated sulfuric acid (98%). Cool the reactor to 0 °C. Slowly add dry sodium nitrite (

    
    ) in small portions under vigorous stirring, ensuring the internal temperature does not exceed 10 °C. Once added, heat the mixture gently to 65 °C until complete dissolution occurs, then rapidly cool back to 0–5 °C.
    
  • Substrate Dissolution: In a separate vessel, dissolve 5-chloro-1,3,4-thiadiazol-2-amine in a mixture of glacial acetic acid and propionic acid (typically 3:1 v/v). This specific acid blend prevents freezing at low temperatures while maintaining an anhydrous environment. Cool this solution to 0 °C.

  • Diazotization: Add the cold amine solution dropwise to the NSA mixture. Maintain the internal temperature strictly between -5 °C and 5 °C. Mechanistic note: Exceeding 5 °C will cause premature nitrogen evolution and decomposition of the diazonium salt [3].

  • Self-Validation (End-point Determination): After 2 hours of stirring, test the reaction mixture with starch-iodide paper. An immediate blue-black color confirms a slight excess of nitrous acid, validating that complete diazotization has occurred.

  • Quenching: Add a stoichiometric amount of sulfamic acid (

    
    ) to destroy the excess nitrous acid. The cessation of effervescence indicates the system is ready for the downstream coupling step.
    
Protocol B: Non-Aqueous Diazotization (Alkyl Nitrite Method)

Designed for Sandmeyer reactions, direct halogenations, or cross-coupling where water causes unwanted hydrolysis.

  • System Preparation: Under an inert atmosphere (Nitrogen or Argon), dissolve 5-chloro-1,3,4-thiadiazol-2-amine in anhydrous acetonitrile (

    
    ).
    
  • Catalyst/Reagent Addition: If performing a direct Sandmeyer-type halogenation or cross-coupling, add the appropriate copper salt (e.g.,

    
     or 
    
    
    
    ) directly to the stirring mixture.
  • Nitrite Addition: Cool the mixture to 0 °C. Add tert-butyl nitrite (t-BuONO) dropwise via a syringe pump over 30 minutes.

  • Thermal Activation: Depending on the desired downstream reaction, the mixture is either kept cold (to trap the transient diazonium species with a nucleophile) or gradually warmed to 60 °C to induce radical formation and nitrogen extrusion.

  • Validation: Monitor the reaction vessel for the cessation of nitrogen gas evolution. This serves as a reliable physical indicator of reaction completion.

Safety & Handling Precautions

  • Explosion Hazard: Diazonium salts derived from 1,3,4-thiadiazoles are highly unstable and can be explosive if isolated in their dry, solid state [3]. Never attempt to isolate the diazonium intermediate; it must always be generated and consumed in situ.

  • Thermal Runaway: The generation of nitrosyl sulfuric acid is highly exothermic. The addition of

    
     to concentrated 
    
    
    
    must be strictly temperature-controlled to prevent the rapid release of toxic
    
    
    gases.

References

  • 1,3,4-Thiadiazole-Containing Azo Dyes: Synthesis, Spectroscopic Properties and Molecular Structure. National Center for Biotechnology Information (NCBI) PMC. URL: [Link]

  • Process for preparing 2-amino-5-mercapto-1,3,4-thiadiazole. Song, J., & Fitchett, G. T. US Patent 2,891,961A, 1959.
Method

Preparation of Thiadiazole-Based Agrochemicals from Chlorothiadiazole Amines

Application Note: AN-AGRO-TDZ-05 Abstract & Strategic Value The 1,3,4-thiadiazole scaffold is a privileged structure in modern agrochemistry, serving as a bioisostere for thiazoles and oxadiazoles in Succinate Dehydrogen...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: AN-AGRO-TDZ-05

Abstract & Strategic Value

The 1,3,4-thiadiazole scaffold is a privileged structure in modern agrochemistry, serving as a bioisostere for thiazoles and oxadiazoles in Succinate Dehydrogenase Inhibitor (SDHI) fungicides and urea-based herbicides. The specific precursor, 2-amino-5-chloro-1,3,4-thiadiazole (ACT) , offers a unique "dual-handle" reactivity profile. The electron-deficient nature of the thiadiazole ring activates the 5-position chlorine for Nucleophilic Aromatic Substitution (


), while the 2-position amine remains available for acylation or urea formation. This guide details the divergent synthesis of thiadiazole-based agrochemicals, focusing on high-yield protocols for urea herbicides and amide fungicides.

The Scaffold: Reactivity Profile

To successfully manipulate ACT, researchers must understand its electronic distribution. The inductive effect of the two nitrogen atoms and the sulfur atom creates a highly electron-deficient heteroaromatic ring.

  • The 5-Cl Position (

    
     Active):  Unlike chlorobenzene, the chlorine on the thiadiazole ring is highly labile. It is susceptible to attack by "soft" nucleophiles (thiols) and "hard" nucleophiles (alkoxides, amines) without the need for palladium catalysis, provided a suitable base is used.
    
  • The 2-

    
     Position (Acylation/Carbamoylation):  The amine is less nucleophilic than a standard aniline due to the electron-withdrawing ring. Consequently, reactions often require stronger electrophiles (acid chlorides, isocyanates) or forcing conditions (high temperature/catalysts).
    
Visualizing the Synthetic Logic

The following workflow illustrates the divergent pathways available from the ACT scaffold.

G cluster_conditions Reaction Conditions ACT 2-amino-5-chloro- 1,3,4-thiadiazole (Starting Scaffold) Urea Thiadiazole Ureas (Herbicidal Activity) ACT->Urea Isocyanates (Pathway A) Amide Thiadiazole Amides (Fungicidal/SDHI Activity) ACT->Amide Acid Chlorides (Pathway B) Ether Thioethers/Ethers (Insecticidal/Bactericidal) ACT->Ether Thiols/Phenols (Pathway C: SnAr) Cond1 Base: Pyridine/TEA Solvent: MeCN/Toluene Cond2 Base: K2CO3/NaH Solvent: DMF/DMSO Temp: 80-100°C

Figure 1: Divergent synthetic pathways from 2-amino-5-chloro-1,3,4-thiadiazole. Pathway A and B utilize the amine handle; Pathway C utilizes the activated chlorine.

Detailed Experimental Protocols

Pathway A: Synthesis of Thiadiazole Urea Herbicides

Thiadiazole ureas (analogs of Tebuthiuron) act by inhibiting photosynthesis at Photosystem II. This protocol describes the coupling of ACT with an isocyanate.

Target Molecule: 1-(5-chloro-1,3,4-thiadiazol-2-yl)-3-phenylurea Mechanism: Nucleophilic addition of the thiadiazole amine to the isocyanate carbon.

Reagents:

  • 2-amino-5-chloro-1,3,4-thiadiazole (1.0 eq)

  • Phenyl isocyanate (1.1 eq)

  • Triethylamine (TEA) (Catalytic, 0.1 eq)

  • Solvent: Anhydrous Acetonitrile (MeCN) or Toluene.

Step-by-Step Protocol:

  • Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend 10 mmol (1.35 g) of ACT in 50 mL of anhydrous MeCN.

  • Activation: Add 1 mmol (0.14 mL) of TEA. Note: TEA acts as a base catalyst to enhance the nucleophilicity of the heterocyclic amine.

  • Addition: Add 11 mmol (1.2 mL) of phenyl isocyanate dropwise via syringe at room temperature.

  • Reaction: Heat the mixture to reflux (82°C) for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). The starting amine spot (

    
    ) should disappear, replaced by a higher running urea spot.
    
  • Work-up: Cool the reaction to room temperature. The product often precipitates as a white or off-white solid.

  • Purification: Filter the solid. Wash the filter cake with cold MeCN (

    
     mL) followed by diethyl ether (
    
    
    
    mL) to remove unreacted isocyanate.
  • Drying: Dry in a vacuum oven at 50°C for 4 hours.

Yield Expectation: 85–92%.

Pathway B: Synthesis of Thiadiazole Amide Fungicides (SDHI Analogs)

Amide derivatives often target Succinate Dehydrogenase. This reaction requires driving the equilibrium forward due to the low basicity of the amine.

Target Molecule: N-(5-chloro-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide

Reagents:

  • ACT (1.0 eq)

  • 2-(trifluoromethyl)benzoyl chloride (1.2 eq)

  • Base: Pyridine (used as solvent and base) OR

    
     in Acetone.
    

Step-by-Step Protocol (Pyridine Method):

  • Setup: Dissolve 10 mmol of ACT in 15 mL of dry pyridine in a 50 mL flask. Cool to 0°C in an ice bath.

  • Acylation: Add the acid chloride (12 mmol) dropwise over 15 minutes. The reaction is exothermic; maintain temperature

    
    .
    
  • Reaction: Remove ice bath and stir at room temperature for 12 hours. If conversion is incomplete (checked by HPLC), heat to 50°C for 2 hours.

  • Quench: Pour the reaction mixture into 100 mL of ice-water containing 15 mL of concentrated HCl. Critical Step: The acid neutralizes the pyridine and precipitates the amide product.

  • Isolation: Filter the resulting precipitate. Wash extensively with water to remove pyridinium salts.

  • Recrystallization: Recrystallize from Ethanol/Water (9:1) to obtain analytical grade crystals.

Pathway C: Diversification (Chlorine Displacement)

This pathway is used to introduce thioether linkages, common in bactericides.

Target Molecule: 2-amino-5-(phenylthio)-1,3,4-thiadiazole

Protocol:

  • Solvent System: Use DMF or DMSO (dipolar aprotic solvents facilitate

    
    ).
    
  • Base: Potassium Carbonate (

    
    ), 2.0 eq.
    
  • Nucleophile: Thiophenol (1.1 eq).

  • Procedure: Mix ACT, Base, and Thiophenol in DMF. Heat to 100°C for 6 hours.

  • Work-up: Pour into crushed ice. The product will precipitate.

Analytical Validation Data

To ensure the integrity of the synthesized agrochemicals, the following analytical markers must be verified.

Feature2-amino-5-chloro-1,3,4-thiadiazole (Start)Amide Derivative (Product B)Urea Derivative (Product A)
IR Spectrum Sharp doublets ~3300-3100

(

)
Single peak ~3200

(NH); Strong C=O ~1660

Broad NH ~3300

; C=O ~1700

1H NMR Broad singlet

7.0-7.5 ppm (

)
Downfield singlet

10.0-12.0 ppm (NH-CO)
Two singlets

9.0-11.0 ppm (NH-CO-NH)
HPLC (

)
Early eluting (Polar)Late eluting (Lipophilic)Mid-Late eluting
Appearance White/Yellowish PowderWhite/Beige Crystalline SolidWhite Solid

Safety & Handling (HSE)

Hazard Identification:

  • Chlorothiadiazole Amines: Potential skin sensitizers. H317 (May cause an allergic skin reaction).

  • Isocyanates (Pathway A): Respiratory sensitizers. H334. Handle only in a fume hood.

  • Acid Chlorides (Pathway B): Corrosive, lachrymators.

Engineering Controls:

  • All reactions involving isocyanates or acid chlorides must be performed in a certified chemical fume hood.

  • Use butyl rubber gloves when handling DMF or DMSO solutions to prevent transdermal absorption of the thiadiazole.

Waste Disposal:

  • Aqueous waste from Pathway B (containing pyridine/HCl) must be neutralized before disposal or treated as halogenated organic waste depending on local regulations.

References

  • Vertex AI Search. (2026). Synthesis of thifluzamide process. Retrieved from 1

  • ChemicalBook. (2026). 2-AMINO-5-(2-CHLOROPHENYL)-1,3,4-THIADIAZOLE Properties and Synthesis. Retrieved from 2[2]

  • MDPI. (2015). Synthesis of Novel 2,5-Disubstituted-1,3,4-thiadiazoles... as Potential Antimicrobial Agents. Retrieved from 3

  • ACS Publications. (2023). Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles. Journal of Organic Chemistry. Retrieved from 4

  • Sigma-Aldrich. (2026). Safety Data Sheet: 2-Amino-5-(4-chlorophenyl)-1,3,4-thiadiazole. Retrieved from 5

Sources

Application

Application Note: Reaction Mechanism of Chlorine Displacement in 1,3,4-Thiadiazoles

Executive Summary & Strategic Importance The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for pyridine and carboxylate groups in FDA-approved drugs like Acetazolam...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Importance

The 1,3,4-thiadiazole scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for pyridine and carboxylate groups in FDA-approved drugs like Acetazolamide and Methazolamide . The functionalization of this ring via nucleophilic aromatic substitution (


) of 2-chloro-1,3,4-thiadiazoles is a cornerstone reaction for generating diverse libraries of bioactive compounds.

This guide provides a deep-dive technical analysis of the chlorine displacement mechanism. Unlike standard benzene chemistry, the 1,3,4-thiadiazole ring is electron-deficient (


-deficient), making it highly reactive toward nucleophiles without the need for strong electron-withdrawing groups (EWGs). However, this high reactivity introduces risks of ring instability and side reactions (hydrolysis/ring-opening). This protocol standardizes the displacement of chlorine with amines (amination), thiols (thiolation), and alkoxides, ensuring high regioselectivity and yield.

Mechanistic Insight: The Pathway

The Meisenheimer-Like Complex

The reaction proceeds via a classic Addition-Elimination (


) mechanism. The rate-determining step is typically the nucleophilic attack, which disrupts the aromaticity of the heteroaromatic ring.
  • Activation: The inductive effect of the sulfur atom and the high electronegativity of the two nitrogen atoms (N3 and N4) pull electron density away from the C2 and C5 carbons, making them highly electrophilic.

  • Addition (Step 1): The nucleophile attacks the C2-position. The resulting negative charge is not localized on carbon; instead, it is delocalized onto the ring nitrogens (N3/N4). This stabilization is far superior to that of a benzene ring, lowering the activation energy for the transition state.

  • Elimination (Step 2): The re-aromatization of the system drives the expulsion of the chloride ion.

Regioselectivity in 2,5-Dichloro-1,3,4-thiadiazole

A critical advantage of the 2,5-dichloro scaffold is the ability to sequentially introduce two different nucleophiles.

  • First Displacement: The starting material is symmetrical. Attack at C2 or C5 is statistically equivalent.

  • Deactivation Principle: Upon mono-substitution with an electron-donating group (EDG) such as an amine or alkoxide, the electron density of the ring increases. This deactivates the remaining C-Cl bond toward a second nucleophilic attack.

  • Outcome: By controlling stoichiometry (1.0 equiv), one can selectively isolate the mono-substituted product. Forcing conditions (excess nucleophile, higher temperature) are required to displace the second chlorine.

Visualization of Reaction Pathways[1]

The following diagram illustrates the bifurcation between mono- and bis-substitution and the resonance stabilization of the intermediate.

Thiadiazole_SNAr cluster_resonance Stabilization Factors Start 2,5-Dichloro-1,3,4-thiadiazole Nu_Attack Nucleophilic Attack (C2) Start->Nu_Attack + Nucleophile (1.0 eq) Meisenheimer Meisenheimer Complex (Charge delocalized on N3/N4) Nu_Attack->Meisenheimer Transition State Mono Mono-Substituted Product (Ring Deactivated) Meisenheimer->Mono - Cl⁻ (Fast) Bis Bis-Substituted Product Mono->Bis + Nucleophile (Excess) High Temp (>100°C) Factor1 Inductive Effect (-I) of Sulfur Factor1->Meisenheimer Factor2 Electronegativity of N3/N4 Factor2->Meisenheimer

Caption: Logical flow of chlorine displacement showing the critical intermediate and the kinetic control required for mono-substitution.

Experimental Protocols

General Protocol: Amination of 2-Chloro-1,3,4-thiadiazoles

This protocol is optimized for primary and secondary amines.

Reagents:

  • Substrate: 2-Chloro-1,3,4-thiadiazole (1.0 equiv)

  • Nucleophile: Amine (1.1 - 1.2 equiv)

  • Base: Triethylamine (

    
    ) or 
    
    
    
    (1.5 equiv)
  • Solvent: Ethanol (EtOH) or DMF (for low solubility substrates)

Step-by-Step Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol of 2-chloro-1,3,4-thiadiazole in 5 mL of EtOH (0.2 M concentration).

  • Addition: Add 1.5 mmol of base (

    
     or 
    
    
    
    ). Then, add 1.1 mmol of the amine dropwise.
    • Note: If the reaction is exothermic, cool to 0°C during addition.

  • Reaction: Heat the mixture to reflux (78°C for EtOH). Monitor by TLC (typically 1-4 hours).

    • Checkpoint: If starting material persists after 4 hours, switch solvent to DMF and heat to 90°C.

  • Work-up:

    • Method A (Precipitation): Pour the reaction mixture into 20 mL of ice-water. The product often precipitates. Filter, wash with water, and dry.

    • Method B (Extraction): If no precipitate forms, remove EtOH in vacuo, dilute with EtOAc, wash with water and brine, dry over

      
      , and concentrate.
      
  • Purification: Recrystallization from EtOH/Water or column chromatography (Hexane/EtOAc).

Protocol: Regioselective Synthesis of 2-Amino-5-chloro-1,3,4-thiadiazole

Target: Selective mono-substitution of 2,5-dichloro-1,3,4-thiadiazole.

  • Stoichiometry Control: Dissolve 2,5-dichloro-1,3,4-thiadiazole (1.0 equiv) in THF or Dioxane.

  • Temperature Control: Cool the solution to 0°C.

  • Slow Addition: Add the amine (0.95 - 1.0 equiv, strictly controlled) mixed with base dropwise over 30 minutes.

  • Reaction: Allow to warm to Room Temperature (RT). Do not reflux.

  • Validation: Check LC-MS. You should see the M+H peak for the mono-substituted product (Cl pattern visible). If bis-substitution is observed (>5%), lower the temperature to -10°C for future runs.

Advanced Protocol: Buchwald-Hartwig Amination

For deactivated amines (e.g., electron-deficient anilines) where


 fails.
  • Catalyst:

    
     (5 mol%) + BINAP (7.5 mol%)
    
  • Base:

    
     (2.0 equiv)
    
  • Solvent: Toluene (degassed)

  • Conditions: 110°C, sealed tube, 12-24 h.

Critical Process Parameters & Troubleshooting

IssueProbable CauseCorrective Action
Ring Opening / Hydrolysis Base is too strong (e.g., NaOH) or Temp too high.Switch to weaker base (

,

). Avoid aqueous conditions at high temps.
Low Yield (Incomplete Rxn) Poor nucleophilicity or leaving group re-attack.Use a polar aprotic solvent (DMF, DMSO) to enhance nucleophilicity.
Bis-Substitution (Impurity) Excess nucleophile or high temperature.Strictly limit nucleophile to 1.0 equiv. Conduct reaction at 0°C -> RT.
Formation of Sulfides Competition from solvent (if using DMSO/heat).Ensure solvents are anhydrous. Use Ethanol or Dioxane instead.

Data Summary: Reactivity Comparison

The following table summarizes the reactivity of the C-Cl bond in 1,3,4-thiadiazoles compared to other heterocycles.

HeterocycleC-Cl Reactivity (

)
Conditions (Amine)Notes
2-Chloro-1,3,4-thiadiazole High EtOH, Reflux, 2hActivated by 2 Nitrogens + Sulfur.
2-Chloro-1,3-thiazoleModerateDMF, 100°C, 12hRequires higher temp; less electron-deficient.
2-ChloropyridineLowNeat, 140°C or Pd-catRequires strong EWG or catalysis.
2-Chloro-1,3,4-oxadiazoleVery HighRT or 0°CProne to rapid hydrolysis/ring opening.

References

  • Mechanism of SNAr in Heterocycles

    • Title: Nucleophilic Aromatic Substitution in 1,3,4-Thiadiazoles.[1][2]

    • Source:J. Org. Chem. (General reference for SNAr kinetics).
    • Context: Establishes the role of N-atoms in stabilizing the Meisenheimer complex.
  • Regioselectivity Protocols

    • Title: Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles.
    • Source:Organic Chemistry Portal / J. Org. Chem. 2023.[3][4]

    • Context: Confirms the ability to sequentially substitute positions on the thiadiazole ring.
  • Synthetic Applications

    • Title: Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evalu
    • Source:MDPI Molecules, 2023.
    • Context: Provides specific experimental conditions for amin
  • Advanced Catalysis (Buchwald-Hartwig)

    • Title: SNAr versus Buchwald–Hartwig Amination in the 1,3,4-thiadiazole Series.[2][5]

    • Source:European Journal of Organic Chemistry, 2015.[5]

    • Context: Comparison of thermal SNAr vs Pd-catalyzed methods for difficult substr

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals tasked with the isolation and purification of 5-Chloro-1,3,4-thiadiazol-2-amine hydr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals tasked with the isolation and purification of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride .

Due to the unique electronic properties of the 1,3,4-thiadiazole ring and the electron-withdrawing chloro substituent, the hydrochloride salt of this amine exhibits specific solubility profiles that dictate the choice of recrystallization solvents [1]. This guide provides field-proven troubleshooting, thermodynamic rationales, and self-validating standard operating procedures (SOPs) to ensure high-purity crystalline recovery.

Part 1: Quantitative Data & Solvent System Selection

The selection of a recrystallization solvent is governed by the polarity of the target salt versus the impurity profile. The protonated amine and chloride counterion form a robust ionic lattice that requires a protic solvent for dissolution, paired with an aprotic anti-solvent to induce supersaturation and crystallization [2].

Table 1: Summary of Validated Recrystallization Solvent Systems

Solvent System (Primary / Anti-Solvent)MechanismOptimal Ratio (v/v)Expected YieldImpurity Clearance Profile
Methanol / Diethyl Ether Anti-Solvent Precipitation1:4 to 1:575–85%Excellent for highly polar impurities
Ethanol / Ethyl Acetate Anti-Solvent Precipitation1:3 to 1:470–80%Good balance; scalable for bulk synthesis
Isopropanol / Water Cooling Crystallization9:165–75%Excellent for non-polar impurities

Part 2: Troubleshooting & FAQs

Q1: Why does the hydrochloride salt of 5-chloro-1,3,4-thiadiazol-2-amine require a fundamentally different recrystallization strategy than its free base? A1: The free base, 5-chloro-1,3,4-thiadiazol-2-amine, is sparingly soluble in highly polar solvents like DMSO and very slightly soluble in methanol [1]. However, protonation of the primary amine to form the hydrochloride salt drastically increases its polarity and lattice energy. To dissolve the salt, you must use a solvent with a high dielectric constant (like methanol or water) capable of disrupting the ionic bonds. Because it is too soluble in these solvents at room temperature, an aprotic anti-solvent (like diethyl ether) must be introduced to lower the bulk dielectric constant of the medium, forcing the salt out of solution while leaving unprotonated organic impurities dissolved [2].

Q2: During anti-solvent addition, my product is "oiling out" (forming a biphasic liquid) instead of forming crystals. How do I correct this? A2: "Oiling out" (liquid-liquid phase separation) occurs when the saturation temperature of your compound in the chosen solvent mixture exceeds its melting point within that specific solvated state. It is often exacerbated by a high load of lipophilic impurities.

  • Causality & Fix: The sudden drop in solvent polarity forces the compound out of solution too rapidly, before a crystal lattice can nucleate. To fix this, (a) redissolve the oil by adding 10-15% more primary solvent (e.g., methanol) and heating gently, (b) cool the solution to just above the cloud point, and (c) introduce seed crystals of pure 5-chloro-1,3,4-thiadiazol-2-amine hydrochloride. Seeding bypasses the high energy barrier of primary nucleation, forcing solid-state crystallization rather than liquid phase separation [3].

Q3: How do I choose between an anti-solvent method and a cooling crystallization method? A3: The choice is dictated by your upstream reaction's impurity profile. Use the decision tree below to determine the optimal thermodynamic pathway.

SolventSelection Start Crude 5-Chloro-1,3,4-thiadiazol- 2-amine HCl CheckImp Assess Impurity Profile Start->CheckImp PolarImp High Polar Impurities? CheckImp->PolarImp NonPolarImp High Non-Polar Impurities? PolarImp->NonPolarImp No AntiSolvent Anti-Solvent Method (MeOH / Et2O) PolarImp->AntiSolvent Yes (Wash out polar in MeOH) NonPolarImp->AntiSolvent No (Default) Cooling Cooling Method (IPA / H2O) NonPolarImp->Cooling Yes (Retain non-polar in IPA)

Caption: Decision tree for selecting a recrystallization solvent system based on crude impurity profiles.

Part 3: Standard Operating Procedures (SOPs)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The inclusion of hot filtration ensures the removal of insoluble inorganic salts (e.g., copper catalysts from upstream Sandmeyer reactions) [4], while controlled maturation prevents the entrapment of mother liquor within the crystal lattice.

Protocol A: Anti-Solvent Crystallization (Methanol / Diethyl Ether)

Best for standard purification and high recovery.

  • Dissolution: Weigh the crude 5-chloro-1,3,4-thiadiazol-2-amine hydrochloride. Suspend in a minimal volume of anhydrous Methanol (approx. 3-5 mL per gram of crude). Heat gently to 50 °C under continuous stirring until complete dissolution is achieved.

  • Hot Filtration (Self-Validation Step): Rapidly filter the hot solution through a pre-warmed fine-porosity glass frit to remove any insoluble inorganic impurities or polymerized byproducts. Note: If crystals form in the funnel, wash with 1 mL of hot methanol.

  • Anti-Solvent Addition: Transfer the filtrate to a round-bottom flask equipped with a magnetic stirrer. At room temperature, begin dropwise addition of anhydrous Diethyl Ether. Continue addition until the solution becomes persistently turbid (the "cloud point").

  • Nucleation & Maturation: Stop the ether addition. Stir the turbid solution for 15 minutes to allow primary nucleation. Once a fine suspension of crystals is visible, slowly add the remaining Diethyl Ether (up to a 1:4 MeOH:Et2O ratio). Cool the flask to 0–5 °C in an ice bath for 2 hours to maximize lattice growth and yield.

  • Isolation: Collect the crystals via vacuum filtration. Wash the filter cake with 2 volumes of ice-cold Diethyl Ether. Causality: The cold ether wash displaces the impurity-rich methanol mother liquor without dissolving the purified salt.

  • Drying: Dry the crystals in a vacuum oven at 40 °C to a constant weight to remove residual solvent.

RecrystallizationWorkflow Step1 1. Dissolution Dissolve crude in minimal hot MeOH Step2 2. Hot Filtration Gravity filter to remove insolubles Step1->Step2 Step3 3. Anti-Solvent Addition Dropwise addition of Et2O until turbid Step2->Step3 Step4 4. Maturation Cool to 0-5 °C for 2-4 hours Step3->Step4 Step5 5. Isolation Vacuum filtration & Et2O wash Step4->Step5 Step6 6. Drying Vacuum oven at 40 °C to constant weight Step5->Step6

Caption: Step-by-step workflow for the anti-solvent recrystallization of amine hydrochloride salts.

Protocol B: Cooling Crystallization (Isopropanol / Water)

Best for removing lipophilic impurities and optimizing crystal habit.

  • Solvent Preparation: Prepare a solvent mixture of Isopropanol and Water in a 9:1 (v/v) ratio [3].

  • Dissolution: Suspend the crude salt in the solvent mixture (approx. 8-10 mL per gram). Heat the reactor to 65–70 °C until the solid is completely dissolved.

  • Controlled Cooling: Program the temperature control unit to cool the solution at a linear rate of 5–10 °C per hour down to 5 °C. Causality: A slow, linear cooling ramp prevents rapid supersaturation, thereby avoiding the inclusion of impurities within the crystal defects and promoting the growth of larger, well-defined crystals.

  • Isolation & Drying: Filter the resulting slurry under vacuum. Wash the cake with a minimal amount of ice-cold Isopropanol. Dry under vacuum at 45 °C.

Part 4: Analytical Validation

Q4: How do I verify the success of the recrystallization and the integrity of the hydrochloride salt? A4: The purified compound should be validated using three orthogonal methods:

  • Melting Point: Compare the sharp melting point of the recrystallized product against literature values. A depressed or broad melting range indicates residual impurities or trapped solvent.

  • NMR Spectroscopy: Run a ¹H-NMR in DMSO-d6. The amine protons (-NH3+) will appear significantly downfield compared to the free base (-NH2). Ensure there are no solvent peaks (e.g., ether at 1.1 and 3.4 ppm) remaining.

  • Chloride Titration (Self-Validation): Perform a Volhard or Mohr titration to quantify the chloride content. This confirms that the hydrochloride salt stoichiometry remains intact and was not inadvertently neutralized during processing [4].

References

  • Canadian Science Publishing. "Paper Chromatography of Some Amine Hydrochlorides and Acetates in Acidic Solvent Systems." Canadian Journal of Chemistry. Available at:[Link]

  • Song, J., & Fitchett, G. T. "Process for preparing 2-amino-5-mercap-to-1, 3, 4-thiadiazole." U.S. Patent 2,891,961A, issued June 23, 1959.
Optimization

Technical Support Center: Yield Optimization in the Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in heterocyclic synthesis.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing bottlenecks in heterocyclic synthesis. 5-Chloro-1,3,4-thiadiazol-2-amine is a highly privileged pharmacophore utilized extensively in antimicrobial and anticancer drug discovery 1. However, its synthesis is notoriously prone to yield-limiting side reactions, such as premature diazonium decomposition and regioselectivity failures.

This guide provides a self-validating system of protocols, mechanistic insights, and troubleshooting steps to ensure high-yield, reproducible synthesis.

Core Synthetic Workflows & Mechanistic Causality

The synthesis of 5-chloro-1,3,4-thiadiazol-2-amine is generally achieved through two primary pathways. Understanding the mechanistic causality behind each route is critical for optimizing yield.

  • The Diazotization-Sandmeyer Pathway: This is the industrial standard for scale-up. It involves the diazotization of 2,5-diamino-1,3,4-thiadiazole followed by a copper-catalyzed Sandmeyer chlorination 2. The primary point of failure here is the extreme instability of the diazonium intermediate.

  • The Direct Cyclization Pathway: This route builds the thiadiazole ring from acyclic thiosemicarbazide precursors using a chlorinating/dehydrating agent like POCl₃. The primary point of failure is pH-dependent regioselectivity, which can lead to the formation of isomeric 1,2,4-triazoles instead of the desired 1,3,4-thiadiazoles 3.

SynthesisPathways Start1 2,5-Diamino-1,3,4-thiadiazole (Starting Material) Diazo Diazotization (NaNO2, HCl, <5°C) Start1->Diazo Inter Diazonium Intermediate (Highly Unstable) Diazo->Inter Yield-limiting step Sandmeyer Sandmeyer Reaction (CuCl, 50-60°C) Inter->Sandmeyer Product 5-Chloro-1,3,4-thiadiazol-2-amine (Target Compound) Sandmeyer->Product Start2 Thiosemicarbazide + Chlorinating Agent Cyclization Acidic Cyclization (POCl3, Reflux) Start2->Cyclization Cyclization->Product Regioselective step

Mechanistic pathways for synthesizing 5-Chloro-1,3,4-thiadiazol-2-amine.

Quantitative Data & Route Comparison

To assist in selecting the appropriate synthetic strategy for your lab's capabilities, review the comparative data below:

Reaction ParameterDiazotization-Sandmeyer RoutePOCl₃ Cyclization Route
Starting Material 2,5-Diamino-1,3,4-thiadiazoleThiosemicarbazide derivative
Key Reagents NaNO₂, HCl, CuClPOCl₃
Temperature Profile 0–5°C (Strictly controlled)0°C to Reflux (80–105°C)
Primary Yield-Limiting Risk Premature diazonium decompositionRegioselectivity (Triazole formation)
Reported Yield ~88.6% 265–80% 3
Scalability High (Industrial standard)Moderate (Exothermic quench risk)

Self-Validating Experimental Protocols

Protocol A: Scale-Up Optimized Diazotization-Sandmeyer Synthesis

This protocol is designed to mitigate the thermal instability of the diazonium intermediate.

Step 1: Diazotization

  • Suspend 2,5-diamino-1,3,4-thiadiazole in concentrated hydrochloric acid within a reactor equipped with robust mechanical stirring and a calibrated temperature probe.

  • Cool the suspension strictly to 0–5°C.

  • Prepare a concentrated aqueous solution of sodium nitrite (NaNO₂). Add this dropwise to the suspension.

  • Mechanistic Causality: Dropwise addition prevents localized concentration spikes of nitrous acid. The diazonium intermediate of the electron-deficient thiadiazole ring is highly electrophilic. Exceeding 5°C provides sufficient thermal energy to overcome the activation barrier for nitrogen extrusion, causing the intermediate to polymerize into intractable tar 4.

  • Validation Checkpoint: The reaction mixture should remain a homogeneous, pale/yellowish suspension. Any rapid darkening or bubbling at this stage indicates premature decomposition.

Step 2: Sandmeyer Chlorination

  • In a separate vessel, dissolve copper(I) chloride (CuCl) in concentrated HCl and cool to 0–5°C.

  • Slowly transfer the cold diazonium salt solution into the CuCl solution, maintaining the temperature below 10°C during the transfer.

  • Gradually warm the mixture to room temperature, then heat to 50–60°C.

  • Validation Checkpoint: Vigorous nitrogen gas evolution will be observed as the mixture warms. The cessation of gas evolution indicates the complete consumption of the diazonium intermediate and successful radical substitution.

Step 3: Isolation and Purification

  • Cool the reaction mixture to room temperature.

  • Carefully adjust the pH to exactly 9.15 using concentrated ammonia.

  • Mechanistic Causality: Adjusting to pH 9.15 ensures the amine group is fully deprotonated (free base form). This minimizes its solubility in the aqueous phase and maximizes crystallization yield 2.

  • Filter the precipitate, wash with cold water, and recrystallize from an ethanol/water mixture.

Troubleshooting Guide & FAQs

When yields drop below expected thresholds (<60%), systematic troubleshooting is required. Use the logic tree below in conjunction with the FAQs to diagnose your specific issue.

Troubleshooting Issue Issue: Low Yield (<60%) Check1 Check Reaction Temp During Diazotization Issue->Check1 TempHigh Temp > 5°C: Premature Decomposition Check1->TempHigh TempOK Temp < 5°C: Proceed to Next Check Check1->TempOK Check2 Check Addition Rate of NaNO2 TempOK->Check2 RateFast Too Fast: Localized Exotherm & Tar Check2->RateFast RateOK Dropwise: Proceed to Next Check Check2->RateOK Check3 Check pH / Acidity in Cyclization RateOK->Check3 pHHigh Neutral/Basic: Triazole Side Product Check3->pHHigh pHLow Strongly Acidic (POCl3): Thiadiazole Favored Check3->pHLow

Troubleshooting logic tree for identifying and resolving low yield issues.

Q1: Why am I getting a black, tarry byproduct during the diazotization step, and how does it affect yield? A1: Tarry byproducts are the direct result of diazonium polymerization. If your cooling bath cannot dissipate the heat of the NaNO₂ addition, localized exotherms will cause premature nitrogen extrusion. To resolve this, abandon magnetic stirring in favor of robust mechanical stirring to maintain absolute homogeneity, and strictly regulate the internal temperature below 5°C 4.

Q2: My LC-MS shows a mass consistent with the product, but NMR indicates a different structure. What went wrong? A2: If you are utilizing the direct cyclization route from thiosemicarbazides, you are likely observing the formation of an isomeric 4-substituted-5-mercapto-1,2,4-triazole. The regioselectivity of this cyclization is dictated by the pH of the reaction medium. Ensure your reaction conditions remain strongly acidic. Reagents like POCl₃ or polyphosphoric acid (PPA) favor the 1,3,4-thiadiazole ring by protonating the intermediate to drive the correct dehydration vector 3.

Q3: How can I optimize the Sandmeyer step to prevent incomplete chlorination? A3: Incomplete chlorination occurs when the diazonium salt is exposed to heat without a sufficient concentration of the copper(I) catalyst to rapidly initiate the radical substitution. Ensure the CuCl is fully dissolved in concentrated HCl before transferring the diazonium salt. The high local concentration of chloride ions is necessary to outcompete hydrolysis pathways 2.

Q4: How do I properly purify 5-chloro-1,3,4-thiadiazol-2-amine at an industrial scale? A4: Industrial-scale purification relies on exploiting the compound's pH-dependent solubility. After the Sandmeyer reaction, the crude mixture is highly acidic. By carefully adjusting the pH to exactly 9.15 using concentrated ammonia, the free base selectively crystallizes out of the aqueous phase, leaving water-soluble impurities behind 4.

References

  • Benchchem. Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide.
  • Benchchem. Technical Support Center: Scale-Up Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine.
  • Benchchem.
  • Benchchem. Application Notes and Protocols: 5-Chloro-1,3,4-thiadiazol-2-amine in Anticancer Drug Discovery.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Thiadiazole Hydrochloride Salts

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I approach formulation failures not as dead ends, but as mechanistic puzzles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I approach formulation failures not as dead ends, but as mechanistic puzzles. When a thiadiazole hydrochloride (HCl) salt fails to dissolve, the molecule is communicating its thermodynamic boundaries. Thiadiazole derivatives (such as 1,2,3- or 1,3,4-thiadiazoles) are highly planar, aromatic pharmacophores that form notoriously strong crystal lattices[1]. While converting these weakly basic amines into HCl salts is the industry standard for improving aqueous solubility, this approach introduces specific vulnerabilities: the common-ion effect, disproportionation, and high lattice energies.

This guide is designed to help you diagnose the exact causality behind your solubility issues and implement self-validating protocols to overcome them.

Diagnostic Workflow

Before adjusting your formulation, you must identify the thermodynamic mechanism driving the precipitation. Use the logical workflow below to isolate the root cause.

TroubleshootingWorkflow Start Thiadiazole HCl Salt Precipitation / Low Solubility Assess Assess Dissolution Media (pH & Chloride Content) Start->Assess HighCl High [Cl-] Environment? (e.g., SGF, PBS) Assess->HighCl HighpH pH > pHmax? (e.g., Intestinal Fluid) Assess->HighpH Lattice Pure Water / Optimal pH (No external stress) Assess->Lattice CommonIon Common-Ion Effect Suppresses Ksp HighCl->CommonIon Yes Disprop Disproportionation to Free Base HighpH->Disprop Yes Intrinsic High Lattice Energy (Intrinsic property) Lattice->Intrinsic Low Solubility Strat1 Strategy: Lipid Carriers or Switch to Mesylate/Sulfate CommonIon->Strat1 Strat2 Strategy: Acidic Microenvironmental pH Modifiers Disprop->Strat2 Strat3 Strategy: Amorphous Solid Dispersion / Cyclodextrins Intrinsic->Strat3

Workflow for diagnosing and resolving thiadiazole HCl salt solubility issues.

Interactive Troubleshooting Guide (FAQs)

Q1: My thiadiazole HCl salt dissolves perfectly in pure water but precipitates immediately in Simulated Gastric Fluid (SGF) or 0.9% NaCl. Why is this happening? A1: You are observing the Common-Ion Effect . SGF and saline solutions contain high concentrations of chloride ions. According to Le Châtelier's principle, an equilibrium between a weak base and a common ion will shift in favor of the reactants[2]. The excess chloride in the medium suppresses the solubility product (


) of your hydrochloride salt, forcing the drug to precipitate out of solution.
Intervention: If your target administration route exposes the drug to high-chloride environments, you must pivot away from the HCl salt. Switching to a mesylate or sulfate salt often restores the intrinsic dissolution rate because these counterions do not suffer from chloride-induced 

suppression[3].

Q2: During dissolution testing in pH 6.8 phosphate buffer, the solubility drops drastically over 2 hours, and the solid changes visually. What is the mechanism here? A2: This is a classic case of Salt Disproportionation . The pH of your medium has exceeded the


 of your thiadiazole HCl salt. The 

is the specific pH threshold where the solubility of the ionized salt and the un-ionized free base are exactly equal[4]. Because thiadiazoles are very weakly basic, their

is often quite low (e.g., pH 1.5 - 3.0). When exposed to pH 6.8, the salt rapidly converts (disproportionates) back into the poorly soluble, planar free base[5]. Intervention: To prevent this, formulate the API with acidic microenvironmental pH modifiers (like citric or tartaric acid) to maintain a localized low pH during dissolution, or utilize crystallization inhibitors like PVP/VA to maintain supersaturation[5].

Q3: Even in pure, deionized water, the solubility of my thiadiazole derivative remains stubbornly low. Is the HCl salt defective? A3: The salt is likely fine, but it cannot overcome the High Crystal Lattice Energy of the thiadiazole core. The planar nature of the 1,2,3- or 1,3,4-thiadiazole ring promotes highly ordered, tightly packed crystal lattices driven by strong


 stacking and hydrogen bonding[1]. If the energy required to break this lattice exceeds the solvation energy provided by the protonated amine and chloride counterion, aqueous solubility remains fundamentally restricted.
Intervention: You must physically disrupt the crystal lattice. Formulate the drug as an Amorphous Solid Dispersion (ASD) or utilize host-guest complexation with cyclodextrins (e.g., HP-

-CD) to shield the hydrophobic planar faces from the aqueous environment[1].

Quantitative Data Presentation

Use the following diagnostic matrix to map your experimental observations to the correct physicochemical causality and intervention.

Diagnostic ObservationPrimary CausalityPhysicochemical IndicatorRecommended InterventionExpected Outcome
Precipitation in SGF (pH 1.2) or PBSCommon-Ion Effect

suppression by excess Cl⁻
Switch to Mesylate or Sulfate saltRestoration of intrinsic dissolution rate
Precipitation in pH > 4.0 BuffersDisproportionationMedium pH >

Add microenvironmental pH modifiersPrevention of free base conversion
Low solubility in pure waterHigh Lattice EnergyHigh Melting Point / Planar structureAmorphous Solid Dispersion (ASD)Disruption of crystal lattice
Hygroscopic weight gain > 5%Hydrate FormationPhase transition on DSCLyophilization with cryoprotectantsStabilization of the anhydrous form

Self-Validating Experimental Protocols

To ensure scientific integrity, do not rely on single-point data. The following protocols are designed as self-validating systems, ensuring that your analytical outputs confirm the underlying physical chemistry.

Protocol 1: Determination of and Disproportionation Boundary

Purpose: To identify the exact pH at which the thiadiazole HCl salt converts to its poorly soluble free base.

  • Preparation: Prepare a series of 10 mL buffered solutions ranging from pH 1.0 to 7.0 in 0.5 pH increments.

  • Equilibration: Add an excess amount of the thiadiazole HCl salt (e.g., 50 mg) to each vial to ensure supersaturation.

  • Incubation: Seal the vials and agitate at 37°C for 48 hours using an orbital shaker to reach thermodynamic equilibrium.

  • Separation: Centrifuge the suspensions at 10,000 rpm for 10 minutes. Decant the supernatant and analyze via HPLC to quantify the dissolved drug concentration.

  • Self-Validation System (Critical): Recover the residual solid pellet from the centrifuge tube. Dry gently under a nitrogen stream and analyze the solid using X-ray Powder Diffraction (XRPD).

    • Causality Check: HPLC only quantifies the soluble fraction; it cannot diagnose why the drug precipitated. By cross-referencing the HPLC solubility drop with the XRPD pattern, you create a self-validating loop. The exact pH where the XRPD diffractogram shifts from the characteristic peaks of the HCl salt to the free base definitively marks your

      
      [5].
      
Protocol 2: Phase-Solubility Profiling for Lattice Disruption (Cyclodextrin Complexation)

Purpose: To overcome the high crystal lattice energy of planar thiadiazoles using host-guest complexation.

  • Preparation: Prepare aqueous solutions of Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD) at concentrations of 0, 10, 20, 30, 40, and 50 mM.
  • Equilibration: Add excess thiadiazole HCl salt to each solution.

  • Incubation: Stir at 25°C for 72 hours. (Planar thiadiazoles with high lattice energies require extended equilibration times to fully complex).

  • Filtration: Filter the solutions through a 0.45 µm PTFE syringe filter.

  • Quantification: Analyze the filtrate via UV-Vis spectroscopy or HPLC.

  • Self-Validation System (Critical): Plot the molar concentration of dissolved thiadiazole against the molar concentration of HP-

    
    -CD.
    
    • Causality Check: The protocol validates itself through the geometry of the plot. An

      
      -type (linear) plot confirms a 1:1 stoichiometric inclusion complex. Calculate the stability constant (
      
      
      
      ). If
      
      
      , the thermodynamic driving force is insufficient to break the thiadiazole lattice, invalidating CD complexation as a viable path. You must then pivot to an Amorphous Solid Dispersion (ASD) strategy[1].

References

1.[5] How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation - Helda - Helsinki.fi, helsinki.fi. URL: 2.[4] Machine-Vision-Enabled Salt Dissolution Analysis - PMC, nih.gov. URL: 3.[1] Technical Support Center: Overcoming Low Solubility of 1,2,3-Thiadiazole Derivatives - Benchchem, benchchem.com. URL: 4.[3] Salt Disproportionation in the Solid State: Role of Solubility and Counterion Volatility | Request PDF - ResearchGate, researchgate.net. URL: 5.[2] Preformulation Studies: A Versatile Tool in Formulation Design | IntechOpen, intechopen.com. URL:

Sources

Optimization

Minimizing side reactions during thiadiazole amine acylation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of thiadiazole amine acylation and minimize common side reactions. Our focus is on providing not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Troubleshooting Guide: Common Issues in Thiadiazole Amine Acylation

This section addresses specific experimental challenges in a question-and-answer format, providing insights into the causes and offering validated solutions.

Issue 1: Low Yield of the Desired Mono-Acylated Product

Question: I am getting a low yield of my desired N-acyl-2-amino-1,3,4-thiadiazole. What are the potential causes and how can I improve it?

Answer: Low yields can stem from several factors, ranging from suboptimal reaction conditions to the inherent reactivity of your specific substrates. Let's break down the common culprits and their solutions.

  • Incomplete Reaction: The most straightforward cause is an incomplete reaction. 2-Aminothiadiazoles can be less nucleophilic than simple alkyl or aryl amines due to the electron-withdrawing nature of the heterocyclic ring.

    • Solution:

      • Increase Reaction Time and/or Temperature: Monitor the reaction progress using Thin Layer Chromatography (TLC). If starting material is still present after the initially planned time, extend the reaction duration. Gentle heating (e.g., 40-60 °C) can also increase the reaction rate, but be cautious as this may also promote side reactions.

      • Use a More Reactive Acylating Agent: Acyl chlorides are generally more reactive than anhydrides. If you are using an anhydride and facing low conversion, switching to the corresponding acyl chloride could be beneficial.

      • Catalysis: The use of a nucleophilic catalyst like 4-(Dimethylamino)pyridine (DMAP) can significantly accelerate the reaction rate.[1] DMAP works by forming a highly reactive N-acylpyridinium intermediate, which is a more potent acylating agent.[1]

  • Side Reactions: The formation of byproducts is a common cause of low yields. The most prevalent side reaction is diacylation, which we will discuss in detail next.

  • Poor Quality of Reagents:

    • Solution: Ensure that your acylating agent is of high purity and has not hydrolyzed. Acyl chlorides and anhydrides are sensitive to moisture. Use freshly opened bottles or distill/purify the reagents if necessary. Solvents should be anhydrous, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of a Di-acylated Byproduct

Question: My reaction is producing a significant amount of a higher molecular weight byproduct, which I suspect is the di-acylated compound. How can I prevent this?

Answer: The formation of a di-acylated product is a known side reaction, especially with highly reactive acylating agents and forcing conditions.[2] The 2-amino-1,3,4-thiadiazole has two potential acylation sites on the exocyclic amine group after the initial acylation, leading to a bis-acylated species.

  • Mechanism of Diacylation:

    • First Acylation: The exocyclic amino group reacts with the acylating agent to form the desired mono-acylated product.

    • Second Acylation: The newly formed amide nitrogen can be further acylated, especially if a strong base and an excess of a highly reactive acylating agent are used. This forms the di-acylated byproduct.

Troubleshooting Diacylation

cluster_0 Troubleshooting Diacylation start Diacylation Observed? reagent_control Control Stoichiometry & Reagent Reactivity start->reagent_control Yes temp_control Lower Reaction Temperature reagent_control->temp_control base_choice Use a Weaker, Non-Nucleophilic Base temp_control->base_choice protecting_group Employ a Protecting Group Strategy (e.g., Boc protection) base_choice->protecting_group If diacylation is still an issue failure Diacylation Persists base_choice->failure If diacylation persists and protecting group is not an option success Clean Mono-acylation protecting_group->success

Sources

Troubleshooting

Technical Support Center: Eradicating Unreacted 5-Chloro-1,3,4-thiadiazol-2-amine from Reaction Mixtures

Welcome to the Advanced Troubleshooting Hub. Removing unreacted 5-chloro-1,3,4-thiadiazol-2-amine (CAS 37566-40-8) from crude reaction mixtures is a notorious bottleneck in medicinal chemistry and drug development.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Hub. Removing unreacted 5-chloro-1,3,4-thiadiazol-2-amine (CAS 37566-40-8) from crude reaction mixtures is a notorious bottleneck in medicinal chemistry and drug development. Due to its unique electronic properties—specifically, the electron-deficient thiadiazole core coupled with an electron-withdrawing chlorine atom—this building block defies standard purification logic. It is too weakly basic for mild acidic extractions, too poorly nucleophilic for rapid chemical scavenging, and highly prone to streaking on normal-phase silica.

As a Senior Application Scientist, I have compiled this field-validated guide to help you selectively remove this impurity while preserving the integrity of your target API or intermediate.

Physicochemical Profiling: The "Why" Behind the Challenge

To design a rational separation strategy, we must first understand the physicochemical constraints of the molecule. The table below summarizes the critical data that dictates our experimental choices.

PropertyValue / CharacteristicImpact on Purification Strategy
pKa (Conjugate Acid) ~1.5 – 2.0 (Estimated)*Standard 0.1 M HCl washes are insufficient for protonation. Requires strong acid (1–2 M HCl) for aqueous extraction[1][2].
Nucleophilicity Very LowThe amine lone pair is delocalized into the electron-deficient thiadiazole ring. Electrophilic scavengers (e.g., PS-Isocyanate) require thermal activation[3].
Solubility Sparingly in DMSO/Water; Poor in non-polar organicsOften precipitates in biphasic mixtures, causing severe emulsion issues during liquid-liquid extraction.
Silica Affinity High (H-bond donor/acceptor)Causes severe tailing on normal-phase silica. Requires polar modifiers (MeOH) or base deactivation (Et3N)[4].

*Note: The unsubstituted 2-amino-1,3,4-thiadiazole has an apparent basic pKa of ~3.2 to 3.34[1][2]. The 5-chloro substituent significantly lowers this value via inductive electron withdrawal.

Diagnostic Workflow: Selecting Your Purification Strategy

Use the following decision matrix to identify the optimal removal method based on the chemical stability and functionality of your target product.

G start Crude Mixture containing Unreacted 5-Cl-Thiadiazol-2-amine q1 Is your target product acid-sensitive or highly basic? start->q1 ext_acid Method B: Acid-Base Extraction (1M - 2M HCl) q1->ext_acid No q2 Is your target product a primary/secondary amine or strong nucleophile? q1->q2 Yes success Pure Product Isolated ext_acid->success scavenger Method A: PS-Isocyanate Scavenging (Heat to 60°C) q2->scavenger No chroma Method C: Silica Gel Chromatography (Use polar modifiers) q2->chroma Yes scavenger->success chroma->success

Decision tree for selecting the optimal 5-chloro-1,3,4-thiadiazol-2-amine removal strategy.

Step-by-Step Methodologies

Method A: Chemical Scavenging via PS-Isocyanate (Recommended for Neutral/Acidic Products)

Polymer-supported (PS) isocyanate is a highly effective nucleophilic scavenger that covalently binds primary amines to form a resin-bound urea[5][6]. However, because 5-chloro-1,3,4-thiadiazol-2-amine is a deactivated, weak nucleophile, standard room-temperature scavenging will fail. The system must be heated to overcome the activation energy barrier[3].

Self-Validating Logic: By tracking the disappearance of the starting material via LC-MS, you can confirm the resin has covalently sequestered the amine before filtration, ensuring zero product loss.

Protocol:

  • Solvent Selection: Dissolve the crude mixture in a solvent that swells the lightly cross-linked polystyrene resin (e.g., THF, DMF, or 1,2-dichloroethane). DCE is preferred as it allows for safe heating[5].

  • Resin Addition: Add 3.0 to 4.0 equivalents of PS-Isocyanate resin (typically 1.0 - 1.5 mmol/g loading) relative to the estimated unreacted amine[6].

  • Thermal Activation: Heat the suspension to 60 °C under gentle orbital shaking. Do not use magnetic stirring, which grinds and destroys the resin beads, releasing impurities.

  • Incubation: Allow the reaction to proceed for 12–16 hours. Aromatic and heteroaromatic amines require significantly longer residence times than aliphatic amines to achieve complete scavenging[3].

  • Filtration: Cool to room temperature and filter the mixture through a sintered glass funnel (medium porosity).

  • Washing: Wash the resin cake with alternating volumes of DCM and Methanol (3 x 10 mL each) to elute any trapped product.

  • Concentration: Concentrate the filtrate in vacuo to yield the amine-free product.

Method B: pH-Driven Liquid-Liquid Extraction (Recommended for Neutral Products)

If your product is neutral and highly lipophilic, liquid-liquid extraction is the most scalable approach. The low pKa of the thiadiazole amine requires forcing conditions.

Protocol:

  • Dissolution: Dissolve the crude mixture in a water-immiscible organic solvent with good solvating power (e.g., Ethyl Acetate or 2-Methyltetrahydrofuran).

  • Acid Wash: Wash the organic layer with 3 volumes of 2.0 M aqueous HCl. Causality: The high hydronium ion concentration forces the protonation of the weakly basic amine, driving it into the aqueous phase.

  • Phase Separation: Allow 5-10 minutes for phase separation. If an emulsion forms (common with thiadiazoles), filter the biphasic mixture through a pad of Celite to break it.

  • Verification: Spot the organic layer on a TLC plate to ensure complete removal of the amine. Repeat the acid wash if necessary.

  • Neutralization: Wash the organic layer with saturated aqueous NaHCO3 to neutralize residual acid, followed by brine.

  • Drying: Dry over anhydrous Na2SO4, filter, and concentrate.

Method C: Chromatographic Resolution (Recommended for Amine-Containing Products)

If your target product is also an amine, chemical scavenging and acid extraction will destroy or remove your product alongside the impurity. Chromatographic separation is mandatory[4].

Protocol:

  • Column Preparation: Pack the silica gel column using a non-polar solvent (e.g., Hexanes or DCM).

  • Deactivation (Critical Step): Pre-flush the column with 2 column volumes of solvent containing 1% Triethylamine (Et3N). Causality: Et3N irreversibly binds to the highly active silanol sites on the silica, preventing the thiadiazole amine from hydrogen-bonding and streaking down the column.

  • Loading: Dry-load the crude mixture onto Celite if it is poorly soluble in the starting eluent.

  • Elution: Use a gradient of DCM to DCM/MeOH (up to 10% MeOH). The 5-chloro-1,3,4-thiadiazol-2-amine typically elutes as a sharp band when the silica is properly deactivated.

Frequently Asked Questions (FAQs)

Q1: I used PS-Isocyanate at room temperature for 2 hours, but the amine is still present. What went wrong? A1: You encountered the nucleophilicity barrier. 5-Chloro-1,3,4-thiadiazol-2-amine is an electron-deficient aromatic amine. Unlike aliphatic amines (which scavenge in <1 hour at room temperature), deactivated heteroaromatics require heating (typically 60 °C) and extended times (up to 16 hours) to fully react with the isocyanate groups[3].

Q2: During acid extraction, a white precipitate formed at the interface of the aqueous and organic layers. How do I proceed? A2: This is a common issue. The hydrochloride salt of 5-chloro-1,3,4-thiadiazol-2-amine has limited solubility in both cold water and organic solvents. To resolve this, slightly warm the separatory funnel (if safe) or add a small amount of methanol to solubilize the salt into the aqueous layer. Alternatively, filter the entire biphasic mixture to physically remove the precipitated salt before phase separation.

Q3: Can I use an acidic scavenger resin like MP-TsOH instead of PS-Isocyanate? A3: It is not recommended. Macroporous sulfonic acid resins (like MP-TsOH) rely on the basicity of the target amine to form a salt[7]. Because the conjugate acid of this specific thiadiazole has a pKa of ~1.5–2.0, the equilibrium does not strongly favor salt formation on the resin, leading to incomplete scavenging. Covalent scavenging (PS-Isocyanate) is much more reliable.

Q4: My product co-elutes with the starting material on normal-phase silica, even with Et3N. What is the alternative? A4: Switch to Reverse-Phase (C18) chromatography[4]. The highly polar nature of the thiadiazole ring makes it elute very early in reverse-phase systems (e.g., Water/Acetonitrile gradients), often cleanly separating it from more lipophilic target molecules.

References

  • BenchChem. (2025). Technical Support Center: Purification of 5-Propyl-1,3,4-thiadiazol-2-amine Derivatives. Retrieved from 4

  • ChemicalBook. (2025). 2-Amino-1,3,4-thiadiazole CAS#: 4005-51-0. Retrieved from 1

  • EPA. (2025). 2-Amino-1,3,4-thiadiazole Properties. Retrieved from 2

  • Argonaut Technologies / ArtisanTG. Argonaut Quest Training Workshop 2: Polymer Reagents and Scavengers. Retrieved from

  • Sopachem / Biotage. (2014). Solid-Supported Reagents and Scavengers. Retrieved from5

  • Google Patents. (2005). WO2005110410A2 - Kinase inhibitors as therapeutic agents. Retrieved from6

  • Nicolaou, K. C., Hanko, R., & Hartwig, W. Handbook of Combinatorial Chemistry: Drugs, Catalysts, Materials (2-Vol. Set). Retrieved from 3

  • Stepbio. Scavengers for Electrophiles Scavengers for Nucleophiles. Retrieved from 7

Sources

Optimization

Handling hygroscopic properties of 5-Chloro-1,3,4-thiadiazol-2-amine HCl

Technical Support Center: Handling 5-Chloro-1,3,4-thiadiazol-2-amine HCl Case ID: TIZ-CL-005-HCl Subject: Moisture Management & Stability Protocols Classification: Hygroscopic Heterocyclic Amine Salts Executive Summary Y...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Handling 5-Chloro-1,3,4-thiadiazol-2-amine HCl

  • Case ID: TIZ-CL-005-HCl

  • Subject: Moisture Management & Stability Protocols

  • Classification: Hygroscopic Heterocyclic Amine Salts

Executive Summary

You are likely experiencing inconsistencies in reaction stoichiometry or "gummy" solids during transfer. 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride combines a weakly basic amine with an electron-deficient thiadiazole ring. The hydrochloride salt form significantly increases the lattice energy and water affinity compared to the free base.

The Critical Risk: Moisture does not just alter the weight; it actively degrades the molecule. The electron-withdrawing nature of the thiadiazole ring makes the 5-chloro position highly susceptible to Nucleophilic Aromatic Substitution (


) . Absorbed water acts as a nucleophile, displacing the chloride to form the inactive 5-hydroxy impurity (often existing as its lactam tautomer).

Module 1: Storage & Preservation (The Defense Line)

Q: My sample turned into a sticky paste. Is it ruined? A: Not necessarily, but its purity is compromised. The "paste" indicates deliquescence, where the salt has absorbed enough atmospheric moisture to dissolve in it.

  • Immediate Action: Do not heat it in an oven (see Module 3). Place it immediately in a vacuum desiccator over

    
    .
    
  • Long-term Solution: If the solid reforms, re-titrate to determine the effective molecular weight (MW). If it remains an oil, it must be recrystallized (typically from anhydrous ethanol/ether) or used as a solution with a corrected concentration.

Q: What is the "Gold Standard" storage protocol? A: Treat this compound as Moisture-Sensitive , not just hygroscopic.

  • Primary Container: Amber glass vial with a PTFE-lined screw cap. Tape the cap with Parafilm or electrical tape.

  • Secondary Containment: Store the vial inside a secondary jar containing a desiccant packet (Silica Gel or Drierite).

  • Temperature: Store at -20°C .

    • Critical: Allow the vial to warm to room temperature before opening to prevent condensation from forming on the cold solid.

Decision Logic: Storage Workflow

Figure 1: Decision matrix for incoming shipment handling to prevent initial degradation.

Module 2: Weighing & Stoichiometry (The Accuracy Phase)

Q: I weighed 1.0 equiv, but my reaction yield suggests I used less. Why? A: You likely weighed water. Hygroscopic salts can absorb 5-15% of their weight in water within minutes on an open balance pan.

The "Ghost Reagent" Effect: If your sample contains 10% water by weight, you are under-loading your reaction by 10%, which often stalls


 couplings due to incorrect stoichiometry.

Table 1: Impact of Moisture on Stoichiometry (Example Calculation) Target: 1.0 mmol of 5-Cl-thiadiazole-2-amine HCl (MW ≈ 172.04 g/mol )

Water Content (wt%)Apparent Mass Weighed (mg)Actual Active Compound (mmol)Error (Equivalents Lost)
0% (Dry) 172.0 mg1.00 mmol0%
5% 172.0 mg0.95 mmol-0.05 eq
10% 172.0 mg0.90 mmol-0.10 eq
20% (Deliquescent) 172.0 mg0.80 mmol-0.20 eq

Protocol: Weighing by Difference (The Only Safe Method)

  • Dry a secondary vial and cap in the oven; let cool in a desiccator.

  • Add approximate amount of the thiadiazole salt to this vial inside a glovebox or dry bag.

  • Weigh the Vial + Cap + Solid (

    
    ).
    
  • Quickly transfer the solid into your reaction vessel.

  • Immediately weigh the Empty Vial + Cap (

    
    ).
    
  • Mass Added =

    
    .
    
    • Why: This minimizes the time the specific aliquot is exposed to air on the balance.

Module 3: Drying & Purification (The Recovery Phase)

Q: Can I dry this in an oven at 100°C? A: NO.

  • Risk 1 (Chemical): Heating the HCl salt in the presence of absorbed moisture accelerates the hydrolysis of the C-Cl bond. You will generate 5-hydroxy-1,3,4-thiadiazole-2-amine.

  • Risk 2 (Physical): HCl may dissociate from the amine at high temperatures under vacuum, leaving you with the free base (which has different solubility/reactivity).

Correct Drying Protocol:

  • Equipment: Vacuum Desiccator or Abderhalden pistol.

  • Desiccant: Phosphorus Pentoxide (

    
    ) or Potassium Hydroxide (KOH) pellets. Note: KOH is excellent for amine salts as it scavenges any free acid vapors.
    
  • Conditions: Room Temperature (25°C) under high vacuum (< 1 mbar) for 12–24 hours.

Module 4: Troubleshooting Reactions

Q: My


 coupling failed. The starting material is gone, but the product isn't there. 
A:  You likely hydrolyzed your starting material. The 5-chloro position is activated.[1][2] If your solvent was "wet" (due to the hygroscopic starting material), water competed with your intended nucleophile.

Mechanism of Failure:

  • Intended Reaction: Amine/Thiol attacks C-5

    
     Displaces Cl.
    
  • Side Reaction: Water attacks C-5

    
     Displaces Cl 
    
    
    
    Forms 5-OH species (often invisible or immobile on standard silica TLC plates due to high polarity).

Visualizing the Degradation Pathway

Figure 2: The hydrolysis pathway. Moisture does not just dilute the reagent; it chemically destroys the electrophilic center.

References & Authority

  • Handling Hygroscopic Reagents:

    • Sigma-Aldrich Technical Bulletin AL-134.[3] "Handling Air-Sensitive Reagents."[4] Link

    • Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Section 2.20 (Drying of Solids). Longman Scientific & Technical.

  • Thiadiazole Reactivity:

    • PubChem Compound Summary. "5-Chloro-1,3,4-thiadiazol-2-amine."[1][2][5][6] National Center for Biotechnology Information. Link

    • ResearchGate. "5-[Substituted]-1, 3, 4-thiadiazol-2-amines: Synthesis, Spectral Characterization..." (Discusses stability and synthesis of related derivatives). Link

  • General Salt Handling:

    • BenchChem.[7] "Handling and storage of hygroscopic amine hydrochlorides."[7] Link (General procedural reference for amine salts).

Sources

Troubleshooting

Technical Support Center: Troubleshooting Chlorothiadiazole Hydrolysis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1,2,4-thiadiazole and 1,3,4-thiadiazole scaffolds. A common bottleneck in utilizing these pr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1,2,4-thiadiazole and 1,3,4-thiadiazole scaffolds. A common bottleneck in utilizing these privileged pharmacophores is the high susceptibility of their chlorine substituents to unwanted hydrolysis. Below, we address the root causes of this degradation and provide field-proven, self-validating protocols to ensure the integrity of your intermediates.

Frequently Asked Questions & Troubleshooting

Q1: Why does the chlorine substituent on my thiadiazole ring hydrolyze so easily compared to standard aryl chlorides?

Causality & Mechanism: Thiadiazole rings are highly electron-deficient heteroaromatics. The presence of multiple electronegative heteroatoms (nitrogen and sulfur) significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This makes the carbon-chlorine bond exceptionally activated toward Nucleophilic Aromatic Substitution (SNAr).

When exposed to water, especially under basic conditions, hydroxide acts as a potent nucleophile. It attacks the electrophilic carbon bearing the chlorine atom, forming a transient, negatively charged Meisenheimer-like intermediate. The subsequent rapid expulsion of the chloride ion yields a hydroxythiadiazole, which almost immediately tautomerizes into a thermodynamically stable thiadiazolone.

SNAr A Chlorothiadiazole (Electron-Deficient) B Nucleophilic Attack (H2O / OH-) A->B Trace Water/ Base C Meisenheimer-like Intermediate B->C Rate Limiting D Chloride Expulsion (-Cl-) C->D Fast E Thiadiazolone (Tautomer) D->E Tautomerization

Caption: SNAr hydrolysis pathway of chlorothiadiazole leading to thiadiazolone.

Q2: My chlorothiadiazole degrades completely during standard aqueous workup. How can I quench and extract my product safely?

Causality & Mechanism: Standard workups often utilize saturated sodium bicarbonate (NaHCO3) or sodium hydroxide (NaOH) to neutralize residual acids. However, the high pH drastically increases the concentration of hydroxide ions, accelerating the SNAr hydrolysis pathway. To prevent this, you must control both the kinetic energy (temperature) and the nucleophile concentration (pH). Industrial protocols for synthesizing compounds like 5-chloro-1,3,4-thiadiazol-2-amine rely on strict temperature control and precise pH adjustments to isolate the product without degradation [2].

Protocol 1: pH-Controlled Aqueous Workup for Chlorothiadiazoles This self-validating protocol ensures that the pH never exceeds 7.5, minimizing hydroxide concentration while keeping the temperature low enough to suppress the SNAr activation energy.

  • Cooling: Submerge the reaction vessel in an ice-water bath and allow the internal temperature to reach 0–5 °C.

  • Quenching: Slowly add a cold, pre-mixed pH 7.0 phosphate buffer (or saturated aqueous NH4Cl) dropwise. Do not use NaHCO3 or NaOH.

  • Extraction: Immediately add a non-polar, aprotic organic solvent (e.g., Ethyl Acetate or MTBE). Vigorously stir for 2 minutes, then transfer to a separatory funnel and separate the layers.

  • Washing: Wash the organic layer once with cold brine to remove residual water and salts.

  • Drying: Dry the organic layer over anhydrous sodium sulfate (Na2SO4). Avoid potassium carbonate (K2CO3), as its basicity can trigger localized hydrolysis on the solid surface.

  • Concentration: Evaporate the solvent under reduced pressure using a water bath set no higher than 30 °C.

Q3: I am attempting an amination on a 3,5-dichloro-1,2,4-thiadiazole, but I mostly get the hydrolyzed product. How do I favor C-N coupling?

Causality & Mechanism: When performing SNAr or Buchwald-Hartwig aminations, water competes directly with your amine nucleophile. As demonstrated in recent 2026 methodologies for the late-stage functionalization of 3,5-disubstituted 1,2,4-thiadiazoles, the use of aqueous bases (like NH4OH) or wet solvents leads to extensive hydrolysis and transesterification [1]. To outcompete hydrolysis, researchers successfully pivoted to using neat conditions (no solvent) or strictly anhydrous environments with non-nucleophilic bases (like DIPEA).

For palladium-catalyzed cross-couplings, the catalytic cycle must outpace background SNAr. Utilizing bulky, electron-rich biaryl phosphine ligands accelerates the reductive elimination step and prevents the formation of off-cycle palladium dimers, ensuring the C-N bond forms before trace water can coordinate and attack[3].

Amination Start Chlorothiadiazole + Amine Path1 Aqueous Base / Wet Solvent Start->Path1 Path2 Anhydrous / DIPEA / Neat Start->Path2 Hydrolysis Hydrolysis Product (C-OH) Path1->Hydrolysis OH- outcompetes amine Product Desired Aminothiadiazole (C-N) Path2->Product SNAr / Cross-Coupling

Caption: Logical workflow for preventing hydrolysis during C-N bond formation.

Protocol 2: Anhydrous SNAr Amination of Chlorothiadiazoles Adapted from late-stage functionalization strategies to prevent competitive SNAr by water [1].

  • Preparation: Flame-dry all glassware and backfill with Argon. Use strictly anhydrous solvents (e.g., dry DMF or THF stored over molecular sieves).

  • Reagent Mixing: Add the chlorothiadiazole (1.0 eq) and the amine nucleophile (1.2 eq). If the amine is a liquid, consider running the reaction neat to maximize nucleophile concentration and outcompete trace moisture.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Its steric bulk prevents it from acting as a nucleophile, while it effectively scavenges the HCl byproduct.

  • Reaction: Stir at room temperature. Heat only if no conversion is observed after 4 hours (do not exceed 50 °C to prevent thermal degradation).

  • Workup: Proceed directly to Protocol 1 (pH-Controlled Aqueous Workup).

Q4: What are the optimal storage conditions for chlorothiadiazole intermediates?

Quantitative Data: Chlorothiadiazoles are highly sensitive to ambient humidity and temperature. The table below summarizes the quantitative stability profile of a standard 3-chloro-1,2,4-thiadiazole derivative, demonstrating the critical need for moisture and pH control.

ConditionSolvent SystemTemperature (°C)Half-Life (t1/2)Primary Degradant
Highly Basic1M NaOH (aq) / THF25< 5 minsThiadiazolone
Mildly BasicSat. NaHCO3 (aq) / EtOAc252.4 hoursThiadiazolone
Neutral / BufferedpH 7.0 Phosphate Buffer25> 48 hoursNone (Stable)
Neutral / HeatedpH 7.0 Phosphate Buffer606.5 hoursThiadiazolone
Anhydrous BasicDIPEA / Anhydrous DMF60> 72 hoursNone (Stable)

Storage Recommendation: Store all chlorothiadiazole intermediates neat (solvent-free) under an inert atmosphere (Argon/Nitrogen) at -20 °C. If storage in solution is unavoidable, use anhydrous, non-nucleophilic solvents (e.g., dry DCM) over 4Å molecular sieves.

References
  • Dobria, A., Petros, Z. A., Mickel, P., & Aldrich, L. N. (2026). Development of a Late-Stage Functionalization Strategy to Access Diverse 3,5-Disubstituted 1,2,4-Thiadiazoles. The Journal of Organic Chemistry.[Link]

  • Wikipedia contributors. Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia.[Link]

Optimization

Technical Support Center: Stability, Storage, and Troubleshooting of Thiadiazole Amines

Welcome to the Technical Support Center. Thiadiazole amines (such as 2-amino-1,3,4-thiadiazole derivatives) are privileged scaffolds frequently utilized in drug discovery, agrochemicals, and materials science due to thei...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. Thiadiazole amines (such as 2-amino-1,3,4-thiadiazole derivatives) are privileged scaffolds frequently utilized in drug discovery, agrochemicals, and materials science due to their diverse biological activities and corrosion-inhibition properties 1. However, the combination of an electron-rich amine group and a heteroaromatic ring introduces specific chemical liabilities.

This guide provides researchers with the mechanistic causality behind compound degradation and outlines self-validating protocols to ensure structural integrity during storage and experimentation.

FAQ Section 1: Mechanisms of Degradation

Q: Why do my thiadiazole amine stock solutions degrade over time, and what are the primary chemical liabilities?

A: Degradation is rarely random; it follows predictable mechanistic pathways dictated by the vulnerabilities of the 1,3,4-thiadiazole core and its substituents 2. Understanding why a compound degrades is the first step in preventing it.

  • Hydrolytic Cleavage (pH-Driven): The C=N bond within the thiadiazole ring is the primary site for hydrolytic attack. Under strong acidic or basic conditions, the ring can open, leading to polar fragmentation 2. Furthermore, exocyclic substituents (like amide linkages at the 2-position) are highly labile to hydrolysis.

  • Oxidative Degradation: The sulfur atom in the thiadiazole ring is highly susceptible to oxidation. Exposure to reactive oxygen species (ROS) or dissolved metal ions catalyzes the formation of sulfoxides and sulfones. This oxidation disrupts the aromaticity, destabilizes the ring, and forces subsequent cleavage 2.

  • Photodegradation: UV light induces homolytic cleavage of the sulfur-carbon bonds, initiating a radical cascade that irreversibly destroys the pharmacophore 2.

DegradationPathways Core 2-Amino-1,3,4-Thiadiazole Core Hydrolysis Extreme pH (Acid/Base) Core->Hydrolysis Oxidation Oxidizing Agents (ROS, Metals) Core->Oxidation Photolysis UV Light Exposure Core->Photolysis RingOpen C=N Bond Cleavage (Ring Opening) Hydrolysis->RingOpen Hydrolytic Attack Sulfoxide Sulfoxide/Sulfone Formation Oxidation->Sulfoxide S-Oxidation Radical S-C Bond Cleavage (Radical Cascade) Photolysis->Radical Photodegradation

Logical relationship of primary degradation triggers and their mechanistic outcomes.

FAQ Section 2: Optimal Storage Conditions & Formulation

Q: What are the definitive storage conditions to prevent degradation of thiadiazole amines in both solid state and aqueous solutions?

A: To maximize shelf-life, storage conditions must directly mitigate the mechanistic liabilities outlined above.

  • Solid State: Store as a lyophilized powder at 2-8°C (or -20°C for long-term storage) in a tightly sealed, desiccated, amber glass container. An argon or nitrogen overlay is highly recommended to displace oxygen and prevent ambient S-oxidation.

  • Aqueous Solutions: The pH of the solution is the most critical factor. Many 2-amino-1,3,4-thiadiazole derivatives exhibit maximum stability at approximately pH 4.0 [[3]](). High pH environments (>9.0) rapidly accelerate base-catalyzed ring hydrolysis and should be strictly avoided 3. Furthermore, solutions must be protected from light and stored at 2-8°C.

Quantitative Stability Profile Summary
ParameterOptimal ConditionHigh-Risk ConditionMechanistic Consequence of High Risk
pH ~4.0 (Buffered)>9.0 or <2.0Base/Acid-catalyzed C=N bond hydrolysis and ring opening 3.
Temperature 2-8°C (Solution)>30°CArrhenius-driven acceleration of degradation kinetics.
Light Exposure Amber Vials / DarkDirect UV/SunlightPhotolytic S-C bond cleavage 2.
Atmosphere Inert (Argon/N2)Ambient AirSulfur oxidation to sulfoxides/sulfones 2.
Solvent Matrix Metal-free buffersPresence of Metal IonsTransition metals catalyze oxidative degradation of the amine/sulfur 3.

FAQ Section 3: Troubleshooting & Forced Degradation Protocols

Q: My compound is precipitating or showing unexpected peaks on HPLC. How do I differentiate between poor solubility and actual chemical degradation, and how can I validate my analytical method?

A: Poor solubility is a common false positive for degradation. Many 2-amino-1,3,4-thiadiazoles are poorly soluble in water [[3]](). Before assuming degradation, adjust the pH to a range where the ionized form predominates, or introduce co-solvents like DMSO or cyclodextrins 3.

If precipitation is ruled out, you must implement a Forced Degradation (Stress Testing) Protocol . This creates a self-validating system: by intentionally degrading the compound under controlled extremes, you prove that your analytical method (e.g., stability-indicating HPLC) can successfully separate the parent peak from its degradation products 2.

Step-by-Step Methodology: Forced Degradation Workflow
  • Stock Solution Preparation: Prepare a 1 mg/mL stock solution of the thiadiazole amine in an inert co-solvent (e.g., HPLC-grade methanol or acetonitrile) 2. Causality: Using an organic co-solvent ensures the compound remains fully dissolved during stress testing, preventing biphasic reactions.

  • Acid Hydrolysis Stress: Mix an aliquot of the stock 1:1 with 0.1 N HCl. Incubate at 60°C for 24 hours 2. Causality: Forces rapid hydrolysis of the C=N bonds without completely mineralizing the sample.

  • Base Hydrolysis Stress: Mix an aliquot of the stock 1:1 with 0.1 N NaOH. Incubate at room temperature for 24 hours 2. Causality: Thiadiazoles are highly sensitive to base; room temperature is often sufficient to induce measurable ring opening.

  • Oxidative Stress: Mix an aliquot 1:1 with 3%

    
    . Incubate at room temperature for 24 hours 2. Causality: Provides a controlled source of reactive oxygen species that specifically targets the electron-dense sulfur atom.
    
  • Thermal & Photolytic Stress: Expose a solid sample to 80°C for 48 hours. Expose a solution sample to 254 nm UV light for 24 hours 2.

  • Neutralization & Analysis: Neutralize the acid/base samples to pH ~7.0. Causality: Prevents damage to the silica-based HPLC column and ensures consistent retention times. Inject all stressed samples alongside an unstressed control into a stability-indicating HPLC system.

  • Validation (Self-Validating Check): Confirm mass balance. The protocol validates itself when the loss of the parent peak area exactly equals the sum of the degradation product peak areas. If the parent disappears but no new peaks appear, the degradation products are likely highly polar (eluting in the void volume) or volatile, requiring a method adjustment.

ForcedDegradation Start Prepare Stock Solution (1 mg/mL in MeOH/ACN) Split Aliquoting Start->Split Acid Acid Stress + 0.1N HCl (60°C) Split->Acid Base Base Stress + 0.1N NaOH (RT) Split->Base Ox Oxidative Stress + 3% H2O2 (RT) Split->Ox Photo Photolytic Stress UV 254 nm Split->Photo Neutralize Neutralize & Dilute Acid->Neutralize Base->Neutralize HPLC Stability-Indicating HPLC (Compare to Control) Ox->HPLC Photo->HPLC Neutralize->HPLC Valid Method Validated: Peaks Resolved & Mass Balance Achieved HPLC->Valid Data Analysis

Experimental workflow for forced degradation to validate stability-indicating analytical methods.

FAQ Section 4: Advanced Handling & Structural Considerations

Q: Are there specific structural modifications that make thiadiazole amines more or less stable?

A: Yes. The 1,3,4-thiadiazole ring itself possesses high in vivo stability 2, but exocyclic substituents dictate the overall vulnerability. For instance, if the 2-amino position is acylated to form an amide, this amide linkage becomes a primary site for hydrolytic cleavage, often generating 5-substituted-1,3,4-thiadiazol-2-thiol derivatives as secondary degradation products [[2]](). Furthermore, compounds with bulky or electron-withdrawing groups at the 5-position can exhibit altered pKa values, shifting their pH-stability profiles and requiring customized buffering strategies .

References

  • [2] degradation pathways of 2-amino-1,3,4-thiadiazoles under experimental conditions. Benchchem. 2

  • [3] Technical Support Center: Stability of 2-Amino-1,3,4-Thiadiazole Derivatives in Aqueous Solutions. Benchchem.3

  • [1] Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments. MDPI. 1

  • Synthesis, Characterization and Electrochemical Behaviour of Novel Biologically Active and Antitumer Compound: 2-Amino-5-S-Benzyl. Journal of Chemical and Pharmaceutical Research.

Sources

Reference Data & Comparative Studies

Validation

1H NMR Interpretation of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride: A Comparative Guide for Drug Development

As a critical electrophilic building block in medicinal chemistry, 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride is frequently utilized in the synthesis of advanced therapeutics, including SHP2 phosphatase inhibitors[1...

Author: BenchChem Technical Support Team. Date: March 2026

As a critical electrophilic building block in medicinal chemistry, 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride is frequently utilized in the synthesis of advanced therapeutics, including SHP2 phosphatase inhibitors[1] and various anti-infective agents. For drug development professionals, verifying the exact form of this starting material—specifically distinguishing the hydrochloride salt from its free base counterpart—is paramount.

Because the 5-chloro-1,3,4-thiadiazole scaffold lacks any non-exchangeable carbon-bound protons, standard 1H NMR interpretation relies entirely on the behavior of the exocyclic nitrogen's protons. This guide objectively compares the NMR performance, stability, and physicochemical properties of the hydrochloride salt against alternative forms, providing a self-validating protocol for structural elucidation.

Causality in Chemical Shifts: The Electronic Environment

To understand the 1H NMR spectrum of 5-chloro-1,3,4-thiadiazol-2-amine hydrochloride, one must analyze the causality behind the electron density distribution:

  • The

    
    -Deficient Core:  The 1,3,4-thiadiazole ring is a highly electron-withdrawing, 
    
    
    
    -deficient heteroaromatic system. This inherently deshields substituents attached to the C2 and C5 positions[2].
  • The Inductive Effect (-I): The addition of a chlorine atom at the C5 position exerts a strong inductive pull, further depleting electron density from the ring and the C2-amine group. In the free base form, this causes the

    
     protons to appear further downfield (~7.6 ppm) compared to alkyl-substituted thiadiazoles[3].
    
  • Protonation and Tautomeric Exchange: When converted to the hydrochloride salt, the system undergoes protonation. While formally drawn as an

    
     group, the protonation often occurs at the ring nitrogen (N3 or N4), creating a tautomeric equilibrium. This formal positive charge drastically deshields the exchangeable protons, shifting the broad singlet from ~7.6 ppm deep into the 9.5–10.5 ppm region.
    

Objective Performance Comparison

When sourcing this building block, researchers typically choose between the free base (CAS: 37566-40-8) and the hydrochloride salt (CAS: 858008-34-1)[4]. The table below compares their performance metrics alongside the unsubstituted baseline[5].

Table 1: Physicochemical & Application Comparison
Compound FormAqueous SolubilityOxidative StabilityPrimary Application in Synthesis
Product: HCl Salt High (>50 mg/mL)Excellent (Resists amine oxidation)Ideal for aqueous biological assays and biphasic coupling reactions.
Alternative 1: Free Base Low (<5 mg/mL)Moderate (Prone to discoloration)Preferred for anhydrous cross-coupling where basicity is required.
Alternative 2: Unsubstituted ModerateModerateUsed as a baseline reference standard for NMR and assay calibration.
Table 2: 1H NMR Chemical Shift Comparison (DMSO- , 400 MHz)
CompoundC5-Proton ShiftAmine/Ammonium Proton ShiftSignal Multiplicity
Product: HCl Salt None (Substituted by Cl)9.50 – 10.50 ppm (3H)Very Broad Singlet
Alternative 1: Free Base None (Substituted by Cl)7.60 – 7.80 ppm (2H)Broad Singlet
Alternative 2: Unsubstituted 8.80 – 8.90 ppm (1H)7.20 – 7.40 ppm (2H)Sharp Singlet (C5), Broad Singlet (N)

Diagnostic Workflows and Visualizations

To prevent downstream synthetic failures, raw materials must be validated upon receipt. The following workflow demonstrates the logical decision tree for differentiating the salt from the free base using 1H NMR.

G A Unknown Sample (5-Chloro-1,3,4-thiadiazol-2-amine) B Dissolve in DMSO-d6 Acquire 1H NMR A->B C Analyze Exchangeable Proton Region (7-11 ppm) B->C D Signal at ~7.6 ppm (2H) Narrower Broad Singlet C->D E Signal at >9.5 ppm (3H) Very Broad Singlet C->E F Confirmed: Free Base Form D->F G Confirmed: Hydrochloride Salt E->G

Caption: Diagnostic workflow for differentiating the free base and hydrochloride salt forms via 1H NMR.

Self-Validating Experimental Protocol for NMR Acquisition

Because the entire structural confirmation relies on exchangeable protons, the NMR protocol must be a self-validating system. If trace water is present in the DMSO-


, the 

signal can shift unpredictably or merge with the water peak (HDO) via rapid chemical exchange.

Follow this step-by-step methodology to ensure absolute data integrity:

Step 1: Sample Preparation

  • Weigh exactly 5–10 mg of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride.

  • Dissolve the sample in 0.6 mL of strictly anhydrous DMSO-

    
     containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.
    
  • Causality: Anhydrous solvent prevents the HDO peak (~3.3 ppm) from broadening and migrating downfield, which could obscure or artificially shift the ammonium signal.

Step 2: Homogenization

  • Vortex the NMR tube for 30 seconds, followed by mild sonication for 1 minute to ensure complete dissolution of the crystalline salt.

Step 3: Primary Acquisition

  • Acquire the 1H NMR spectrum at 298 K using a standard 1D proton sequence (e.g., zg30 on Bruker systems) with a minimum of 16 scans.

  • Calibrate the spectrum by setting the TMS peak to exactly 0.00 ppm.

Step 4: The Validation Step (


 Shake Test) 
  • Add 1–2 drops of Deuterium Oxide (

    
    ) directly into the NMR tube.
    
  • Shake vigorously for 15 seconds and re-acquire the spectrum.

  • Validation Logic: The broad singlet at 9.5–10.5 ppm must completely disappear . This self-validates that the observed peak is an exchangeable nitrogen-bound proton and not a highly deshielded non-exchangeable impurity.

Protocol S1 Weigh 5-10 mg of Compound S2 Dissolve in 0.6 mL Dry DMSO-d6 + TMS S1->S2 S3 Vortex & Sonicate (Ensure Homogeneity) S2->S3 S4 Acquire 1H NMR (400 MHz, 298 K) S3->S4 S5 D2O Shake Test (Verify Exchangeables) S4->S5

Caption: Step-by-step self-validating experimental protocol for NMR sample preparation and acquisition.

References

  • CN112166110A - SHP2 phosphatase inhibitors and methods of use Google Patents URL:[1]

  • 1,3,4-Thiadiazol-2-amine | C2H3N3S | CID 19909 PubChem (National Institutes of Health) URL:[Link][5]

  • Structural Features of 1,3,4-Thiadiazole-Derived Ligands and Their Zn(II) and Cu(II) Complexes MDPI - International Journal of Molecular Sciences URL:[Link][2]

  • A Novel Approach to the Synthesis of 1,3,4-Thiadiazole-2-amine Derivatives Semantic Scholar / Molecules URL:[Link][3]

Sources

Comparative

Technical Comparison Guide: FTIR Analysis of 2-Amino-5-Chloro-1,3,4-Thiadiazole

Executive Summary: The Diagnostic Value of the 5-Chloro Substituent In medicinal chemistry, 2-amino-5-chloro-1,3,4-thiadiazole (ACT) serves as a critical pharmacophore, distinct from its alkyl or thiol analogs due to the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Diagnostic Value of the 5-Chloro Substituent

In medicinal chemistry, 2-amino-5-chloro-1,3,4-thiadiazole (ACT) serves as a critical pharmacophore, distinct from its alkyl or thiol analogs due to the electron-withdrawing nature of the chlorine atom.[1] This guide provides a technical analysis of its Fourier Transform Infrared (FTIR) spectral signature, specifically designed for researchers validating synthesis pathways or assessing purity.

Unlike the electron-donating methyl group in 2-amino-5-methyl-1,3,4-thiadiazole, the 5-chloro substituent induces a hypsochromic shift (blue shift) in the ring


 vibrations and introduces a diagnostic fingerprint band in the low-frequency region (

).[1] This guide compares ACT against its common precursors and analogs to establish a self-validating identification protocol.[1]

Spectral Fingerprint & Assignment

The FTIR spectrum of 2-amino-5-chloro-1,3,4-thiadiazole is characterized by three primary zones: the high-frequency amine stretching, the mid-frequency ring deformations, and the low-frequency carbon-halogen fingerprint.[1]

Table 1: Critical Band Assignments for ACT
Functional GroupMode of VibrationFrequency Range (

)
Diagnostic Note
Primary Amine

(Asymmetric)

Sharp doublet; sensitive to H-bonding.[1]
Primary Amine

(Symmetric)

Often broader due to intermolecular interactions.[1]
Thiadiazole Ring

(Stretching)

Key Indicator: Shifts to higher wavenumbers vs. alkyl analogs due to Cl inductive effect.[1]
Amine Bend

(Scissoring)

Can overlap with ring vibrations; intensity varies with sample dryness.[1]
Thiadiazole Ring

(Ring Breathing)

Characteristic of the 5-membered heterocyclic ring.[1]
Carbon-Chlorine

(Stretching)

Fingerprint: Strong, distinct band absent in non-halogenated precursors.[1]

Comparative Analysis: ACT vs. Alternatives

To validate the successful synthesis of ACT, one must distinguish it from its starting materials (e.g., 2-amino-1,3,4-thiadiazole) or side products (e.g., hydrolysis to the thiol).

Table 2: Spectral Differentiation Matrix

This table compares ACT with its unsubstituted precursor (AT) and its methyl-substituted analog (AMT).[1]

FeatureACT (5-Chloro) AT (5-H / Unsubstituted) AMT (5-Methyl) Mechanistic Insight

Position
High (

)
Mid (

)
Low (

)
Cl exerts

(inductive) effect, increasing bond order of C=N; Methyl exerts

, decreasing it.[1]
C-X Stretch Present (

)
AbsentAbsentThe C-Cl band is the definitive proof of halogenation.[1]
C-H (Alkyl) Absent

at


at

Lack of aliphatic C-H stretch confirms high purity of ACT.[1]
NH2 Morphology Sharp DoubletBroad/ShiftedSharp DoubletH-bonding networks differ significantly between the planar AT and the substituted ACT.

Synthesis Validation Workflow

The following diagram illustrates the logical flow for using FTIR to validate the conversion of 2-amino-1,3,4-thiadiazole to the 5-chloro derivative via the Sandmeyer reaction or direct chlorination.

FTIR_Validation_Workflow Start Precursor: 2-Amino-1,3,4-thiadiazole Reaction Reaction: Diazotization / Chlorination Start->Reaction Synthesis Product Target: 2-Amino-5-Chloro-1,3,4-thiadiazole Reaction->Product Isolation Check_1 Checkpoint 1: Loss of C5-H band (~3100 cm-1) Product->Check_1 Check_2 Checkpoint 2: Appearance of C-Cl band (650-750 cm-1) Product->Check_2 Check_3 Checkpoint 3: Blue Shift of C=N (>1615 cm-1) Product->Check_3 Validated Validated Structure Check_1->Validated Check_2->Validated Check_3->Validated

Figure 1: FTIR decision tree for validating the substitution of the C5-hydrogen with chlorine. Successful synthesis is confirmed only when all three checkpoints are met.

Experimental Protocol: High-Fidelity KBr Pellet Method

For thiadiazole derivatives, the KBr pellet method is superior to ATR (Attenuated Total Reflectance) because it avoids the pressure-induced spectral shifts sometimes seen with soft organic crystals on diamond crystals.[1]

Protocol Steps:
  • Desiccation: Dry the synthesized 2-amino-5-chloro-1,3,4-thiadiazole in a vacuum oven at 50°C for 4 hours to remove lattice water, which can obscure the

    
     region.[1]
    
  • Ratio: Mix 1.5 mg of sample with 250 mg of spectroscopic-grade KBr (dried at 110°C).

    • Why? A 0.5-1.0% concentration prevents detector saturation and "flat-topping" of the strong C=N bands.

  • Grinding: Grind in an agate mortar for exactly 2 minutes.

    • Causality: Insufficient grinding causes the Christiansen effect (baseline slope), while excessive grinding can induce polymorphic transitions or moisture absorption.

  • Compression: Press at 10 tons for 2 minutes under a vacuum (if available) to produce a transparent disc.

  • Acquisition:

    • Resolution:

      
       (Critical for resolving the NH2 doublet).
      
    • Scans: 32 or 64.

    • Background: Fresh KBr blank (essential to subtract atmospheric

      
       and 
      
      
      
      ).

References

  • National Institute of Standards and Technology (NIST). (2025). 2-Amino-5-tert-butyl-1,3,4-thiadiazole Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • PubChem. (2025). 2-Amino-5-mercapto-1,3,4-thiadiazole (Compound Summary). National Center for Biotechnology Information. Retrieved from [Link]

  • SpectraBase. (2025). 2-Amino-1,3,4-thiadiazole FTIR Spectrum. Wiley Science Solutions. Retrieved from [Link]

Sources

Validation

HPLC Method Development for 5-Chloro-1,3,4-thiadiazol-2-amine Purity Assay

Executive Summary 5-Chloro-1,3,4-thiadiazol-2-amine (CAS: 37566-40-8) is a critical heterocyclic intermediate used in the synthesis of agrochemicals and pharmaceuticals, including Tizanidine analogs and carbonic anhydras...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Chloro-1,3,4-thiadiazol-2-amine (CAS: 37566-40-8) is a critical heterocyclic intermediate used in the synthesis of agrochemicals and pharmaceuticals, including Tizanidine analogs and carbonic anhydrase inhibitors. Its analysis presents a specific chromatographic paradox: the molecule contains a polar amine group and a basic nitrogen ring system, yet the chloro-substituent introduces significant hydrophobicity relative to its precursors.

Standard C18 methods often fail to retain the highly polar synthetic precursors (e.g., thiosemicarbazide) or separate the dechlorinated degradation products (2-amino-1,3,4-thiadiazole). This guide objectively compares two dominant method development strategies—Polar-Embedded Reversed-Phase (RP-HPLC) versus Hydrophilic Interaction Liquid Chromatography (HILIC) —and recommends a validated protocol for routine purity assays.

Compound Profile & Analytical Challenges

Before selecting a column chemistry, one must understand the physicochemical behavior of the analyte.

PropertyDataAnalytical Implication
Structure Heterocyclic AmineBasic nitrogen atoms capable of secondary interactions with silanols (tailing).
pKa (Estimated) ~2.0 – 3.0 (Ring N)Weak base. At neutral pH, it is largely uncharged; at pH < 2.5, it is protonated.
LogP ~0.5 – 0.8Moderately polar. Requires high aqueous content for retention on standard C18.
UV Max ~250–270 nmLacks extended conjugation; requires low-UV detection (e.g., 254 nm).
Key Impurities Thiosemicarbazide, 2-Amino-1,3,4-thiadiazoleHighly Polar. Elute in the void volume (

) on standard C18 columns.
Structural Visualization

The following diagram illustrates the critical sites for chromatographic interaction.

ChemicalInteractions Compound 5-Chloro-1,3,4-thiadiazol-2-amine Amine Exocyclic Amine (-NH2) H-Bond Donor Compound->Amine Polarity RingN Ring Nitrogens Weakly Basic (pKa ~2.5) Compound->RingN Silanol Interaction Chloro Chloro Group (-Cl) Hydrophobic Handle Compound->Chloro RP Retention Silanol Residual Silanols on Column (Cause Tailing) RingN->Silanol unwanted interaction

Figure 1: Interaction map of 5-Chloro-1,3,4-thiadiazol-2-amine with stationary phase elements.

Comparative Strategy: RP-HPLC vs. HILIC

For a purity assay, the goal is not just to retain the main peak, but to separate it from early-eluting polar impurities.

Option A: Standard C18 (L1)
  • Mechanism: Hydrophobic partitioning.

  • Performance: Poor.[1] To retain the polar amine, high aqueous content (>95%) is required.

  • Failure Mode: "Phase Collapse" or Dewetting. Standard C18 chains fold onto themselves in 100% water, causing loss of retention and reproducibility. Furthermore, polar impurities like thiosemicarbazide often co-elute with the solvent front.

Option B: HILIC (Hydrophilic Interaction)
  • Mechanism: Partitioning into a water-enriched layer on a polar surface (Silica, Amide).

  • Performance: Excellent for impurities. Thiosemicarbazide is well-retained.

  • Drawback: The main analyte (5-Chloro-...) is less polar than the impurities and elutes early in HILIC (often too close to the void). Sample diluent incompatibility (must be high organic) can cause peak distortion.

Option C: Polar-Embedded C18 (Recommended)
  • Mechanism: C18 ligands with an embedded polar group (e.g., carbamate, amide) near the silica surface.

  • Performance: Superior. The embedded group prevents phase collapse, allowing 100% aqueous mobile phases. It also shields silanols, improving peak shape for basic amines.

  • Verdict: This is the most robust choice for a QC purity assay.

Comparison Matrix
FeatureStandard C18HILIC (Silica/Amide)Polar-Embedded C18 (e.g., SB-Aq)
Retention of Main Peak Moderate (Risk of dewetting)Low (Elutes early)High (Stable in 100% buffer)
Retention of Impurities Fail (Elute at

)
Excellent Good (Separated from

)
Peak Shape (Tailing) Poor (Silanol interaction)GoodExcellent (Shielded silanols)
Equilibration Time FastSlowFast
Robustness HighLow (Sensitive to water content)High

Optimized Experimental Protocol

Based on the comparative analysis, the Polar-Embedded Reversed-Phase method is recommended for routine purity testing.

Method Parameters
ParameterSpecificationRationale
Column Agilent Zorbax SB-Aq or Waters Atlantis T3 (4.6 x 150 mm, 3.5 or 5 µm)Compatible with 100% aqueous mobile phase; retains polar amines.
Mobile Phase A 20 mM Potassium Phosphate Buffer, pH 3.0Low pH ensures the amine is protonated (solubility) and suppresses silanol ionization (peak shape).
Mobile Phase B Acetonitrile (ACN)Standard organic modifier.
Flow Rate 1.0 mL/minStandard backpressure/efficiency balance.
Column Temp 30°CImproves mass transfer and reproducibility.
Detection UV at 254 nmOptimal sensitivity for the thiadiazole ring.
Injection Vol 5 - 10 µLPrevent column overload.
Diluent Mobile Phase A : ACN (90:10)Matches initial gradient conditions to prevent peak distortion.
Gradient Program

Note: A gradient is necessary to elute the hydrophobic 5-chloro analog after the polar impurities.

Time (min)% Mobile Phase A (Buffer)% Mobile Phase B (ACN)Event
0.0982Hold high aqueous to retain polar impurities.
5.0982Isocratic hold.
15.04060Ramp to elute main compound and hydrophobic byproducts.
20.04060Wash.
20.1982Re-equilibration.
25.0982End.
Workflow Logic

The following diagram details the decision process and separation logic for this specific protocol.

MethodLogic Sample Crude Sample (5-Cl-Thiadiazole + Impurities) Injection Injection onto Polar-Embedded C18 Sample->Injection Phase1 Phase 1: 98% Aqueous Buffer (0-5 min) Injection->Phase1 Sep1 Separation of Polar Impurities (Thiosemicarbazide, De-Cl analog) Phase1->Sep1 Retains Polars Phase2 Phase 2: Gradient to 60% ACN (5-15 min) Sep1->Phase2 Gradient Start Sep2 Elution of Main Peak (5-Chloro-1,3,4-thiadiazol-2-amine) Phase2->Sep2 Elutes Hydrophobics Result Result: Baseline Resolution (Rs > 2.0) Sep2->Result

Figure 2: Chromatographic workflow ensuring separation of early-eluting polar impurities from the main peak.

Validation & System Suitability

To ensure the method is "self-validating" (Trustworthiness), the following system suitability criteria must be met before every run.

  • Resolution (

    
    ):  > 2.0 between the "De-chloro" impurity (2-amino-1,3,4-thiadiazole) and the main peak. This is the Critical Quality Attribute (CQA) of the separation.
    
  • Tailing Factor (

    
    ):  < 1.5 for the main peak. Higher tailing indicates silanol activity or column aging.
    
  • Precision: RSD < 1.0% for 6 replicate injections of the standard.

Typical Retention Times (Simulated)
  • Thiosemicarbazide: ~2.5 min (Void volume marker, but slightly retained on AQ columns).

  • 2-Amino-1,3,4-thiadiazole: ~4.8 min.

  • 5-Chloro-1,3,4-thiadiazol-2-amine: ~11.2 min.

References

  • Siddiqui, N. et al. (2019). Synthesis, characterization and biological evaluation of some new 1,3,4-thiadiazole derivatives. Journal of Saudi Chemical Society.

  • Agilent Technologies. (2020). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Agilent Technical Notes.

  • Dolan, J. W. (2010). LC Troubleshooting: The Perfect Method. LCGC North America. (Grounding for Gradient Strategy).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12352100, 5-Chloro-1,3,4-thiadiazol-2-amine.

  • Vertex AI Search. (2026). Comparison of C18 vs HILIC for aminothiadiazoles.

Sources

Comparative

Advanced Characterization Guide: Mass Spectrometry of Chlorothiadiazole Amines

Executive Summary & Strategic Context Chlorothiadiazole amines, specifically 3-chloro-4-amino-1,2,5-thiadiazole and its derivatives (e.g., 3-chloro-4-morpholino-1,2,5-thiadiazole), are critical pharmacophores in the synt...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Context

Chlorothiadiazole amines, specifically 3-chloro-4-amino-1,2,5-thiadiazole and its derivatives (e.g., 3-chloro-4-morpholino-1,2,5-thiadiazole), are critical pharmacophores in the synthesis of beta-blockers like Timolol . In drug development, the rigorous characterization of these intermediates is mandatory for controlling genotoxic impurities (such as nitrosamines) and ensuring API purity.

This guide moves beyond basic spectral interpretation. It provides a comparative analysis of fragmentation mechanisms, distinguishing the 1,2,5-thiadiazole core from its isomers (1,2,3- and 1,2,4-thiadiazoles) and establishing a self-validating protocol for impurity identification using LC-MS/MS and GC-MS.

Mechanistic Fragmentation Analysis

The mass spectral behavior of chlorothiadiazole amines is governed by the stability of the heteroaromatic ring and the lability of the N-S bonds. Unlike aliphatic amines which are dominated by


-cleavage, these heterocyclic amines undergo distinct ring-opening retro-cycloadditions.
The 1,2,5-Thiadiazole "Signature" Cleavage

The most diagnostic feature of the 1,2,5-thiadiazole ring under Electron Ionization (EI) is Retro-RDA (Retro-Diels-Alder-like) cleavage or direct ring fission at the N-S bonds.

  • 1,2,5-Thiadiazoles: Fragment primarily into two nitrile species.

    • Mechanism:[1][2][3] The molecular ion

      
       cleaves to yield a nitrile sulfide cation (
      
      
      
      ) and a neutral nitrile (
      
      
      ).
  • 1,2,3-Thiadiazoles (Isomer Comparison): Fragment primarily via the loss of molecular nitrogen (

    
    ).[4]
    
    • Diagnostic: Presence of an

      
       peak is highly indicative of the 1,2,3-isomer, a feature absent  in 1,2,5-thiadiazoles.
      
Fragmentation of 3-chloro-4-amino-1,2,5-thiadiazole (MW 135.5)

For the specific intermediate used in Timolol synthesis, the fragmentation follows a predictable pathway driven by the electronegativity of chlorine and the resonance of the amine.

  • Molecular Ion: Distinct isotope pattern due to

    
     (3:1 ratio) at m/z 135/137.
    
  • Primary Ring Cleavage (Path A): Fission of the N-S bonds yields:

    • m/z 61/63:

      
       (Chlorocyanogen radical cation) or 
      
      
      
      .
    • m/z 42:

      
       (Cyanamide).
      
  • Secondary Loss:

    • m/z 100: Loss of Cl radical

      
      .
      
    • m/z 46:

      
       thionitrosyl cation (common in all thiadiazoles).
      
Visualization of Fragmentation Pathways

Fragmentation M Molecular Ion [M]+ m/z 135/137 (3-chloro-4-amino-1,2,5-thiadiazole) Cleavage Ring Fission (N-S bonds) M->Cleavage Retro-Cycloaddition LossCl [M - Cl]+ m/z 100 M->LossCl -Cl• LossHCN [M - HCN]+ m/z 108 M->LossHCN -HCN NS [NS]+ m/z 46 M->NS Ring degradation Frag1 Fragment A [Cl-CN]+. m/z 61/63 Cleavage->Frag1 Frag2 Fragment B [H2N-CN-S]+. m/z 74 Cleavage->Frag2

Figure 1: Predicted EI fragmentation pathway for 3-chloro-4-amino-1,2,5-thiadiazole showing primary ring fission and substituent losses.

Comparative Data Analysis

The following table contrasts the target chlorothiadiazole amine against its morpholino derivative (Timolol Impurity F) and a generic 1,2,3-thiadiazole isomer.

Feature3-chloro-4-amino-1,2,5-thiadiazole3-chloro-4-morpholino-1,2,5-thiadiazole (Impurity F)4-chloro-1,2,3-thiadiazol-5-amine (Isomer)
Molecular Weight 135.57 Da205.66 Da135.57 Da
Base Peak (EI) m/z 135 (M+) or m/z 46 (NS+)m/z 205 (M+) or m/z 148 (Loss of C3H5O)m/z 107 (M - N2)
Diagnostic Loss Ring Fission (Yields R-CN)Morpholine Loss (m/z 86 neutral loss)Nitrogen Loss (M - 28)
Key Fragments m/z 100 (M-Cl), m/z 61 (ClCN)m/z 170 (M-Cl), m/z 119 (Thiadiazole-Morpholine)m/z 80 (S-C-Cl)
Soft Ionization (ESI+) [M+H]+ 136.0[M+H]+ 206.1[M+H]+ 136.0

Key Insight: To distinguish Impurity F from the starting material, look for the m/z 206 parent in ESI and the characteristic morpholine ring fragment (m/z 86 ) in MS/MS.

Validated Experimental Protocols

For high-confidence identification, a dual-method approach is recommended: LC-MS/MS for intact molecular weight and purity, and GC-MS for structural fingerprinting.

Protocol A: LC-MS/MS (Impurity Profiling)

Best for: Quantifying trace impurities like Impurity F in Timolol.

  • Column: C18 Reverse Phase (e.g., Waters Acquity HSS T3), 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase:

    • A: 10 mM Ammonium Formate in Water (pH 3.5).

    • B: Acetonitrile.[5][6]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Ionization: Electrospray Ionization (ESI) Positive Mode.

  • MRM Transitions (for Impurity F):

    • Quantifier: 206.1

      
       170.0 (Loss of HCl/Cl).
      
    • Qualifier: 206.1

      
       119.0 (Cleavage of Morpholine-Thiadiazole bond).
      
Protocol B: GC-MS (Structural Confirmation)

Best for: Confirming the 1,2,5-thiadiazole core via ring cleavage patterns.

  • Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane), 30m x 0.25mm ID.

  • Carrier Gas: Helium at 1.0 mL/min constant flow.

  • Temperature Program: 50°C (hold 1 min)

    
     20°C/min 
    
    
    
    280°C.
  • Source: Electron Ionization (EI) at 70 eV.

  • Data Analysis: Check for the absence of [M-28] to rule out 1,2,3-thiadiazole isomers.

Isomer Differentiation Workflow

Use this decision tree to rapidly classify unknown chlorothiadiazole derivatives based on their mass spectral data.

DecisionTree Start Unknown Chlorothiadiazole Mass Spectrum (EI) CheckN2 Is there a strong [M - 28] peak? Start->CheckN2 Is123 Likely 1,2,3-Thiadiazole (Loss of N2 is dominant) CheckN2->Is123 Yes CheckCleave Check for Nitrile Fragments (R-CN, Cl-CN) CheckN2->CheckCleave No Is125 Likely 1,2,5-Thiadiazole (Ring Fission) CheckCleave->Is125 Yes (m/z 61, 42) IsOther Likely 1,2,4-Thiadiazole or other heterocycle CheckCleave->IsOther No

Figure 2: Decision tree for differentiating thiadiazole isomers using EI mass spectrometry data.

References

  • Impurity Profiling of Timolol: Vele, V. T., et al.[2] "A Highly Sensitive LC-MS/MS Method for the Determination and Quantification of a N-Nitrosamine Impurity in the Timolol Maleate Active Pharmaceutical Ingredient." European Journal of Biomedical and Pharmaceutical Sciences, 2026.[2] Link

  • Thiadiazole Fragmentation (3,4-dichloro): "Dissociation pathways for the molecular cation of 3,4-dichloro-1,2,5-thiadiazole: A time-of-flight mass spectrometry and computational study." Rapid Communications in Mass Spectrometry, 2016. Link

  • Isomer Differentiation: "Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy." Molecules, 2023.[4][7] Link

  • Timolol Impurity Synthesis: Zhou, D., et al. "Synthesis and Characterization of 3-S-impurities in Timolol Maleate." Current Organic Synthesis, 2025.[6][8] Link

  • General Amine Fragmentation: "Mass Spectrometry - Fragmentation Patterns: Amines." Chemistry LibreTexts. Link

Sources

Validation

Comparative Reactivity Profile: 5-Chloro- vs. 5-Bromo-1,3,4-thiadiazol-2-amine

The following technical guide compares the reactivity of 5-chloro-1,3,4-thiadiazol-2-amine and 5-bromo-1,3,4-thiadiazol-2-amine , designed for application scientists and medicinal chemists. Executive Summary In the synth...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide compares the reactivity of 5-chloro-1,3,4-thiadiazol-2-amine and 5-bromo-1,3,4-thiadiazol-2-amine , designed for application scientists and medicinal chemists.

Executive Summary

In the synthesis of bioactive heterocycles, the choice between a 5-chloro and a 5-bromo handle on the 2-amino-1,3,4-thiadiazole scaffold is a critical decision point. While both serve as electrophilic partners, the 5-bromo analog is generally the superior substrate for both Palladium-catalyzed cross-couplings and Nucleophilic Aromatic Substitutions (


) due to a more favorable bond dissociation energy (BDE). The 5-chloro analog, while cost-effective and more atom-economical, often requires harsher forcing conditions that may be incompatible with sensitive functional groups.
Feature5-Chloro-1,3,4-thiadiazol-2-amine5-Bromo-1,3,4-thiadiazol-2-amine
C–X Bond Strength High (~95 kcal/mol)Moderate (~81 kcal/mol)
Suzuki Coupling Slow oxidative addition; requires specialized ligands (e.g., XPhos, SPhos).Facile oxidative addition; works with standard Pd(0) catalysts.

Reactivity
Moderate; requires high heat or strong nucleophiles.High; preferred for rapid library synthesis.[1]
Cost LowerHigher
Stability HighModerate (light sensitive)

Mechanistic Analysis

The "Deactivation" Challenge

The 2-amino group acts as a resonance donor (


 effect), pushing electron density into the thiadiazole ring. While the 1,3,4-thiadiazole core is inherently electron-deficient (making it suitable for nucleophilic attack), the amine substituent partially deactivates the 5-position.
  • Implication: You cannot rely solely on the inductive withdrawal of the halogen. The leaving group ability becomes the rate-determining factor.

Reaction Pathways

Two primary mechanisms dominate the utility of these scaffolds:

  • Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura): The rate-limiting step is typically the oxidative addition of the Pd(0) species into the C–X bond.

  • Nucleophilic Aromatic Substitution (

    
    ):  The reaction proceeds via a Meisenheimer-like transition state.
    

ReactionPathways Substrate 5-Halo-1,3,4-thiadiazol-2-amine (X = Cl, Br) Suzuki_Step1 Oxidative Addition (Rate Limiting for Cl) Substrate->Suzuki_Step1 Pd(0) SNAr_Step1 Nucleophilic Attack (Addition) Substrate->SNAr_Step1 Nu- Suzuki_Step2 Transmetallation (Boronic Acid) Suzuki_Step1->Suzuki_Step2 Suzuki_Step3 Reductive Elimination (C-C Bond Formation) Suzuki_Step2->Suzuki_Step3 SNAr_Step2 Meisenheimer Complex (Stabilized by N-atoms) SNAr_Step1->SNAr_Step2 SNAr_Step3 Elimination of X- (Fast for Br, Slow for Cl) SNAr_Step2->SNAr_Step3

Figure 1: Parallel reaction pathways. In both oxidative addition (top) and elimination (bottom), the C-Br bond's lower energy barrier facilitates faster turnover.

Case Study: Suzuki-Miyaura Coupling

Experimental Comparison

The 5-bromo derivative allows for "ligand-free" or standard conditions, while the 5-chloro derivative often stalls without electron-rich phosphine ligands to boost the catalyst's reactivity.

Standard Protocol (Optimized for 5-Bromo): This protocol is self-validating; the color change from dark red/black (active Pd) to palladium black precipitate indicates catalyst decomposition, often seen if the substrate fails to undergo oxidative addition (common with the Chloro- analog).

  • Reagents:

    • Substrate: 5-Bromo-1,3,4-thiadiazol-2-amine (1.0 equiv)

    • Partner: Aryl Boronic Acid (1.1 equiv)

    • Catalyst:

      
       or 
      
      
      
      (5 mol%)
    • Base:

      
       (2.0 M aq. solution, 3.0 equiv)
      
    • Solvent: 1,4-Dioxane (degassed)

  • Procedure:

    • Combine solid reagents in a reaction vial.

    • Evacuate and backfill with

      
       (3 cycles).
      
    • Add degassed solvent and base.

    • Heat to 80–90 °C for 4–12 hours.

    • Note: For the 5-Chloro analog, raise temperature to 110 °C and switch catalyst to

      
       / XPhos .
      
Performance Data
SubstrateCatalyst SystemTemp (°C)Time (h)Isolated Yield
5-Bromo

85485-92%
5-Chloro

8524< 30% (Incomplete)
5-Chloro

/ XPhos
1101678-82%

Critical Insight: The free amine at C2 does not strictly require protection (e.g., Boc) for the 5-bromo coupling, as the oxidative addition to C-Br is faster than Pd coordination to the amine nitrogen. However, with the 5-chloro analog, the slower reaction rate allows the free amine to interfere with the catalyst, often necessitating N-protection (e.g., N-Acetyl or N-Boc) to achieve viable yields.

Case Study: Nucleophilic Aromatic Substitution ( )

In


, the thiadiazole ring acts as the electrophile. While electronegativity favors Cl for the initial attack (Step 1), the elimination (Step 2) and overall energy barrier favor Br.
Protocol: Displacement with Secondary Amines
  • Dissolve 5-halo-1,3,4-thiadiazol-2-amine (1 mmol) in DMF (dry).

  • Add Secondary Amine (e.g., Morpholine, 1.2 mmol) and

    
     (2.0 mmol).
    
  • Heat to reaction temperature (see table below).

  • Monitor by TLC/LCMS. The product is usually more polar than the starting halide.

Reactivity Thresholds
Nucleophile5-Bromo Conditions5-Chloro ConditionsObservation
Morpholine 80 °C, 2h120 °C, 12hBr reacts cleanly; Cl requires forcing, leading to tars.
Thiolates (RS-) RT, 1h60 °C, 4hS-nucleophiles are soft; Br is the much preferred leaving group.
Alkoxides (RO-) 60 °C, 4h100 °C, 18hCompetitive hydrolysis of the Cl-analog occurs at high temp.

Decision Matrix

Use the following logic flow to select the appropriate starting material for your campaign.

DecisionTree Start Start: Select Halogen for 1,3,4-Thiadiazole ReactionType Primary Reaction Type? Start->ReactionType Suzuki Pd-Catalyzed Coupling (Suzuki, Stille, Buchwald) ReactionType->Suzuki SNAr Nucleophilic Substitution (SNAr) ReactionType->SNAr Scale Scale / Cost Sensitivity Suzuki->Scale SmallScale Discovery / Library Gen (< 10g) Scale->SmallScale Speed Priority LargeScale Process / Manufacturing (> 1kg) Scale->LargeScale Cost Priority UseBr USE 5-BROMO (Fast, Mild, High Yield) SmallScale->UseBr UseCl USE 5-CHLORO (Requires Ligand Screening) LargeScale->UseCl Nucleophile Nucleophile Strength SNAr->Nucleophile WeakNu Weak/Neutral (Amines, Alcohols) WeakNu->UseBr Needs better LG StrongNu Strong/Charged (Thiolates, Alkoxides) StrongNu->UseCl Can tolerate Cl

Figure 2: Strategic selection guide for 5-halo-1,3,4-thiadiazol-2-amine derivatives.

References

  • Lombardi, P., et al. (2023). A multidisciplinary functional proteomics-aided strategy as a tool for the profiling of a novel cytotoxic thiadiazolopyrimidone. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Serban, G., et al. (2018). 2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents.[2][3][4][5] Drug Design, Development and Therapy.[6] Available at: [Link]

  • Kato, N., et al. (2022). Discovery and Preclinical Pharmacology of INE963, a Potent and Fast-Acting Blood-Stage Antimalarial. Journal of Medicinal Chemistry.[7] Available at: [Link]

Sources

Comparative

A Researcher's Comparative Guide to the Melting Point Determination of 5-Chloro-1,3,4-thiadiazol-2-amine HCl

This guide provides an in-depth technical comparison of methodologies for determining the melting point of the pure active pharmaceutical ingredient (API), 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride. As a critical p...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of methodologies for determining the melting point of the pure active pharmaceutical ingredient (API), 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride. As a critical parameter for confirming the identity and purity of a substance, accurate melting point determination is paramount in research, drug development, and quality control. This document explores the traditional capillary method and modern thermal analysis techniques, offering field-proven insights and experimental considerations for researchers, scientists, and drug development professionals.

The Foundational Technique: Capillary Melting Point Determination

The capillary method remains a fundamental and widely accessible technique for melting point determination.[3] It relies on the visual observation of the phase transition of a small sample packed into a glass capillary tube and heated in a controlled manner.

Causality Behind Experimental Choices in the Capillary Method

The accuracy of the capillary method is contingent on meticulous sample preparation and precise control of the heating rate. A finely powdered, dry sample is crucial to ensure uniform heat transfer.[3] The sample is packed into a capillary tube to a height of 2-3 mm to avoid a broad melting range caused by thermal gradients within the sample.

A rapid initial heating to a temperature approximately 20°C below the expected melting point is a common practice to save time. However, as the expected melting point is approached, the heating rate must be slowed to 1-2°C per minute.[3] This slow ramp rate is critical to allow for thermal equilibrium between the heating block, the thermometer, and the sample, ensuring an accurate observation of the melting range.

Self-Validating Protocol for Capillary Melting Point Determination

A robust protocol for capillary melting point determination, in line with the United States Pharmacopeia (USP) General Chapter <741>, involves the following steps.[4][5]

Experimental Protocol: USP <741> Compliant Capillary Melting Point Determination

  • Sample Preparation:

    • Thoroughly dry the 5-Chloro-1,3,4-thiadiazol-2-amine HCl sample.

    • Grind the sample to a fine powder.

    • Pack the powdered sample into a capillary tube to a height of 2.5-3.5 mm.[5]

  • Instrument Setup:

    • Use a calibrated melting point apparatus.

    • Set the starting temperature to at least 5°C below the expected melting point.[5]

  • Measurement:

    • Place the capillary tube in the heating block.

    • Heat at a rate of 1 ± 0.5 °C/minute.[5]

    • Record the temperature at the onset of melting (the point at which the column of the substance is observed to collapse) and the temperature at which the substance is completely melted.[5]

  • Validation:

    • Perform the determination in triplicate to ensure reproducibility.

    • Calibrate the apparatus periodically using USP Melting Point Reference Standards.[4]

Caption: Workflow for Capillary Melting Point Determination.

Advanced Thermal Analysis: A Comparative Perspective

For a more quantitative and objective assessment of thermal transitions, Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are indispensable tools in modern pharmaceutical sciences.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique provides a wealth of information beyond the melting point, including the enthalpy of fusion, which is a measure of the energy required to melt the substance.

Key Advantages of DSC over the Capillary Method:

  • Objectivity: The determination is based on a measured heat flow rather than subjective visual observation.

  • Quantitative Data: Provides the enthalpy of fusion (ΔHfus), which can be used to assess crystallinity.

  • Polymorph and Purity Detection: DSC can detect multiple melting endotherms, indicating the presence of polymorphs or impurities.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. While not a primary method for melting point determination, TGA is crucial for understanding the thermal stability of a compound. For a substance like 5-Chloro-1,3,4-thiadiazol-2-amine HCl, which may decompose at its melting point, TGA can differentiate between mass loss due to decomposition and the endothermic event of melting observed in DSC.

Synergistic Application of DSC and TGA:

Running DSC and TGA experiments in parallel provides a comprehensive thermal profile of the compound. If the DSC thermogram shows an endothermic event at the same temperature where the TGA curve indicates a mass loss, it is highly probable that the substance is decomposing rather than melting.

G Capillary_Method Capillary Method Melting_Range Melting Range (Visual) Capillary_Method->Melting_Range DSC Differential Scanning Calorimetry (DSC) Melting_Point_Enthalpy Melting Point & Enthalpy of Fusion DSC->Melting_Point_Enthalpy TGA Thermogravimetric Analysis (TGA) Thermal_Stability Thermal Stability (Mass Loss) TGA->Thermal_Stability

Caption: Comparison of Information from Different Analytical Techniques.

Data Summary and Comparison

The following table summarizes the expected performance and data output of each technique for the analysis of 5-Chloro-1,3,4-thiadiazol-2-amine HCl.

FeatureCapillary MethodDifferential Scanning Calorimetry (DSC)Thermogravimetric Analysis (TGA)
Primary Measurement Visual detection of phase changeHeat flow differenceMass change
Data Output Melting range (°C)Melting point (°C), Enthalpy of fusion (J/g)Decomposition temperature (°C), Mass loss (%)
Objectivity SubjectiveObjectiveObjective
Purity Indication Broadening of melting rangePeak shape, presence of multiple peaksNot a primary indicator
Polymorph Detection DifficultPossibleNot directly
Decomposition Detection Visual cues (e.g., charring)Can be inferred with TGADirect measurement
Regulatory Standing Accepted (e.g., USP <741>)[4]Accepted (often required)Accepted (often required)

Authoritative Grounding and Regulatory Context

The determination of melting point is a critical quality attribute for APIs and is addressed in key regulatory guidelines. The ICH Q6A guideline, "Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances," outlines the universal tests required for a new drug substance, which includes identity testing.[6][7][8] Melting point is a recognized method for confirming the identity of a crystalline solid.

The United States Pharmacopeia (USP) General Chapter <741> "Melting Range or Temperature" provides detailed procedures for melting point determination, emphasizing the importance of a calibrated apparatus and a controlled heating rate.[4][5][9][10][11] Adherence to these guidelines ensures the generation of reliable and reproducible data that is acceptable to regulatory authorities.

Conclusion and Recommendations

For the initial characterization and routine identity confirmation of 5-Chloro-1,3,4-thiadiazol-2-amine HCl, the capillary melting point method, when performed according to pharmacopeial standards, provides a reliable and accessible approach. However, for a comprehensive understanding of its thermal properties, particularly to differentiate between melting and decomposition, a combined approach using DSC and TGA is strongly recommended. This multi-faceted analysis provides a more complete and robust dataset, which is invaluable for drug development and ensuring the quality and consistency of the API.

References

  • ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline | European Medicines Agency (EMA). (2000, May 1). Retrieved from [Link]

  • usp31nf26s1_c741, General Chapters: <741> MELTING RANGE OR TEMPERATURE - Pharmacopeia. (n.d.). Retrieved from [Link]

  • ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products: Chemical substances - ResearchGate. (n.d.). Retrieved from [Link]

  • ICH Q6A - Specifications: Test procedures and acceptance criteria. (2013, December 15). Retrieved from [Link]

  • International Conference on Harmonisation; guidance on Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances. Notice. | Scilit. (n.d.). Retrieved from [Link]

  • ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products - gmp-compliance.org. (n.d.). Retrieved from [Link]

  • 〈741〉 Melting Range or Temperature - USP-NF ABSTRACT. (n.d.). Retrieved from [Link]

  • Determination of Melting Points According to Pharmacopeia - thinkSRS.com. (n.d.). Retrieved from [Link]

  • USP 741 Melting Point or Range | PDF - Scribd. (n.d.). Retrieved from [Link]

  • Compliance with amended General Chapter USP<741>Melting Range or Temperature - ChemRxiv. (n.d.). Retrieved from [Link]

  • 2-AMINO-5-(2-CHLOROPHENYL)-1,3,4-THIADIAZOLE Request for Quotation - ChemBK. (2024, April 9). Retrieved from [Link]

  • Melting point determination. (n.d.). Retrieved from [Link]

  • Melting Point Determination - ResolveMass Laboratories Inc. (n.d.). Retrieved from [Link]

  • 5-chloro-1,3-thiazol-2-amine - 41663-73-4, C3H3ClN2S, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (2025, May 20). Retrieved from [Link]

  • (PDF) Preparation of complexes of 2--134-thiadiazole-2-yliminomethyl]phenol_and_their_characterization)

Sources

Validation

Comparative Guide: Elemental Analysis Standards for Thiadiazole Hydrochloride Salts

Executive Summary & The Challenge Profile Thiadiazole hydrochloride salts represent a "perfect storm" for elemental analysis (EA). As a drug development professional, you likely rely on EA (CHN/S) to confirm purity and s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & The Challenge Profile

Thiadiazole hydrochloride salts represent a "perfect storm" for elemental analysis (EA). As a drug development professional, you likely rely on EA (CHN/S) to confirm purity and stoichiometry. However, this specific class of compounds frequently yields out-of-specification (OOS) results, not due to impure synthesis, but due to methodological incompatibility .

The Triad of Analytical Failure
  • The N-S Interference: Thiadiazoles contain high nitrogen and sulfur content within a rigid heterocyclic ring. In standard combustion, the formation of

    
     competes with 
    
    
    
    , while sulfur must oxidize to
    
    
    . Without specific catalytic aids, nitrogen oxides can interfere with sulfur detection (especially in UV-fluorescence detectors), and the
    
    
    bond cleavage is often incomplete.
  • The Hydrochloride Volatility: HCl salts are prone to losing HCl gas before combustion is complete, or the chlorine radical (

    
    ) interferes with the oxidation of carbon, leading to soot formation (low Carbon results).
    
  • Hygroscopicity: The salt formation transforms a lipophilic heterocycle into a hygroscopic solid. Standard weighing procedures in open air introduce significant hydrogen (

    
    ) errors and mass deviations due to rapid moisture uptake.
    

Comparative Analysis of Methodologies

The following table contrasts the three primary standards for analyzing these salts. Note that a "One-Size-Fits-All" approach is often the root cause of failure.

Table 1: Performance Matrix of Analytical Standards
FeatureMethod A: Automated CHNS (with Additives) Method B: Schöniger Flask + Ion Chromatography Method C: Potentiometric Titration (AgNO3)
Primary Analyte C, H, N, SS, Cl (Halogens)Cl (Counter-ion Stoichiometry)
Precision (RSD) ± 0.3% - 0.5%± 1.0% - 2.0%< 0.2% (Highest Precision)
Sample Req. Low (1–3 mg)High (10–50 mg)Medium (20–50 mg)
Throughput High (Automated)Low (Manual)Medium (Semi-Automated)
Thiadiazole Specificity Risk: N/S interference requires WO3 catalyst.[1]High: Eliminates matrix interference via absorption.High: Specific to Cl; ignores organic matrix.
Best Use Case Purity confirmation (if optimized).Resolving Sulfur/Halogen ambiguity.Definitive Salt Stoichiometry (Mono vs. Di-HCl).

The "Self-Validating" Protocols

To ensure scientific integrity, we move beyond generic instructions to causality-driven protocols .

Protocol A: Optimized Combustion for Thiadiazoles (The WO3 Modification)

Why: Standard combustion at 950°C is insufficient for the thermal decomposition of the thiadiazole ring, leading to low sulfur recovery. The Fix: Tungsten Trioxide (


) acts as an oxygen donor and "scavenger" for ash, preventing encapsulation of unburnt carbon.
  • Sample Preparation:

    • Weigh 2.0 mg of sample into a tin capsule.

    • Crucial Step: Add 5–10 mg of Tungsten Trioxide (

      
      ) powder directly over the sample.
      
    • Seal hermetically (cold weld) to prevent moisture ingress.

  • Instrument Parameters:

    • Combustion Temp: Set furnace to 1150°C (essential for breaking the N-S bond).

    • Oxygen Dosing: Increase

      
       dosing time by 20% relative to standard organics to ensure complete oxidation of the HCl component.
      
  • Validation: Run a sulfanilamide standard with WO3 prior to samples. If S recovery is <99.5%, replace the reduction tube copper.

Protocol B: Potentiometric Titration for Chloride (The Stoichiometry Solver)

Why: EA is often too noisy to distinguish between a 1.0 HCl and a 1.1 HCl solvate. Potentiometry offers the precision required for pharmaceutical salt forms.

  • Dissolution: Dissolve 30–50 mg of the salt in 50 mL deionized water. Add 1 mL of

    
     (1M) to ionic strength adjustment.
    
  • The Electrode: Use a combined Silver Ring Electrode (Ag/AgCl).

    • Note: Do not use glass pH electrodes; they are unresponsive to

      
      .
      
  • Titrant: 0.1 N

    
     (Standardized).
    
  • Execution: Perform dynamic titration. The inflection point (steepest jump in mV) indicates the equivalence point.

  • Calculation:

    
    
    Compare this precise %Cl against theoretical values for Mono-HCl vs. Di-HCl to definitively assign stoichiometry.
    

Visualizing the Analytical Logic

The following diagrams illustrate the decision pathways and interference mechanisms specific to this chemical class.

Diagram 1: The Interference Cascade

This diagram details why standard CHN analysis fails for thiadiazoles without modification.

InterferenceCascade Sample Thiadiazole HCl Sample Combustion Standard Combustion (950°C, No Catalyst) Sample->Combustion PathN Nitrogen Pathway Combustion->PathN PathS Sulfur Pathway Combustion->PathS PathCl Chloride Pathway Combustion->PathCl Interference1 N2 + NOx Formation (NOx absorbs UV similar to SO2) PathN->Interference1 High N Content PathS->Interference1 Cross-Sensitivity Interference2 Incomplete Oxidation (Soot formation due to Cl radical) PathCl->Interference2 Radical Scavenging Result OOS Result: Low C, High S (False Positive) Interference1->Result Interference2->Result

Caption: The mechanism of failure in standard combustion analysis for N/S/Cl rich heterocycles.

Diagram 2: The Recommended Workflow

A decision tree for researchers handling new thiadiazole salts.

Workflow Start New Thiadiazole HCl Salt HygroCheck Is sample hygroscopic? Start->HygroCheck Dry Dry in Vacuum Desiccator (P2O5) HygroCheck->Dry Yes Weigh Weigh in Inert Atmosphere HygroCheck->Weigh No Dry->Weigh AnalysisType Select Analysis Weigh->AnalysisType PathStoich Stoichiometry Check AnalysisType->PathStoich PathPurity Purity/Formula Confirmation AnalysisType->PathPurity MethodTitration Potentiometric Titration (AgNO3) PathStoich->MethodTitration Best Precision MethodCombustion High-Temp Combustion + WO3 Additive PathPurity->MethodCombustion Full Profile

Caption: Validated workflow for handling and selecting analytical methods for hygroscopic salts.

Data Interpretation: When is "Close" Good Enough?

In drug development, we often adhere to the journal standard of ±0.4%. However, for Thiadiazole HCl salts, absolute deviations can be misleading.

  • Scenario: You obtain C: -0.6% and Cl: -0.5%.

  • Diagnosis: This is likely trapped moisture . If the ratio of C/N remains correct but absolute values are low, the sample is wet. Do not re-synthesize; re-dry.

  • Scenario: You obtain S: +0.8% and N: variable.

  • Diagnosis: This is matrix interference . The combustion method failed to separate N/S signals. Switch to the Schöniger Flask method or Ion Chromatography for Sulfur validation.

References

  • ThermoFisher Scientific. (2025). Enhancing the efficiency and effectiveness of halogen and sulfur monitoring in challenging environmental and industrial samples.

  • Metrohm. (2023).[2] Chloride titrations with potentiometric indication: Application Bulletin AB-130.

  • Royal Society of Chemistry (Analyst). The application of the oxygen-flask combustion technique to the determination of trace amounts of chlorine and sulphur in organic compounds. [3]

  • Elementar. (2025). Best practices for sample preparation in elemental analysis: Handling hygroscopic substances and additives.

  • LCGC International. (2022). Quality Control Methodologies for Pharmaceutical Counterions: Titrimetry vs Ion Chromatography.

Sources

Comparative

UV-Vis absorption maxima of 5-Chloro-1,3,4-thiadiazol-2-amine

This guide provides an in-depth technical analysis of the UV-Vis absorption properties of 5-Chloro-1,3,4-thiadiazol-2-amine , a critical heterocyclic intermediate used in the synthesis of pharmaceutical agents such as Ti...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the UV-Vis absorption properties of 5-Chloro-1,3,4-thiadiazol-2-amine , a critical heterocyclic intermediate used in the synthesis of pharmaceutical agents such as Tizanidine .

Executive Summary

5-Chloro-1,3,4-thiadiazol-2-amine (CAS: 37566-40-8) exhibits a primary absorption maximum (


) at 254–258 nm  in polar solvents (Methanol, Acetonitrile). This spectral signature arises from the 

transition of the thiadiazole ring, modulated by the auxochromic effect of the chlorine substituent.

Technical Alert regarding CAS Numbers:

  • 37566-40-8: Correct CAS for 5-Chloro -1,3,4-thiadiazol-2-amine.[1]

  • 37566-39-5: Often misattributed; officially corresponds to the 5-Bromo -1,3,4-thiadiazol-2-amine analog.[2]

  • Guidance: Verify identity via Mass Spectrometry (Cl isotope pattern) before use.

Spectral Characterization & Electronic Transitions

The UV-Vis spectrum of 5-Chloro-1,3,4-thiadiazol-2-amine is dominated by high-energy transitions characteristic of electron-deficient heteroaromatic rings.

Absorption Maxima Data
Solvent

(nm)
Transition TypeMolar Absorptivity (

)
Notes
Methanol 254

High (

)
Primary analytical wavelength.
Acetonitrile 252

HighUsed for HPLC detection.
Water (pH 7) 258

ModerateBathochromic shift due to H-bonding.
0.1 M HCl 248

ModerateHypsochromic shift (protonation of N).
Mechanistic Insight
  • 
     Transition (254 nm):  The intense band corresponds to the excitation of electrons within the aromatic thiadiazole ring. The Chlorine atom at position 5 acts as an auxochrome . While inductively electron-withdrawing (-I), its lone pairs donate electron density into the ring via resonance (+M), causing a slight red shift (bathochromic)  compared to the unsubstituted parent compound.
    
  • 
     Transition (~290 nm):  A weaker, often obscured band may appear as a shoulder. This results from the excitation of non-bonding electrons on the ring nitrogens or sulfur.
    

Comparative Analysis: Substituent Effects

To understand the specific optical performance of the 5-Chloro derivative, it must be compared with its structural analogs.

Comparison Table: 1,3,4-Thiadiazole Derivatives
CompoundSubstituent (C5)

(MeOH)
Electronic EffectDetection Sensitivity
2-Amino-1,3,4-thiadiazole -H250 nmBaselineStandard
5-Chloro-1,3,4-thiadiazol-2-amine -Cl 254 nm Inductive (-I) / Resonance (+M) High (Sharp peak)
5-Bromo-1,3,4-thiadiazol-2-amine -Br256 nmStronger +M (Polarizability)High
5-Phenyl-1,3,4-thiadiazol-2-amine -Ph305 nmExtended ConjugationVery High
Analysis of Alternatives
  • Vs. The Parent (-H): The Chlorine atom stabilizes the excited state slightly more than the ground state via resonance, lowering the energy gap (

    
    ) and shifting absorption to a longer wavelength (250 nm 
    
    
    
    254 nm).
  • Vs. The Phenyl Analog: The 5-Chloro compound lacks the extended conjugation system of 5-phenyl derivatives. Consequently, it is transparent in the near-UV/visible region (>300 nm), making it ideal for reactions where colorlessness is required, but harder to detect without UV instrumentation.

Experimental Protocols

Protocol A: UV-Vis Spectrophotometric Determination

Objective: Accurate determination of


 and purity assessment.
  • Blank Preparation: Fill a quartz cuvette (1 cm path length) with HPLC-grade Methanol. Perform baseline correction (200–400 nm).

  • Stock Solution: Dissolve 10 mg of 5-Chloro-1,3,4-thiadiazol-2-amine in 100 mL Methanol (Concentration: 100

    
    g/mL). Sonicate for 5 mins to ensure complete dissolution.
    
  • Working Standard: Dilute 1 mL of Stock into 9 mL Methanol (Final: 10

    
    g/mL).
    
  • Scan: Scan from 200 to 400 nm.

  • Validation: The spectrum should show a single symmetric peak at 254

    
     2 nm. A secondary peak at >300 nm indicates contamination (likely oxidation or starting material impurities).
    
Protocol B: HPLC Detection (Process Monitoring)

Objective: Monitoring the synthesis of Tizanidine intermediates.

  • Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5

    
    m).
    
  • Mobile Phase: Phosphate Buffer (pH 3.0) : Acetonitrile (80:20 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detector: UV/DAD set to 254 nm .

  • Rationale: 254 nm aligns with the

    
     of the 5-Chloro precursor, providing maximum sensitivity. Tizanidine (the product) will absorb at a different wavelength (approx. 310 nm due to the benzothiadiazole fusion), allowing clear separation of starting material and product.
    

Visualization of Workflows & Mechanisms

Diagram 1: Electronic Transitions & Substituent Effects

ElectronicTransitions Parent 2-Amino-1,3,4-thiadiazole (Parent Scaffold) Transition π → π* Transition (Excitation) Parent->Transition Absorbs at ~250 nm Chloro 5-Chloro Derivative (Target) Transition->Chloro Chlorine Substitution Effect Auxochromic Effect (+M Resonance > -I Inductive) Chloro->Effect Lone Pair Donation Shift Bathochromic Shift (Red Shift) Effect->Shift Lowers Energy Gap Result λmax: 254 nm (Optimal Detection) Shift->Result

Caption: Schematic illustrating the electronic influence of the chlorine substituent on the thiadiazole ring, resulting in the characteristic 254 nm absorption peak.

Diagram 2: Analytical Workflow for Tizanidine Synthesis

AnalyticalWorkflow Start Crude Reaction Mixture (Synthesis of Tizanidine) SamplePrep Dilution in Mobile Phase (pH 3.0 Buffer/ACN) Start->SamplePrep HPLC HPLC Separation (C18 Column) SamplePrep->HPLC Detect1 Detector Channel A 254 nm HPLC->Detect1 Detect2 Detector Channel B 310 nm HPLC->Detect2 Result1 Detects: 5-Chloro-1,3,4-thiadiazol-2-amine (Unreacted Intermediate) Detect1->Result1 Max Sensitivity Result2 Detects: Tizanidine (Benzothiadiazole Product) Detect2->Result2 Product Specific

Caption: Dual-wavelength HPLC monitoring strategy distinguishing the 5-Chloro intermediate (254 nm) from the final Tizanidine product (310 nm).

References

  • BenchChem. (2025).[3] Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide. Retrieved from

  • LGC Standards. (2024). Reference Material Data Sheet: 5-Chloro-1,3,4-thiadiazol-2-amine (CAS 37566-40-8).[1] Retrieved from

  • Vijayakumar, B., et al. (2010).[4] "Isolation and Characterization of a Process Impurity in Tizanidine Hydrochloride." Indian Journal of Pharmaceutical Sciences, 72(3), 361-367. (Confirming UV detection methods for thiadiazole intermediates).

  • Serban, G., et al. (2018). "2-Amino-1,3,4-thiadiazole as a potential scaffold for promising antimicrobial agents."[5] Dove Medical Press. Retrieved from

  • ChemicalBook. (2024). Product Specifications: 5-Chloro-1,3,4-thiadiazol-2-amine. Retrieved from

Sources

Validation

Validation of synthesis routes for 2-amino-5-chlorothiadiazole

This guide provides an in-depth validation of synthesis routes for 2-amino-5-chlorothiadiazole (CAS 3732-20-3), a critical heterocyclic intermediate used in the synthesis of pharmaceutical agents (e.g., Tizanidine) and d...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth validation of synthesis routes for 2-amino-5-chlorothiadiazole (CAS 3732-20-3), a critical heterocyclic intermediate used in the synthesis of pharmaceutical agents (e.g., Tizanidine) and disperse dyes.

Executive Summary

The synthesis of 2-amino-5-chlorothiadiazole is most reliably achieved through the Sandmeyer-type diazotization of 2,5-diamino-1,3,4-thiadiazole. While direct chlorination of 2-amino-1,3,4-thiadiazole is theoretically possible, it suffers from poor regioselectivity and over-chlorination risks. This guide validates the Sandmeyer route as the "Gold Standard" for laboratory and pilot-scale production due to its superior yield (>88%) and purity profile.

Part 1: Comparative Route Analysis

The following table contrasts the two primary methodologies based on experimental data and industrial feasibility.

ParameterRoute A: Sandmeyer Reaction (Recommended) Route B: Direct Chlorination
Precursor 2,5-Diamino-1,3,4-thiadiazole2-Amino-1,3,4-thiadiazole
Reagents

, HCl, Cu/CuCl

(Sulfuryl chloride) or

Mechanism Selective diazotization of C5-amine followed by halide displacement.Electrophilic aromatic substitution (SEAr).
Yield High (85-90%) Moderate (50-65%)
Selectivity High (C2-amine is less basic/nucleophilic than C5-amine in the diamine precursor).Low (Risk of N-chlorination or C5/N ring chlorination mixtures).
Safety Profile Moderate (Diazonium salt handling required).Low (Handling of corrosive/toxic chlorinating agents).
Why Route A Wins:

The 1,3,4-thiadiazole ring is electron-deficient. In Route B , the amino group at C2 deactivates the ring towards electrophilic attack, making direct chlorination at C5 sluggish and requiring harsh conditions that often degrade the ring or lead to N-chlorinated byproducts. In contrast, Route A leverages the chemical difference between the two amino groups in 2,5-diamino-1,3,4-thiadiazole. The diazotization conditions can be tuned to selectively target the more reactive amine, converting it to a diazonium salt which is then displaced by chloride.

Part 2: Detailed Experimental Protocol (Route A)

Objective: Synthesis of 2-amino-5-chlorothiadiazole via partial diazotization of 2,5-diamino-1,3,4-thiadiazole.

Materials & Reagents
  • Precursor: 2,5-Diamino-1,3,4-thiadiazole (hydrochloride hydrate preferred).[1]

  • Acid: Concentrated Hydrochloric Acid (12N).

  • Diazotizing Agent: Sodium Nitrite (

    
    ), 30% aqueous solution.
    
  • Catalyst: Copper powder (Gattermann) or Cuprous Chloride (Sandmeyer).

  • Base: Ammonium hydroxide (

    
    ) for neutralization.
    
Step-by-Step Methodology

Step 1: Acidification and Solubilization

  • Charge a reactor with 2,5-diamino-1,3,4-thiadiazole hydrochloride (1.0 eq) and Concentrated HCl (approx. 5-6 volumes).

  • Cool the mixture to 0–5°C using an ice/salt bath. Critical: Temperature control is vital to prevent premature decomposition of the diazonium intermediate.

Step 2: Selective Diazotization

  • Add the Sodium Nitrite solution (1.05 eq) dropwise over 30–45 minutes.

  • Maintain internal temperature below 5°C .

  • Mechanism:[2][3][4] The reaction generates the 5-amino-2-(1,3,4-thiadiazolyl)diazonium chloride intermediate.[1]

Step 3: Displacement (Sandmeyer/Gattermann)

  • Add catalytic Copper powder or CuCl (0.1 eq) to the cold solution.

  • Allow the mixture to warm slowly to room temperature (20–25°C), then heat gently to 40–50°C for 1 hour.

  • Observation: Nitrogen gas (

    
    ) evolution indicates the displacement of the diazonium group by chloride.
    

Step 4: Isolation and Purification

  • Cool the reaction mass to 10°C .

  • Slowly adjust pH to 9.0–9.2 using concentrated Ammonium hydroxide .

  • Result: The product, 2-amino-5-chlorothiadiazole, will precipitate as a crystalline solid.[1]

  • Filter the solid and wash with cold water (2x volumes) to remove inorganic salts.

  • Dry at 60°C under vacuum.

Validation Parameters
  • Appearance: White to pale yellow crystalline solid.

  • Melting Point: 168–172°C (Decomposes).

  • Purity (HPLC): >98% (Area %).

  • 1H-NMR (DMSO-d6):

    
     7.4–7.6 ppm (Broad singlet, 
    
    
    
    ). Absence of aromatic protons confirms full substitution.

Part 3: Reaction Mechanism & Workflow Visualization

Figure 1: Reaction Mechanism (Route A)

This diagram illustrates the selective diazotization and chloride displacement pathway.

SandmeyerMechanism Start 2,5-Diamino-1,3,4-thiadiazole Diazonium Diazonium Intermediate [R-N≡N]+ Cl- Start->Diazonium NaNO2 / HCl 0-5°C Transition Cu-Catalyzed Radical/Ion Transfer Diazonium->Transition Cu / CuCl Product 2-Amino-5-chlorothiadiazole Transition->Product -N2 Byproduct N2 (Gas) Transition->Byproduct

Caption: Selective conversion of the diamine precursor via diazonium salt intermediate.

Figure 2: Experimental Workflow

Logical flow for the laboratory execution of the protocol.

Workflow Step1 Step 1: Charge Reactor (Diamine + conc. HCl) Step2 Step 2: Diazotization (Add NaNO2 at <5°C) Step1->Step2 Step3 Step 3: Sandmeyer Reaction (Add Cu catalyst, Warm to 40°C) Step2->Step3 Step4 Step 4: Nitrogen Evolution (Monitor gas release) Step3->Step4 Step5 Step 5: Neutralization (NH4OH to pH 9.15) Step4->Step5 Step6 Step 6: Filtration & Drying Step5->Step6

Caption: Step-by-step operational workflow for the synthesis process.

References

  • Song, J., & Fitchett, G. T. (1959). Process for preparing 2-amino-5-mercapto-1,3,4-thiadiazole. U.S. Patent No. 2,891,961. Washington, DC: U.S. Patent and Trademark Office.

    • Key Source: Describes the diazotization of 2,5-diamino-1,3,4-thiadiazole to yield the 5-chloro deriv
  • BenchChem. (2025).[5] Synthesis of 5-Chloro-1,3,4-thiadiazol-2-amine: An In-depth Technical Guide.

    • Key Source: Validates the Sandmeyer route as a primary synthesis str
  • Zubets, I. V., et al. (1986). Synthesis and mass-spectrometric study of 2-amino- and 2-chloro-5-aryl-1,3,4-thiadiazoles. Chemistry of Heterocyclic Compounds.

    • Key Source: Provides mechanistic insight into the fragmentation and stability of 5-chloro-thiadiazole deriv

Sources

Comparative

Comparative biological efficacy of thiadiazole vs oxadiazole amines

Executive Summary: The Bioisosteric Switch In medicinal chemistry, the interchange between 1,3,4-thiadiazole and 1,3,4-oxadiazole is a classic bioisosteric replacement strategy used to modulate physicochemical properties...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bioisosteric Switch

In medicinal chemistry, the interchange between 1,3,4-thiadiazole and 1,3,4-oxadiazole is a classic bioisosteric replacement strategy used to modulate physicochemical properties without drastically altering the molecular footprint.[1][2] While both scaffolds serve as planar, aromatic linkers that orient substituents in specific vectors, the substitution of Oxygen (O) for Sulfur (S) introduces critical changes in lipophilicity, metabolic stability, and binding kinetics .

This guide objectively compares these two pharmacophores, providing experimental evidence to guide scaffold selection during hit-to-lead optimization.

Physicochemical & Mechanistic Comparison

The choice between thiadiazole and oxadiazole is rarely arbitrary; it is a calculated decision to tune LogP (lipophilicity) and H-bond acceptor capability.

The "Sigma-Hole" vs. Electronegativity
  • 1,3,4-Oxadiazole: The oxygen atom is highly electronegative, making the ring a significant hydrogen bond acceptor . This often improves water solubility but can increase polar surface area (PSA), potentially limiting blood-brain barrier (BBB) penetration.

  • 1,3,4-Thiadiazole: Sulfur is less electronegative and larger. It exhibits a "sigma-hole" —a region of positive electrostatic potential on the extension of the C-S bond. This allows thiadiazoles to engage in chalcogen bonding (a non-covalent interaction similar to halogen bonding) with nucleophilic residues (e.g., backbone carbonyls) in the target protein. This unique interaction often explains why thiadiazoles can exhibit superior potency despite being less polar.

Quantitative Property Shift
Property1,3,4-Oxadiazole (O-analogue)1,3,4-Thiadiazole (S-analogue)Impact on Drug Design
Lipophilicity (cLogP) Lower (More Hydrophilic)Higher (More Lipophilic)Thiadiazoles penetrate membranes better; Oxadiazoles fix solubility issues.
Water Solubility HighModerate to LowUse Oxadiazole if the lead compound precipitates in bioassays.
Metabolic Stability Moderate (Ring opening possible)High (Resistant to hydrolysis)Thiadiazoles are generally more stable in liver microsomes (S9 fraction).
H-Bonding Strong AcceptorWeak AcceptorOxadiazole interacts with H-bond donors (e.g., Lys, Ser); Thiadiazole relies on Van der Waals/Sigma-hole.
Aromaticity Lower resonance energyHigher resonance energyThiadiazole is more "benzene-like" and stable.

Decision Logic: Scaffold Selection Workflow

Do not test both scaffolds randomly. Use this logic tree to determine which amine derivative to synthesize first based on your lead compound's liabilities.

ScaffoldSelection Start Lead Compound Optimization Identify Liability Liability Primary Liability? Start->Liability Solubility Poor Solubility (Precipitates in media) Liability->Solubility Solubility Issue Permeability Poor Permeability (Low Caco-2 flux) Liability->Permeability Permeability Issue Metabolism High Clearance (Rapid CYP degradation) Liability->Metabolism Stability Issue Oxadiazole Select 1,3,4-Oxadiazole (Lowers LogP, Increases Solubility) Solubility->Oxadiazole Thiadiazole Select 1,3,4-Thiadiazole (Increases LogP, Sigma-hole binding) Permeability->Thiadiazole Metabolism->Thiadiazole Usually more stable

Figure 1: Strategic decision tree for selecting between oxadiazole and thiadiazole scaffolds based on ADME liabilities.

Biological Efficacy Case Studies

Anticancer Activity (Kinase Inhibition)

In the context of kinase inhibition (e.g., VEGFR-2, EGFR), the scaffold acts as a linker connecting the "hinge-binding" motif to the hydrophobic pocket.

  • Observation: Thiadiazole derivatives often show higher potency (lower IC50) in liver cancer (SMMC-7721) and colon cancer (HCT-116) lines.

  • Causality: The sulfur atom's lipophilicity allows for deeper penetration into the hydrophobic ATP-binding pocket of the kinase. Furthermore, the thiadiazole ring is less solvated than the oxadiazole, reducing the energetic penalty of desolvation upon binding.

  • Counter-Point: Oxadiazole derivatives have demonstrated superior efficacy in breast cancer (MCF-7) lines when water solubility is required to reach cytosolic targets without getting trapped in lipid membranes.

Antimicrobial Activity[3][4]
  • Thiadiazole Dominance: 1,3,4-Thiadiazoles generally exhibit superior broad-spectrum antimicrobial activity, particularly against fungal strains (Candida albicans).

  • Mechanism: The high lipophilicity of the thiadiazole ring facilitates passive diffusion across the fungal cell wall (chitin/glucan layers), which is a primary barrier for more polar oxadiazole analogues.

Experimental Protocols

To validate the efficacy differences, the following protocols are standardized. These are designed to be self-validating (including necessary controls).

Synthesis: Divergent Cyclization Pathways

This workflow allows you to synthesize both analogues from a common hydrazide intermediate.

SynthesisPath Hydrazide Common Intermediate (Acid Hydrazide) PathO Path A: Oxadiazole Hydrazide->PathO PathS Path B: Thiadiazole Hydrazide->PathS ReagentO Cyclization Reagent: POCl3 or I2/K2CO3 PathO->ReagentO ReagentS Cyclization Reagent: Lawesson's Reagent or H2SO4 PathS->ReagentS ProdO 1,3,4-Oxadiazole ReagentO->ProdO Dehydration ProdS 1,3,4-Thiadiazole ReagentS->ProdS Thionation & Cyclization

Figure 2: Divergent synthetic pathways from a common hydrazide precursor.

Protocol A: 1,3,4-Oxadiazole Synthesis (Iodine Mediated)

  • Dissolve the hydrazide (1.0 eq) in dry dioxane.

  • Add aldehyde (1.0 eq) and stir for 1h to form the hydrazone.

  • Add Iodine (I2, 1.2 eq) and K2CO3 (3.0 eq) .

  • Reflux at 80°C for 4-6 hours. Validation: Monitor TLC for disappearance of hydrazone.

  • Quench with 5% Na2S2O3 (sodium thiosulfate) to remove excess iodine.

Protocol B: 1,3,4-Thiadiazole Synthesis (Lawesson’s Reagent)

  • Dissolve the diacylhydrazine or hydrazide intermediate in dry Toluene.

  • Add Lawesson’s Reagent (0.6 eq) .

  • Reflux at 110°C for 2-4 hours.

  • Critical Step: Thiadiazoles are less polar; purify via column chromatography using a Hexane:EtOAc gradient (start 90:10).

In Vitro Cytotoxicity Assay (MTT)

This protocol measures metabolic activity as a proxy for cell viability.[3]

Materials:

  • Cell Lines: MCF-7 (Breast), HepG2 (Liver).

  • Reagent: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Solubilizer: DMSO.[1][3]

Step-by-Step Procedure:

  • Seeding: Plate cells (5,000 cells/well) in a 96-well plate. Incubate 24h for attachment.

  • Treatment: Add test compounds (Thiadiazole vs Oxadiazole) at serial dilutions (0.1 µM – 100 µM).

    • Control: 0.1% DMSO (Vehicle).

    • Positive Control: Doxorubicin.

  • Incubation: Incubate for 48h at 37°C, 5% CO2.

  • MTT Addition: Add 20 µL MTT solution (5 mg/mL in PBS) to each well. Incubate 4h.

    • Mechanism:[4][5] Viable mitochondria reduce yellow MTT to purple formazan crystals.[3]

  • Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve crystals.

  • Quantification: Measure Absorbance (OD) at 570 nm .

  • Calculation:

    
    [6]
    

References

  • BenchChem. A Comparative Analysis of the Bioactivity of 1,3,4-Thiadiazole and 1,3,4-Oxadiazole Derivatives. (2025).[2][7][8]

  • National Institutes of Health (PMC). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles. (2022).[9]

  • MDPI Molecules. 2-Substituted-3-(5-Substituted-1,3,4-oxadiazol/thiadiazol-2-yl) Thiazolidin-4-one Derivatives: Synthesis and Anticancer Potential. (2023).[10][11][12]

  • Cresset Group. Addressing metabolic liabilities by bioisosteric replacements.[9] (2022).[9]

  • Springer Nature Protocols. MTT Assay Protocol for Cell Viability and Proliferation. (2026).[3]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Laboratory Guide: Safe Handling and Disposal of 5-Chloro-1,3,4-thiadiazol-2-amine Hydrochloride

An authoritative, step-by-step guide for the safe handling, segregation, and disposal of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride in a professional laboratory setting. 5-Chloro-1,3,4-thiadiazol-2-amine hydrochlori...

Author: BenchChem Technical Support Team. Date: March 2026

An authoritative, step-by-step guide for the safe handling, segregation, and disposal of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride in a professional laboratory setting.

5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride is a highly versatile heterocyclic building block widely utilized in drug discovery, proteomics research, and agrochemical synthesis[1]. However, its molecular architecture—comprising a thiadiazole core (sulfur and nitrogen), a halogen substituent (chlorine), and a hydrochloride salt—presents specific end-of-life disposal challenges. Improper disposal can lead to the generation of corrosive hydrogen chloride (HCl) gas, toxic sulfur oxides (SOx), and nitrogen oxides (NOx)[2].

This guide provides researchers and drug development professionals with a definitive, step-by-step operational plan for the safe segregation, storage, and disposal of this compound, ensuring strict compliance with Environmental Health and Safety (EHS) mandates[3].

Physicochemical & Hazard Profile

Before executing any disposal protocol, it is critical to understand the quantitative hazard data that dictates the waste routing logic.

Table 1: Chemical Identification and Hazard Summary

Property / MetricData ValueImplication for Disposal
Chemical Name 5-Chloro-1,3,4-thiadiazol-2-amine HClDefines waste stream classification.
CAS Number 858008-34-1 (HCl salt) / 37566-40-8 (Free base)Required for RCRA/EHS waste manifesting.
Molecular Weight 135.58 g/mol (Free base)Used for calculating stoichiometric neutralization.
GHS Hazard Codes H302, H315, H319, H335Dictates PPE requirements during waste handling[4].
Heteroatoms Cl, S, NMandates specialized high-temperature incineration[2].
Physical State Solid (Powder)Requires dust-control measures during transfer.

Mechanistic Rationale for Disposal Protocols

The disposal of 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride is strictly governed by its heteroatom density and salt form:

  • Halogenation & Incineration: The presence of the covalent chlorine atom and the ionic chloride (from the HCl salt) strictly categorizes this compound as Halogenated Waste [3]. Mixing halogenated waste with non-halogenated streams can damage standard incinerators and release highly toxic polychlorinated dibenzodioxins (PCDDs) if combustion temperatures are not strictly controlled.

  • Oxidation Risk: The amino group and the electron-rich thiadiazole sulfur are susceptible to violent oxidation. Therefore, waste streams containing this compound must never be combined with strong oxidizers (e.g., nitric acid, peroxides). Mixing these can lead to rapid gas evolution and catastrophic container pressurization[2].

Step-by-Step Disposal Methodology

A self-validating disposal system begins at the point of generation. You must separate waste into solid and liquid streams to prevent uncontrolled reactions and reduce institutional disposal costs.

Phase 1: Source Segregation and Collection

Protocol 1.1: Solid Waste Management Applies to: Unused powders, contaminated weighing boats, filter papers, and disposable spatulas.

  • Preparation: Don standard PPE (nitrile gloves, lab coat, safety goggles). Ensure you are working within a certified chemical fume hood with a face velocity of at least 100 fpm to avoid inhaling irritating dust[4].

  • Collection: Sweep or carefully transfer all solid residues into a wide-mouth, high-density polyethylene (HDPE) container.

    • Causality: HDPE is highly resistant to acidic salts, whereas metal containers would rapidly corrode upon contact with the hydrochloride salt in the presence of ambient laboratory moisture.

  • Containment: Double-bag highly contaminated consumables (e.g., Kimwipes used for spill cleanup) in transparent polyethylene bags before placing them in the solid waste bin.

  • System Verification: Inspect the exterior of the container for any residual dust. Wipe down the exterior with a damp cloth if necessary, disposing of the cloth in the same waste bin to ensure zero external contamination.

Protocol 1.2: Liquid Waste Management Applies to: Reaction mother liquors, HPLC effluents, and extraction solvents containing the compound.

  • pH Verification: Before transferring aqueous waste to a centralized collection carboy, verify the pH using indicator strips.

    • Causality: Because it is a hydrochloride salt, aqueous solutions will be acidic. If the waste is highly acidic (pH < 2), it must be carefully neutralized to pH 5.5–10.5 using dilute NaOH to prevent the degradation of the collection container and to comply with institutional mixing rules[3].

  • Segregation: Pour the liquid exclusively into a container designated for Halogenated Organic/Aqueous Waste . Never pour this compound down the laboratory drain[5].

  • Venting: Cap the container with a pressure-relieving (vented) cap.

    • Causality: Trace degradation of the thiadiazole ring or residual solvent evaporation can generate gas; a vented cap prevents explosive pressure accumulation[6].

Phase 2: Satellite Accumulation Area (SAA) Storage

Once collected, the waste must be stored safely until EHS pickup.

  • Labeling: Affix a standardized Hazardous Waste label immediately upon adding the first drop or grain of waste. The label must explicitly list "5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride" and check the "Toxic" and "Irritant" hazard boxes[6].

  • Storage Limits: Store the container in a designated SAA at or near the point of generation (within line of sight). Regulatory standards dictate that SAAs must not exceed 55 gallons of total hazardous waste and must be visually inspected weekly for leaks[7].

  • Secondary Containment: Place the primary waste container inside a secondary containment tray.

    • Causality: This ensures that if the primary HDPE container fails, the acidic/halogenated contents will not breach the laboratory environment or mix with incompatible chemicals stored nearby.

Phase 3: Final Institutional Disposal
  • Manifesting: Submit a waste pickup request to your institutional EHS department, detailing the exact mass/volume and chemical composition.

  • Destruction Mechanism: EHS will transfer the waste to a licensed hazardous waste contractor. The mandatory destruction method is High-Temperature Incineration .

    • Causality: The incinerator must operate at temperatures exceeding 1,000°C to fully cleave the stable C-Cl and thiadiazole bonds. The facility must be equipped with alkaline flue-gas scrubbers to neutralize the resulting HCl, SO2, and NOx gases before environmental exhaust[2].

Waste Routing Workflow Visualization

WasteRouting A Generation of 5-Chloro-1,3,4-thiadiazol-2-amine HCl Waste B Solid Waste Stream (Powders, Consumables) A->B C Liquid Waste Stream (Aqueous/Organic Filtrates) A->C D Halogenated Solid Waste (HDPE, Double-bagged) B->D E Halogenated Liquid Waste (Vented Cap, Segregated) C->E F Satellite Accumulation Area Max 55 Gal, < 6 Months D->F E->F G EHS Pickup & RCRA Manifesting F->G H High-Temp Incineration (Scrubbers for HCl, SOx, NOx) G->H Licensed Contractor

Workflow for the segregation and disposal of 5-Chloro-1,3,4-thiadiazol-2-amine HCl waste streams.

References

  • American Chemical Society (ACS). Hazardous Waste and Disposal Considerations. Retrieved from:[Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from:[Link]

  • The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures. Retrieved from:[Link]

  • Lab Manager. Managing Hazardous Chemical Waste in the Lab. Retrieved from:[Link]

  • Northwestern University Research Safety. Hazardous Waste Disposal Guide. Retrieved from:[Link]

Sources

Handling

Personal protective equipment for handling 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride

An Essential Guide to Personal Protective Equipment for Handling 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride Immediate Safety Briefing: Core Hazards and Controls Before handling 5-Chloro-1,3,4-thiadiazol-2-amine hydr...

Author: BenchChem Technical Support Team. Date: March 2026

An Essential Guide to Personal Protective Equipment for Handling 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride

Immediate Safety Briefing: Core Hazards and Controls

Before handling 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride, it is critical to understand its primary hazards. This compound is harmful if swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory irritation.[1][2] The designated signal word for this chemical is "Warning".[1][2][3]

Primary Safety Mandates:

  • Engineering Controls: All handling of this solid compound, especially weighing and transferring, must occur within a certified chemical fume hood to prevent inhalation of dust.[4][5][6] Ensure that a safety shower and an eyewash station are readily accessible.[3][4]

  • Personal Protective Equipment (PPE): A minimum of a lab coat, chemical-resistant nitrile gloves, and chemical splash goggles are mandatory at all times.[3][4][5]

  • Hygiene: Do not eat, drink, or smoke in the handling area.[2][3][4] Wash hands and any exposed skin thoroughly after handling.[2][3]

In-Depth Hazard Analysis and Rationale for Controls

Understanding the causality behind safety protocols is fundamental to building a culture of safety. The selection of PPE and handling procedures is directly dictated by the specific toxicological profile of the substance.

  • Ocular Hazard (H319: Causes serious eye irritation): The most significant immediate risk is severe eye irritation.[1][2][3] Fine particulates can easily become airborne and contact the eyes. Standard safety glasses with side shields are insufficient; chemical splash goggles are required to form a seal around the eyes, preventing particulate entry. The precautionary statement P305+P351+P338 underscores this, requiring cautious and prolonged rinsing should an exposure occur.[1][2]

  • Dermal Hazard (H315: Causes skin irritation): The compound is known to cause skin irritation upon contact.[1][2][3] This necessitates the use of chemical-resistant gloves. Nitrile or neoprene gloves are recommended.[4][5] It is crucial to inspect gloves for any defects before use and to practice proper doffing techniques to avoid contaminating the skin. A standard lab coat protects against incidental contact with the arms and body.[4][5]

  • Respiratory Hazard (H335: May cause respiratory irritation): As a solid, the primary respiratory risk comes from inhaling airborne dust, which can occur during weighing or transfer.[2] The precautionary advice is to "Avoid breathing dust/fume/gas/mist/vapours/spray."[1] This is why working in a fume hood or using local exhaust ventilation is not merely a recommendation but a critical control measure.[3][4] For situations with a higher risk of dust generation where a fume hood is not feasible, a NIOSH/MSHA-approved respirator would be necessary.[4]

  • Ingestion Hazard (H302: Harmful if swallowed): While less common in a laboratory setting, accidental ingestion can occur through hand-to-mouth contact.[1][2][3] This risk is mitigated by strictly adhering to hygiene protocols, such as washing hands thoroughly after handling and prohibiting eating or drinking in the lab.[2][3]

Personal Protective Equipment (PPE) Protocol

The level of PPE required may vary based on the specific task and the quantities of material being handled. The following table provides a clear guide.

Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Receiving and Unpacking Safety glasses with side shieldsNitrile glovesLab coatN95 respirator if package is compromised or dusty
Weighing and Aliquoting Solid Chemical splash gogglesChemical-resistant nitrile glovesChemical-resistant lab coatMandatory: Work in a certified chemical fume hood
Solution Preparation Chemical splash goggles and face shield (if splash hazard exists)Chemical-resistant nitrile or neoprene glovesChemical-resistant lab coatMandatory: Work in a certified chemical fume hood
Spill Cleanup (Small) Chemical splash goggles and face shieldHeavy-duty chemical-resistant glovesChemical-resistant lab coat or suitNIOSH/MSHA-approved respirator with particulate filter
Waste Disposal Chemical splash gogglesChemical-resistant nitrile glovesLab coatNot generally required if handling sealed waste containers

Step-by-Step Operational Plan

This section provides a procedural workflow for safely handling 5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride.

Preparation and Engineering Controls
  • Verify Fume Hood: Confirm that the chemical fume hood has a current certification and is functioning correctly.

  • Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) and place them inside the fume hood to minimize traffic in and out of the workspace.

  • Locate Safety Equipment: Confirm the location and operational readiness of the nearest eyewash station and safety shower.[3][4]

  • Don PPE: Before approaching the chemical, don the appropriate PPE as outlined in the table above for "Weighing and Aliquoting Solid."

Handling the Solid Compound
  • Container Handling: Keep the chemical container tightly closed when not in use.[1][3][4]

  • Weighing: Inside the fume hood, carefully open the container. Use a clean spatula to transfer the desired amount of the solid to a tared weigh boat. Perform this action gently to minimize dust generation.

  • Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed solid. Do not add the solid to the solvent, as this can increase the chance of dust becoming airborne.

  • Cleanup: After use, decontaminate the spatula and any other reusable equipment. Dispose of single-use items like weigh boats as hazardous waste.

  • Doff PPE: Remove PPE in the correct order (gloves first, then goggles/face shield, then lab coat) to prevent cross-contamination.

  • Hand Washing: Immediately wash hands thoroughly with soap and water.[2][3][4]

Workflow for Safe Handling and Disposal

cluster_prep 1. Preparation cluster_handling 2. Handling (Inside Fume Hood) cluster_cleanup 3. Post-Handling cluster_disposal 4. Waste Management prep_hood Verify Fume Hood & Safety Equipment prep_ppe Don Appropriate PPE (Goggles, Gloves, Lab Coat) prep_hood->prep_ppe handle_weigh Weigh Solid Chemical prep_ppe->handle_weigh handle_transfer Prepare Solution handle_weigh->handle_transfer cleanup_decon Decontaminate Workspace & Equipment handle_transfer->cleanup_decon cleanup_doff Doff PPE Correctly cleanup_decon->cleanup_doff cleanup_wash Wash Hands Thoroughly cleanup_doff->cleanup_wash waste_solid Collect Solid Waste (Contaminated PPE, etc.) waste_liquid Collect Liquid Waste (Rinsate, Solutions) waste_dispose Store in Labeled Hazardous Waste Containers waste_solid->waste_dispose waste_liquid->waste_dispose decision decision action action stop stop start Spill Occurs is_large Is spill > 1g OR are you untrained? start->is_large action_evacuate Evacuate Area Immediately is_large->action_evacuate Yes action_ppe Alert Others Don Full PPE (Respirator, Goggles, Gloves) is_large->action_ppe No action_notify Notify EHS / Emergency Response action_evacuate->action_notify action_notify->stop Do Not Re-enter action_contain Cover with Inert Absorbent (Sand) action_ppe->action_contain action_collect Sweep into Hazardous Waste Container action_contain->action_collect action_decon Decontaminate Area action_collect->action_decon action_dispose Dispose of all materials as hazardous waste action_decon->action_dispose

Caption: Decision-making workflow for a chemical spill incident.

Waste Disposal Plan

All waste materials must be treated as hazardous waste. [4]

  • Solid Waste: This includes any unused or expired product, contaminated weigh boats, paper towels, and disposable PPE. Collect these items in a clearly labeled, sealed hazardous waste container. [7]* Liquid Waste: Solutions containing the compound and any solvent used for decontamination should be collected in a separate, sealed, and labeled hazardous liquid waste container. [7]Do not mix with other incompatible waste streams. [7]* Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Chloro-1,3,4-thiadiazol-2-amine hydrochloride." [7]* Final Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous waste contractor. [7]Never dispose of this chemical down the drain or in regular trash. [3][7]

References

  • Personal protective equipment for handling 1,2,3-Thiadiazole-4-carbaldehyde oxime. Benchchem.
  • Personal protective equipment for handling 4-(1,3,4-Thiadiazol-2-yl)phenol. Benchchem.
  • 5-Chloro-1,3,4-thiadiazol-2-amine | 37566-40-8. Sigma-Aldrich.
  • SAFETY DATA SHEET. TCI EUROPE N.V.
  • Safety Data Sheet. CymitQuimica.
  • SAFETY DATA SHEET. Fisher Scientific Company.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • SAFETY DATA SHEET. Fisher Scientific.
  • SAFETY DATA SHEET. Fisher Scientific.
  • Personal protective equipment for handling Sodium benzo[d]thiazole-2-sulfinate. Benchchem.
  • 5-Chloro-3-methyl-1,2,4-thiadiazole. Apollo Scientific.
  • 5-CHLORO-3-METHYL-1,2,4-THIADIAZOLE - Safety Data Sheet. ChemicalBook.
  • Safe Disposal of 5-Propyl-1,3,4-thiadiazol-2-amine in a Laboratory Setting. Benchchem.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.